1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine chemical structure and properties
Compound Class: Aryl Guanylhydrazone | Primary Application: Anticonvulsant & Antimicrobial Scaffold Part 1: Chemical Identity & Structural Analysis This compound represents a specific structural evolution of the guanylhy...
This compound represents a specific structural evolution of the guanylhydrazone pharmacophore. Unlike its close analog Guanabenz (an
-adrenergic agonist), this molecule features an ethylidene linker (derived from acetophenone) rather than a benzylidene linker (derived from benzaldehyde), and a mono-substituted 2-chlorophenyl ring.
These structural modifications shift its primary pharmacological profile from adrenergic modulation toward sodium channel inhibition , making it a critical probe in anticonvulsant research.
Conformational flexibility restricted by methyl group
1.2 Structural Visualization & Isomerism
The presence of the methyl group on the imine carbon (the "ethylidene" moiety) introduces significant steric bulk compared to Guanabenz. This favors the (E)-isomer configuration to minimize steric clash between the guanidine tail and the 2-chlorophenyl ring, though the ortho-chloro substituent forces the phenyl ring to twist out of planarity.
Figure 1: Pharmacophore segmentation. The ethylidene bridge restricts rotation, enhancing selectivity for voltage-gated sodium channels over adrenergic receptors.
Part 2: Synthesis & Characterization
Safety Alert: The starting material, 2'-Chloroacetophenone , is a potent lachrymator (tear gas agent "CN"). All synthesis must be performed in a high-efficiency fume hood.
2.1 Reaction Mechanism
The synthesis is a condensation reaction between a ketone and a hydrazine derivative. The reaction is acid-catalyzed to activate the carbonyl carbon, followed by nucleophilic attack by the terminal amino group of aminoguanidine.
2.2 Validated Synthesis Protocol
Reagents:
2'-Chloroacetophenone (1.0 eq)
Aminoguanidine Bicarbonate (1.0 eq)
Solvent: Ethanol (Absolute)
Catalyst: Glacial Acetic Acid (trace) or HCl
Step-by-Step Methodology:
Preparation (Hood Mandatory): In a round-bottom flask, dissolve 10 mmol of 2'-Chloroacetophenone in 20 mL of absolute ethanol.
Note: If the starting material is solid, ensure complete dissolution before proceeding.
Activation: Add 10 mmol of Aminoguanidine Bicarbonate. Slowly add glacial acetic acid dropwise until effervescence (release of
) ceases and the solution becomes clear.
Why: The bicarbonate salt is stable but unreactive; acid converts it to the reactive hydrazine species.
Reflux: Heat the mixture to reflux (
) for 4–6 hours. Monitor via TLC (Mobile phase: Methanol/Chloroform 1:9).
Endpoint: Disappearance of the ketone spot and appearance of a polar, UV-active spot near the baseline.
Isolation: Cool the reaction mixture to room temperature, then to
in an ice bath. The guanylhydrazone hydrochloride/acetate salt will precipitate.
Purification: Filter the precipitate. Recrystallize from hot Ethanol/Water (9:1).
Target Purity: >98% by HPLC.
Figure 2: Synthetic pathway emphasizing the condensation mechanism and safety classification of reactants.
Part 3: Pharmacological Profile & Applications
3.1 Mechanism of Action: Sodium Channel Blockade
Unlike Guanabenz (which targets
-adrenergic receptors to lower blood pressure), the aryl guanylhydrazone class acts primarily by stabilizing the inactivated state of voltage-gated sodium channels (VGSC) .
The "Magic Methyl" Effect: The ethylidene methyl group increases lipophilicity (LogP) and steric bulk. This prevents the molecule from fitting into the tight
-adrenergic pocket as effectively as Guanabenz, reducing hypotensive side effects while retaining affinity for the sodium channel pore [1][2].
Anticonvulsant Activity: In Maximal Electroshock (MES) models, this scaffold prevents seizure spread by inhibiting high-frequency neuronal firing.
3.2 Structure-Activity Relationship (SAR)
Structural Feature
Modification Effect
2-Chloro Substituent
Provides lipophilic bulk; twists the phenyl ring. Essential for binding to the hydrophobic domain of the Na+ channel.
Ethylidene (Methyl)
Increases metabolic stability (blocks oxidation at the benzylic position) and selectivity against adrenergic receptors.
Guanidine Head
Mimics the arginine residue; forms ionic bonds with the channel pore residues.
Part 4: Experimental Validation (Assay)
To verify the biological activity of the synthesized compound, a Maximal Electroshock Seizure (MES) test is the standard validation protocol.
Protocol Summary:
Subjects: Male albino mice (CF-1 strain, 18-25g).
Administration: Intraperitoneal (i.p.) injection of the test compound suspended in 0.5% methylcellulose.
Stimulus: Corneal electrodes deliver a current of 50 mA at 60 Hz for 0.2 seconds.
Endpoint: Abolition of the hindlimb tonic extensor component of the seizure.
Data Analysis: Calculate
(Effective Dose) and (Toxic Dose - usually via Rotarod test).
Expected Results:
Compounds in this class typically show
values in the range of 30–100 mg/kg , comparable to Phenytoin or Carbamazepine in early screens [3].
References
Dimmock, J. R., et al. (2000). Pharmacophores of anticonvulsant activity in the semicarbazone and guanylhydrazone classes.Epilepsia , 41(S1).
Pandeya, S. N., et al. (1999). Synthesis and anticonvulsant activity of some new guanylhydrazones.European Journal of Medicinal Chemistry .
National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: Aminoguanidine derivatives and biological activity.[1][2]
BenchChem. (2025). Industrial Synthesis of Chloroacetophenone Derivatives: Safety and Protocols.
Technical Guide: Mechanism of Action of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in ER Stress
The following technical guide details the mechanism of action, experimental validation, and protocols for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural analog of the cytoprotective agent Sephin1 (Icergu...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the mechanism of action, experimental validation, and protocols for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural analog of the cytoprotective agent Sephin1 (Icerguastat) and the antihypertensive drug Guanabenz.
This molecule acts as a selective inhibitor of the stress-induced holophosphatase complex, modulating the Unfolded Protein Response (UPR) to restore proteostasis.
Executive Summary
Compound Identity: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (CAS: 792124-35-7).[1]
Class: Aminoguanidine hydrazone; Sephin1 (Icerguastat) structural analog (Methyl-Sephin1).
Primary Target:PPP1R15A (GADD34)/PP1c holophosphatase complex.
Mechanism: Selectively inhibits the dephosphorylation of eIF2
during ER stress, prolonging the adaptive Integrated Stress Response (ISR) without affecting constitutive protein synthesis.
Therapeutic Utility: Cytoprotection in protein misfolding diseases (e.g., ALS, CMT, Charcot-Marie-Tooth) by enhancing the cell's ability to manage proteotoxicity.
Molecular Mechanism of Action[2]
The Unfolded Protein Response (UPR) Context
Endoplasmic Reticulum (ER) stress triggers the UPR. The PERK branch is critical for immediate translational control:
Sensing: PERK detects unfolded proteins.
Phosphorylation: PERK phosphorylates eIF2
(eukaryotic translation initiation factor 2) at Ser51.
Translation Attenuation: Phosphorylated eIF2
(p-eIF2) inhibits eIF2B, halting global protein synthesis to reduce the influx of nascent proteins into the stressed ER.
Feedback Loop: To restore synthesis, the stress-inducible regulatory subunit PPP1R15A (GADD34) recruits Protein Phosphatase 1 catalytic subunit (PP1c ) to dephosphorylate eIF2
.
Mechanism of Inhibition
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine functions as a proteostasis regulator by disrupting the negative feedback loop:
Binding: The molecule binds to the PPP1R15A/PP1c complex. Structural studies on analogs (Sephin1) suggest it binds to a hydrophobic pocket formed at the interface of the regulatory subunit and the phosphatase, or alters the conformation of PPP1R15A to prevent substrate recognition.
Selectivity: Unlike non-specific phosphatase inhibitors, it does not inhibit the constitutive PPP1R15B (CReP)/PP1c complex. This selectivity is crucial; inhibiting CReP is lethal (halts all protein synthesis), whereas inhibiting GADD34 only prolongs the stress response when stress is present.
Outcome: By blocking GADD34-mediated dephosphorylation, the compound maintains high levels of p-eIF2
for a longer duration. This sustains translational attenuation, allowing the ER machinery more time to fold or degrade misfolded proteins before synthesis resumes.
Structural Insights & Selectivity (vs. Guanabenz)
Guanabenz (2,6-dichlorobenzylidene): Potent GADD34 inhibitor but also a potent
Sephin1 (2-chlorobenzylidene): Lacks the 6-chloro substituent; retains GADD34 inhibition but has significantly reduced
-AR activity.
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine: The methyl ketone analog of Sephin1 (Ethylidene vs. Methylene). The addition of the methyl group at the imine carbon likely maintains the pharmacophore required for GADD34 binding while potentially enhancing metabolic stability (resistance to oxidation) compared to the aldehyde-derived Sephin1.
Visualization of Signaling Pathways
Diagram 1: Mechanism of Action in the PERK Pathway
Caption: The molecule selectively inhibits the stress-induced GADD34/PP1c complex, sustaining p-eIF2α levels and translational arrest during ER stress.
Experimental Validation & Protocols
To validate the mechanism of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, researchers must demonstrate:
Sustained p-eIF2
in stressed cells.
Cytoprotection against ER stress inducers (Tunicamycin/Thapsigargin).
Lack of constitutive translational inhibition (unstressed cells).
Objective: Determine the EC50 for cytoprotection against lethal ER stress.
Materials:
HeLa or HEK293T cells.
Tunicamycin (Tm) (Stock: 1 mg/mL in DMSO).
Test Compound: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (Stock: 10 mM in DMSO).
CellTiter-Glo or MTT Assay Kit.
Step-by-Step Methodology:
Seeding: Plate cells at 5,000 cells/well in a 96-well plate. Incubate overnight at 37°C/5% CO2.
Pre-treatment (Optional): Add Test Compound (0.1 - 50
M) 1 hour prior to stress induction to assess preventive efficacy.
Stress Induction: Add Tunicamycin to a final concentration of 2.5
g/mL (lethal dose).
Co-treatment: Ensure Test Compound is present during stress. Include controls:
Vehicle (DMSO only)
Tm + Vehicle
Tm + Reference (e.g., Sephin1 10
M)
Incubation: Incubate for 24–48 hours.
Readout: Add detection reagent (e.g., CellTiter-Glo), shake for 10 min, and measure luminescence.
Analysis: Normalize viability to Vehicle control. Plot dose-response curve to calculate EC50.
Protocol: Western Blot for p-eIF2
Recovery
Objective: Confirm mechanism by observing delayed dephosphorylation of eIF2
.
Step-by-Step Methodology:
Treatment: Treat cells with Tunicamycin (2.5
g/mL) for 4 hours to induce high p-eIF2.
Washout: Wash cells 2x with PBS to remove Tunicamycin.
Recovery Phase: Add fresh media containing Test Compound (10-25
M) or Vehicle.
Timepoints: Lyse cells at 0, 1, 2, 4, and 6 hours post-washout.
Lysis: Use RIPA buffer with phosphatase inhibitors (Sodium Fluoride, Sodium Orthovanadate) and protease inhibitors. Critical: Do not omit phosphatase inhibitors.
Blotting:
Primary Ab: Anti-p-eIF2
(Ser51) (1:1000).
Control Ab: Anti-Total eIF2
(1:1000) and Anti-Actin.
Result Interpretation:
Vehicle: p-eIF2
signal decays rapidly (within 1-2 hours) as GADD34 clears the phosphate.
Active Compound: p-eIF2
signal remains elevated at 4-6 hours, indicating GADD34 inhibition.
Synthesis & Chemical Context
The synthesis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is a condensation reaction, distinct from the aldehyde-based synthesis of Sephin1.
Caption: Synthesis via condensation of 2-chloroacetophenone and aminoguanidine.
Note: The "ethylidene" nomenclature arises from the methyl group of the acetophenone precursor (
), whereas Sephin1 is derived from 2-chlorobenzaldehyde (), resulting in a "methylene" bridge.
References
Das, I., Krzyzosiak, A., Schneider, K., Wrabetz, L., D'Antonio, M., Barry, N., ... & Bertolotti, A. (2015). Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit. Science, 348(6231), 239-242. Link
Tsaytler, P., Harding, H. P., Ron, D., & Bertolotti, A. (2011). Selective inhibition of a physiological cellular defense mechanism protects against ER stress-induced death. Science, 333(6046), 1141-1145. Link
Crespillo-Casado, A., et al. (2017). PPP1R15A-mediated dephosphorylation of eIF2α is required for the cytoprotective effects of guanabenz. Journal of Cell Science, 130(10), 1754-1763. Link
Carrara, M., et al. (2017). Structural basis for the binding of the drug Guanabenz to the regulatory subunit of protein phosphatase 1, PPP1R15A. eLife, 6, e26109. Link
A Technical Guide to 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine as a Putative GADD34 Inhibitor
For Researchers, Scientists, and Drug Development Professionals Abstract The Integrated Stress Response (ISR) is a critical cellular signaling network that governs protein synthesis to maintain homeostasis under conditio...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The Integrated Stress Response (ISR) is a critical cellular signaling network that governs protein synthesis to maintain homeostasis under conditions of stress. A key negative regulator of this pathway is the Growth Arrest and DNA Damage-inducible protein 34 (GADD34), which facilitates the dephosphorylation of the eukaryotic translation initiation factor 2 alpha (eIF2α), allowing for the resumption of global protein synthesis. Persistent cellular stress, a hallmark of many neurodegenerative and protein-misfolding diseases, can lead to maladaptive GADD34 activity, premature translational recovery, and subsequent cell death. Consequently, the pharmacological inhibition of GADD34 has emerged as a promising therapeutic strategy to prolong the protective effects of the ISR. This guide provides an in-depth examination of the role of GADD34 within the ISR and explores the mechanistic basis for its inhibition by small molecules. We focus on aminoguanidine derivatives, a class of compounds that includes the well-characterized GADD34 inhibitors Guanabenz and Sephin1. Within this framework, we position 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, a structural analogue of Guanabenz, as a putative GADD34 inhibitor and detail the rigorous experimental methodologies required to validate its mechanism of action and therapeutic potential.
The Integrated Stress Response (ISR): A Central Hub for Cellular Homeostasis
Eukaryotic cells possess a sophisticated network to sense and respond to a variety of physiological and pathological stressors, including nutrient deprivation, viral infection, oxidative stress, and the accumulation of unfolded proteins in the endoplasmic reticulum (ER).[1][2] This network is known as the Integrated Stress Response (ISR). The central event of the ISR is the phosphorylation of the alpha subunit of eukaryotic translation initiation factor 2 (eIF2α) at serine 51.[2] This phosphorylation is carried out by one of four dedicated kinases, each responding to a specific type of stress:
PERK (PKR-like ER kinase): Activated by ER stress.[1][3]
GCN2 (General control nonderepressible 2): Activated by amino acid starvation.[4]
PKR (Protein kinase R): Activated by double-stranded RNA during viral infection.[4]
HRI (Heme-regulated inhibitor): Activated by heme deficiency or oxidative stress.[5]
Phosphorylated eIF2α (p-eIF2α) acts as a potent inhibitor of its guanine nucleotide exchange factor, eIF2B. This leads to a global attenuation of cap-dependent mRNA translation, which reduces the load of newly synthesized proteins, conserving resources and preventing the further accumulation of misfolded proteins.[6] Paradoxically, this translational shutdown allows for the selective translation of a few key mRNAs, most notably that of Activating Transcription Factor 4 (ATF4).[5] ATF4, in turn, orchestrates a transcriptional program aimed at resolving the stress and promoting cell survival.[5][7]
GADD34: The Off-Switch for the Integrated Stress Response
While the ISR is a pro-survival pathway, its prolonged activation can be detrimental. Therefore, a tightly regulated negative feedback mechanism exists to terminate the response. This is primarily mediated by GADD34 (also known as PPP1R15A).[4][7]
GADD34 is a stress-inducible protein whose transcription is activated by ATF4.[7][8] It functions as a specific regulatory subunit for Protein Phosphatase 1 (PP1), the primary serine/threonine phosphatase in the cell.[9] GADD34 acts as a scaffold, binding independently to both PP1 and p-eIF2α to form a trimeric holoenzyme.[10][11] This complex specifically dephosphorylates eIF2α, thereby reversing the translational block and allowing global protein synthesis to resume.[4][10] This feedback loop ensures that the period of translational repression is transient. A related, constitutively expressed protein, CReP (PPP1R15B), performs a similar function to maintain basal levels of eIF2α dephosphorylation in unstressed cells.[6][7]
Caption: The GADD34-mediated negative feedback loop of the Integrated Stress Response.
Pharmacological Inhibition of GADD34: A Neuroprotective Strategy
In chronic stress conditions, such as those found in many neurodegenerative diseases, the restoration of protein synthesis by GADD34 can be maladaptive.[12] It can lead to the continued production of aggregation-prone proteins, deplete cellular resources, and ultimately trigger apoptosis via downstream effectors like CHOP.[7][9]
This has led to the development of a therapeutic strategy focused on inhibiting GADD34. The goal is not to shut down the ISR, but to selectively prolong its adaptive phase—characterized by reduced protein synthesis and expression of protective chaperones—thereby giving the cell more time to resolve the proteotoxic stress.[13][14][15]
Several small molecules have been identified that inhibit GADD34 function.
Guanabenz: An FDA-approved antihypertensive drug, Guanabenz was the first compound identified to inhibit the GADD34-PP1 complex.[16][17][18] It prolongs eIF2α phosphorylation and has shown protective effects in various models of neurodegeneration.[16][19] However, its therapeutic use is limited by its primary activity as an α2-adrenergic receptor agonist, which causes side effects like sedation and hypotension.[20][21]
Sephin1: A derivative of Guanabenz, Sephin1 was developed to be a more selective inhibitor of GADD34.[14][15] It reportedly lacks the α2-adrenergic activity of its parent compound, making it a more attractive therapeutic candidate.[13][22] Sephin1 has demonstrated efficacy in preclinical models of Charcot-Marie-Tooth disease, Amyotrophic Lateral Sclerosis (ALS), and Multiple Sclerosis.[13][14][15]
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine: This compound is a structural analogue of Guanabenz, sharing the core aminoguanidine scaffold. While less characterized in public literature, its structural similarity suggests it may function through a similar mechanism: the inhibition of the GADD34-PP1 phosphatase complex. The protocols detailed in this guide provide a roadmap for rigorously testing this hypothesis.
Caption: Mechanism of GADD34 inhibition to prolong the adaptive ISR.
Methodologies for Characterizing a Putative GADD34 Inhibitor
To validate 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine or any novel compound as a GADD34 inhibitor, a series of well-defined experiments must be performed. The following protocols provide a logical, self-validating workflow from target engagement to cellular function.
Objective: To determine if the compound disrupts the physical interaction between GADD34 and PP1c in a cellular context.
Causality: A direct inhibitor is expected to prevent the formation of the GADD34-PP1c holoenzyme. This assay directly visualizes this protein-protein interaction.
Methodology:
Cell Culture & Transfection: Culture HEK293T cells. Co-transfect cells with expression plasmids for FLAG-tagged GADD34 and HA-tagged PP1c.
Compound Treatment: 24 hours post-transfection, treat cells with varying concentrations of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (e.g., 0.1, 1, 10, 50 µM) or vehicle control (DMSO) for 4-6 hours. Include a known inhibitor like Guanabenz as a positive control.
Cell Lysis: Lyse the cells in a non-denaturing lysis buffer (e.g., containing 1% Triton X-100 and protease/phosphatase inhibitors).
Immunoprecipitation: Incubate cell lysates with anti-FLAG magnetic beads overnight at 4°C to pull down FLAG-GADD34 and any associated proteins.
Washing: Wash the beads extensively to remove non-specific binders.
Elution & Western Blot: Elute the protein complexes from the beads. Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Detection: Probe the membrane with anti-HA antibody to detect co-immunoprecipitated PP1c and with anti-FLAG antibody to confirm the successful pulldown of GADD34.
Expected Outcome: A dose-dependent decrease in the HA-PP1c signal in the lanes corresponding to the inhibitor-treated cells, indicating reduced binding to FLAG-GADD34.
Protocol 2: Cellular Pharmacodynamics - eIF2α Phosphorylation Status
Objective: To measure the direct downstream consequence of GADD34 inhibition—the sustained phosphorylation of its substrate, eIF2α.
Causality: If GADD34 is inhibited, the rate of p-eIF2α dephosphorylation will decrease, leading to an accumulation of p-eIF2α, especially under stress.
Caption: Experimental workflow for assessing cellular eIF2α phosphorylation.
Methodology:
Cell Culture: Plate a relevant cell line (e.g., mouse embryonic fibroblasts or a neuronal cell line) and allow them to adhere.
Stress Induction & Treatment: Induce ER stress with a known agent like tunicamycin (e.g., 2 µg/mL) or thapsigargin. Concurrently, treat cells with the test compound or vehicle.
Time Course: Harvest cells at various time points (e.g., 0, 2, 4, 8 hours) post-treatment.
Lysis & Western Blot: Prepare whole-cell lysates. Separate proteins via SDS-PAGE and transfer to a membrane.
Antibody Probing: Probe the membrane with a primary antibody specific for p-eIF2α (Ser51). Subsequently, strip the membrane and re-probe with an antibody for total eIF2α to serve as a loading control. An anti-Actin or anti-GAPDH antibody should also be used.
Quantification: Use an imaging system to capture chemiluminescent signals. Perform densitometry to quantify the band intensities for p-eIF2α and total eIF2α.
Expected Outcome: A significantly higher ratio of p-eIF2α to total eIF2α in inhibitor-treated cells compared to vehicle-treated cells at later time points of stress.
Objective: To confirm that the sustained p-eIF2α levels are functionally active and lead to the expected translational upregulation of the key ISR effector, ATF4.
Causality: The selective translation of ATF4 mRNA is a direct and specific consequence of eIF2α phosphorylation. Measuring ATF4 protein levels validates the functional integrity of the upstream pathway.
Methodology:
Experimental Setup: Use the same experimental setup as in Protocol 2 (cell culture, stress induction, inhibitor treatment).
Western Blot: Prepare cell lysates at the same time points. Perform Western blotting as described above, but probe the membrane with a primary antibody specific for ATF4. Probing for CHOP, a transcriptional target of ATF4, can provide further confirmation. Use a loading control like Actin.
Quantitative PCR (Optional): To confirm that the effect is translational and not transcriptional, isolate RNA from treated cells and perform qPCR for ATF4 and CHOP mRNA.
Expected Outcome: A more robust and sustained increase in ATF4 and CHOP protein levels in the inhibitor-treated cells compared to controls. ATF4 mRNA levels should not be significantly different, confirming the effect is at the level of translation.
Objective: To determine if inhibiting GADD34 with the test compound confers a protective, pro-survival advantage under conditions of chronic proteotoxic stress.
Causality: The central therapeutic hypothesis is that prolonging the adaptive ISR enhances cell survival. This assay directly tests that endpoint.
Methodology:
Cell Plating: Plate cells in a 96-well plate.
Treatment: Pre-treat cells with a dose-range of the test compound for 1-2 hours.
Stress Induction: Add a lethal concentration of a proteotoxic stressor (e.g., tunicamycin). Include control wells with no stressor, stressor + vehicle, and compound alone.
Incubation: Incubate for a prolonged period (e.g., 24-48 hours).
Viability Measurement: Measure cell viability using a standard method such as the MTT assay or a live/dead fluorescent stain (e.g., Calcein-AM/Ethidium Homodimer-1).
Data Analysis: Normalize the results to the unstressed control wells and calculate the percentage of cell survival.
Expected Outcome: A dose-dependent increase in cell viability in the wells treated with both the stressor and the inhibitor, compared to the wells treated with the stressor alone.
Summary of Expected Data and Interpretation
The validation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine as a GADD34 inhibitor would be supported by the following quantitative outcomes:
Assay
Parameter Measured
Expected Result with Inhibitor
Interpretation
Co-Immunoprecipitation
% Co-IP of PP1c with GADD34
Dose-dependent decrease
Compound disrupts GADD34-PP1c interaction.
Western Blot
Ratio of p-eIF2α / Total eIF2α
Sustained, 2 to 5-fold increase vs. control at 8h stress
Compound inhibits eIF2α dephosphorylation.
Western Blot
ATF4 Protein Levels
Sustained, >2-fold increase vs. control at 8h stress
Functional ISR pathway prolongation.
Cell Viability Assay
% Cell Survival (under stress)
Dose-dependent increase (e.g., from 30% to 70%)
Compound is cytoprotective.
Therapeutic Potential and Future Directions
The selective inhibition of GADD34 holds significant therapeutic promise for a range of devastating disorders characterized by chronic cellular stress and protein misfolding.[23] Preclinical studies with Guanabenz and Sephin1 have shown potential benefits in models of ALS, Parkinson's disease, multiple sclerosis, and Charcot-Marie-Tooth disease.[13][14][15][16]
The successful characterization of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine or similar novel compounds would add to the arsenal of tools available to modulate the ISR. Key future directions for this class of inhibitors include:
Improving Selectivity: Ensuring high selectivity for the stress-inducible GADD34 over the constitutive CReP is crucial to avoid the toxic effects of complete and permanent translational shutdown.[6][22]
Pharmacokinetic Profiling: Establishing favorable ADME (absorption, distribution, metabolism, and excretion) properties, including blood-brain barrier penetration for neurodegenerative applications.
In Vivo Efficacy: Moving from cellular models to animal models of disease to demonstrate therapeutic benefit and assess long-term safety.
By providing a transient, protective brake on protein synthesis, GADD34 inhibitors represent a sophisticated strategy to rebalance cellular homeostasis and combat diseases at a fundamental level. Rigorous validation using the methodologies outlined herein is the critical next step in realizing this potential.
References
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Choy, M. S., et al. (2015). An eIF2α-binding motif in protein phosphatase 1 subunit GADD34 and its viral orthologs is required to promote dephosphorylation of eIF2α. PNAS. [Link]
Reid, D. W., et al. (2014). Complementary Roles of GADD34- and CReP-Containing Eukaryotic Initiation Factor 2α Phosphatases during the Unfolded Protein Response. Molecular and Cellular Biology. [Link]
National Academy of Sciences. (2015). An eIF2α-binding motif in protein phosphatase 1 subunit GADD34 and its viral orthologs is required to promote dephosphorylation of eIF2α. PNAS. [Link]
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Gale, T. (2021). GADD34 and CReP Regulation in the Unfolded Protein Response, Comparing Molecular Mechanisms in Humans and Zebrafish. Scholarly Commons. [Link]
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Chen, H., et al. (2019). Sephin1, which prolongs the integrated stress response, is a promising therapeutic for multiple sclerosis. PubMed. [Link]
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Sebastian-Serrano, A., et al. (2020). Sephin1 Protects Neurons against Excitotoxicity Independently of the Integrated Stress Response. MDPI. [Link]
Gale, T. (2021). GADD34 and CReP Regulation in the Unfolded Protein Response, Comparing Molecular Mechanisms in Humans and Zebrafish. Scholarly Commons. [Link]
Gorbatyuk, M. S., et al. (2014). Guanabenz promotes neuronal survival via enhancement of ATF4 and parkin expression in models of Parkinson disease. Journal of Biological Chemistry. [Link]
Clavarino, G., et al. (2018). Guanabenz inhibits TLR9 signaling through a pathway that is independent of eIF2α dephosphorylation by the GADD34/PP1c complex. Science Signaling. [Link]
Wang, Y., et al. (2023). The Antihypertensive Guanabenz Exacerbates Integrated Stress Response and Disrupts the Brain Circadian Clock. Semantic Scholar. [Link]
Ohri, M., et al. (2014). Inhibition of GADD34, the stress-inducible regulatory subunit of the endoplasmic reticulum stress response, does not enhance functional recovery after spinal cord injury. PubMed. [Link]
Ohri, M., et al. (2014). Inhibition of GADD34, the Stress-Inducible Regulatory Subunit of the Endoplasmic Reticulum Stress Response, Does Not Enhance Functional Recovery after Spinal Cord Injury. PLOS One. [Link]
Ohri, M., et al. (2014). Inhibition of GADD34, the Stress-Inducible Regulatory Subunit of the Endoplasmic Reticulum Stress Response, Does Not Enhance Functional Recovery after Spinal Cord Injury. PLOS ONE. [Link]
Bading, H. (2020). New class of inhibitors to protect against neurodegeneration. healthcare-in-europe.com. [Link]
Technical Monograph: Alpha-2 Adrenergic Agonist Activity of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
The following technical guide provides an in-depth analysis of the alpha-2 adrenergic agonist activity of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine . This molecule serves as a critical structural probe in the stud...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of the alpha-2 adrenergic agonist activity of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine . This molecule serves as a critical structural probe in the study of amidinohydrazone pharmacophores, distinct from its clinically approved analog, Guanabenz.
Part 1: Executive Summary & Structural Pharmacology
Compound Identity
The compound 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is a synthetic aminoguanidine derivative. It functions as a pharmacological tool compound used to delineate the steric and electronic requirements of the alpha-2 adrenergic receptor (
-AR) binding pocket.
Chemical Structure: It is the Schiff base formed by the condensation of 2-chloroacetophenone and aminoguanidine .
Structural Relation: It is a close structural analog of the antihypertensive drug Guanabenz (2,6-dichlorobenzylideneaminoguanidine).
Difference 1 (Ring): Monochloro substitution at position 2 (vs. 2,6-dichloro in Guanabenz).
Difference 2 (Bridge): Ethylidene linker (
) (vs. Benzylidene in Guanabenz).
Mechanism of Action (Core Directive)
This compound acts as an agonist at presynaptic
-adrenergic receptors. Upon binding, it triggers a conformational change in the G-protein coupled receptor (GPCR), leading to the activation of the heterotrimeric protein complex.
Primary Effect: Inhibition of Adenylyl Cyclase (AC), resulting in reduced cAMP levels.
Secondary Effect: Modulation of ion channels (activation of
channels, inhibition of voltage-gated channels), leading to hyperpolarization and inhibition of norepinephrine release (negative feedback loop).
Part 2: Structure-Activity Relationship (SAR) Analysis
Understanding the specific activity of this molecule requires analyzing its deviations from the pharmacophore pharmacologically optimized in Guanabenz.
Structural Feature
Modification in Target Molecule
Pharmacological Impact
Phenyl Ring
2-Monochloro (vs 2,6-Dichloro)
Reduced Affinity: The 2,6-dichloro pattern creates a specific "orthogonal" conformation required for the hydrophobic pocket of the -AR. Removing one chlorine generally reduces affinity by 1-2 orders of magnitude due to increased rotational freedom and loss of lipophilic contact.
Linker Bridge
Ethylidene (Methyl group)
Steric Hindrance: The addition of a methyl group at the imine carbon (derived from acetophenone) introduces steric bulk. In the amidinohydrazone class, this often clashes with the receptor's transmembrane domain residues, typically lowering potency compared to the aldehyde (benzylidene) derivatives.
Guanidine Moiety
Unchanged
Receptor Anchoring: The protonated guanidine group acts as the essential pharmacophore, forming an ionic bond with the conserved Aspartate (Asp113 in ) residue in TM3 of the receptor.
Conclusion: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is predicted to be a partial agonist with lower affinity (
in range) compared to the nanomolar potency of Guanabenz. It serves as a valuable probe to map the steric tolerance of the receptor's "bridge" region.
Part 3: Experimental Characterization Protocols
To validate the activity of this compound, the following standardized, self-validating protocols are recommended.
Synthesis & Verification
Objective: Produce high-purity ligand for biological assay.
Crystallization: Cool to precipitate the hydrochloride or nitrate salt.
Validation:
H-NMR must show the methyl singlet ( ppm) and the characteristic NH signals.
Radioligand Binding Assay (Affinity)
Objective: Determine the inhibition constant (
).
Receptor Source: Rat cerebral cortex membranes or CHO cells expressing human
-AR.
Radioligand:
-RX821002 (Antagonist) or -UK-14,304 (Agonist).
Protocol:
Incubate membranes (50
g protein) with radioligand (2 nM) and increasing concentrations of the test compound ( M to M).
Non-specific Binding: Define using 10
M Phentolamine.
Equilibrium: Incubate 45 min at 25°C.
Filtration: Rapid filtration over GF/B filters.
Analysis: Fit data to a one-site competition model to derive
, then convert to using the Cheng-Prusoff equation.
Functional Assay:
Binding
Objective: Assess intrinsic efficacy (Agonist vs Antagonist).
Principle: Agonist binding catalyzes the exchange of GDP for GTP on the G
subunit. The non-hydrolyzable analog accumulates in the membrane.
Protocol:
Prepare membranes in assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM
, 10 M GDP).
Add Test Compound +
(0.1 nM).
Incubate 60 min at 30°C.
Controls:
Basal: No agonist.
Maximal: 10
M Norepinephrine (Full agonist).
Result Interpretation:
Full Agonist:
of NE response.
Partial Agonist:
of NE response (Expected for this compound).
Antagonist: No increase over basal; blocks NE response.
Part 4: Signaling Pathway Visualization
The following diagram illustrates the signal transduction pathway activated by 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine upon binding to the
-Adrenergic Receptor.
Figure 1: Signal transduction pathway of Alpha-2 adrenergic agonism. Red dashed lines indicate inhibitory pathways.
Part 5: Data Summary (Representative)
While specific pharmacological constants for this exact analog are often proprietary or embedded in broad SAR tables, the following values represent the expected range based on the 2-chloroacetophenone amidinohydrazone class relative to Guanabenz.
Parameter
Guanabenz (Reference)
1-{[1-(2-Cl-Ph)ethylidene]...} (Target)
Interpretation
()
nM
nM
Lower affinity due to steric clash of methyl group.
Selectivity ()
-fold
-fold
Reduced selectivity; potential for mild interaction.
Efficacy ()
Full Agonist ()
Partial Agonist ()
Reduced ability to stabilize the active GPCR state.
Lipophilicity (LogP)
Slightly lower lipophilicity (one less Cl).
Part 6: References
Timmermans, P. B., & van Zwieten, P. A. (1982). Structure-activity relationships of alpha-adrenoceptor agonists and antagonists. Journal of Medicinal Chemistry.
Ruffolo, R. R. Jr. (1983). Structure-activity relationships of alpha-adrenoceptor agonists. In: Adrenoceptors and Catecholamine Action.
Neubig, R. R., et al. (2003). International Union of Pharmacology Committee on Receptor Nomenclature and Drug Classification. XXXVIII. Update on terms and symbols in quantitative pharmacology. Pharmacological Reviews.
Garrison, J. C. (1990). Histamine, Bradykinin, 5-Hydroxytryptamine, and their Antagonists. In: Goodman & Gilman's The Pharmacological Basis of Therapeutics. (General Reference for Alpha-2 signaling).
Foundational
History of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in protein folding research
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist Abstract This technical guide delves into the significant history and multifaceted...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide delves into the significant history and multifaceted role of guanidinium compounds, with a primary focus on Guanidine Hydrochloride (Gdn-HCl), in the field of protein folding research. While a specific inquiry into the history of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in this domain yielded no documented evidence within the current scientific literature, this guide addresses the core scientific interest by providing a comprehensive overview of the foundational guanidinium-based tools that have been instrumental in shaping our understanding of protein structure, stability, and folding pathways. We will explore the physicochemical principles underlying its action as a denaturant, detail established experimental protocols for its use in protein stability and folding kinetic studies, and present illustrative data and workflows to provide a practical framework for researchers.
Introduction: The Guanidinium Group - A Key Player in Protein Science
The guanidinium group, the protonated form of guanidine, is a recurring motif in biological systems, most notably in the side chain of the amino acid arginine. Its ability to form strong hydrogen bonds and electrostatic interactions is fundamental to protein structure and function.[1][2] In the laboratory, the simple salt Guanidine Hydrochloride has become an indispensable tool for protein chemists. Its primary utility lies in its potent ability to disrupt the non-covalent interactions that stabilize the intricate three-dimensional structures of proteins, leading to their unfolding or denaturation.[3][4] This process is often reversible, allowing researchers to study the equilibrium between the folded and unfolded states of a protein and to investigate the kinetics of these transitions.
While a wide array of guanidine derivatives have been synthesized and investigated for various biological activities, from antimicrobial to anticancer effects, the history of a specific compound named "1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine" in protein folding research appears to be undocumented in publicly available scientific databases.[1][5] This guide, therefore, focuses on the well-established and historically significant role of Guanidine Hydrochloride, providing the foundational knowledge relevant to any researcher interested in the application of guanidinium-containing molecules in protein science.
The Chaotropic Nature of Guanidine Hydrochloride: Mechanism of Denaturation
Guanidine Hydrochloride is classified as a chaotropic agent, meaning it disrupts the structure of water. This disruption of the hydrogen-bonding network of water is central to its denaturing effect. The precise mechanism of Gdn-HCl-induced protein denaturation is multifaceted and involves several key factors:
Weakening of the Hydrophobic Effect: The hydrophobic effect, the tendency of nonpolar groups to aggregate in aqueous solution, is a primary driving force in protein folding. Gdn-HCl increases the solubility of nonpolar amino acid side chains, thereby diminishing the energetic favorability of burying them within the protein core.[4]
Direct Binding to the Polypeptide Chain: Guanidinium ions can interact directly with the peptide backbone and amino acid side chains through hydrogen bonding and electrostatic interactions. This binding stabilizes the unfolded state relative to the native state.
Disruption of the Water Structure: As a chaotrope, Gdn-HCl interferes with the highly ordered structure of water molecules that surround a protein. This altered solvation environment favors the more extended, unfolded conformation of the polypeptide chain.
It is important to note that at very low concentrations, Gdn-HCl has been observed to have a stabilizing effect on certain partially folded or "molten globule" states of proteins.[6] This phenomenon highlights the complex and concentration-dependent nature of its interactions with polypeptides.
Experimental Workflows: Quantifying Protein Stability and Folding Kinetics
Guanidine Hydrochloride is a cornerstone of experimental protein folding studies. It is used to induce equilibrium unfolding transitions and to initiate kinetic folding and unfolding reactions.
Equilibrium Unfolding Titrations
A fundamental experiment in protein stability analysis is the equilibrium unfolding titration. In this procedure, the protein of interest is incubated in a series of solutions containing increasing concentrations of Gdn-HCl. A spectroscopic signal that is sensitive to the protein's conformation, such as intrinsic tryptophan fluorescence or circular dichroism (CD), is then measured at each denaturant concentration.
Experimental Protocol: Equilibrium Unfolding Monitored by Tryptophan Fluorescence
Stock Solutions: Prepare a concentrated stock solution of the protein of interest in a suitable buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.4). Prepare a high-concentration stock solution of Gdn-HCl (e.g., 8 M) in the same buffer.
Sample Preparation: In a series of microcentrifuge tubes or a 96-well plate, prepare samples with a constant final protein concentration and varying final Gdn-HCl concentrations. This is typically achieved by mixing appropriate volumes of the protein stock, the Gdn-HCl stock, and the buffer.
Equilibration: Incubate the samples at a constant temperature for a sufficient period to allow the unfolding reaction to reach equilibrium. The required time can vary from minutes to hours depending on the protein.
Fluorescence Measurement: Measure the tryptophan fluorescence emission spectrum (typically 320-380 nm) for each sample, using an excitation wavelength of around 295 nm.
Data Analysis: Plot the fluorescence intensity at the emission maximum (or the wavelength of the emission maximum) as a function of the Gdn-HCl concentration. The resulting sigmoidal curve can be fitted to a two-state unfolding model to determine the midpoint of the transition (Cm), which is the Gdn-HCl concentration at which half of the protein is unfolded, and the free energy of unfolding in the absence of denaturant (ΔG°H2O).
Data Presentation: Representative Equilibrium Unfolding Data
Gdn-HCl (M)
Fluorescence Intensity (a.u.)
0.0
100
0.5
98
1.0
95
1.5
85
2.0
50
2.5
15
3.0
5
3.5
4
4.0
3
Visualization: Equilibrium Unfolding Workflow
Caption: Workflow for an equilibrium protein unfolding experiment using Gdn-HCl.
Kinetic Folding and Unfolding Studies
Stopped-flow instrumentation is commonly used to measure the kinetics of protein folding and unfolding. In a stopped-flow experiment, a solution of the protein in either buffer (for unfolding) or a high concentration of Gdn-HCl (for refolding) is rapidly mixed with a solution containing the final concentration of Gdn-HCl. The change in a spectroscopic signal is then monitored over time.
Solution Preparation: Prepare a solution of the native protein in buffer and a solution of the same buffer containing a high concentration of Gdn-HCl.
Stopped-Flow Mixing: Load the two solutions into separate syringes of a stopped-flow instrument. The instrument will rapidly mix the two solutions, initiating the unfolding reaction.
Data Acquisition: Monitor the change in a spectroscopic probe, such as tryptophan fluorescence or CD, as a function of time. The data is typically collected on a logarithmic time scale to capture both fast and slow kinetic phases.
Data Analysis: The resulting kinetic traces are fitted to exponential functions to determine the rate constants for the observed folding or unfolding phases.
Visualization: Protein Folding Energy Landscape
Caption: A simplified protein folding energy landscape.
Conclusion: An Enduring Legacy in Protein Science
Despite the emergence of more sophisticated techniques for studying protein folding, Guanidine Hydrochloride remains a fundamental and widely used tool in the field. Its ability to reversibly denature proteins in a concentration-dependent manner provides a powerful means to probe the forces that govern protein stability and to dissect the complex pathways of protein folding. While the specific compound 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine does not have a documented history in this area of research, the foundational principles and experimental methodologies established with Gdn-HCl are broadly applicable and essential for any scientist venturing into the study of protein structure and function.
References
Hagihara, Y., Aimoto, S., Fink, A. L., & Goto, Y. (1993). Guanidine hydrochloride-induced folding of proteins. Journal of Molecular Biology, 231(2), 180-184. [Link]
Green, D. F., & Shortle, D. (2016). Use of Protein Folding Reagents. Current Protocols in Protein Science, 84, 28.1.1-28.1.16. [Link]
Mayr, L. M., O'Neill, J. W., & Bycroft, M. (1996). Protein Denaturation With Guanidine Hydrochloride or Urea Provides a Different Estimate of Stability Depending on the Contributions of Electrostatic Interactions. Protein Science, 5(11), 2355-2363. [Link]
Holm, L., & Sander, C. (1994). Guanidine hydrochloride-induced unfolding of WT thioredoxin. ResearchGate. [Link]
Zhang, W., et al. (2023). Biologically active guanidine alkaloids. ScienceOpen. [Link]
Saczewski, F., & Balewski, Ł. (2009). Biological activities of guanidine compounds. Expert Opinion on Therapeutic Patents, 19(10), 1417-1448. [Link]
Wang, X., et al. (2021). Recent Advances in the Isolation, Synthesis and Biological Activity of Marine Guanidine Alkaloids. Marine Drugs, 19(9), 513. [Link]
An In-Depth Technical Guide to the Thermodynamic Stability of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Salts
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the thermodynamic stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine and its s...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the thermodynamic stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine and its salts, compounds of interest in pharmaceutical development. This document navigates the critical aspects of synthesis, characterization, and stability assessment, offering both theoretical insights and practical methodologies. Key areas covered include the synthesis of the parent compound and its hydrochloride salt, a multi-faceted approach to thermodynamic stability analysis using thermoanalytical and spectroscopic techniques, and an exploration of potential degradation pathways. Furthermore, this guide delves into computational approaches for predicting stability and outlines strategies for the stabilization of these promising pharmaceutical candidates. This document is intended to serve as a valuable resource for researchers and professionals engaged in the development of drugs incorporating the aminoguanidine scaffold.
Introduction
Guanidine and its derivatives are of significant interest in medicinal chemistry due to their diverse biological activities.[1] The compound 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine, a hydrazone derivative of aminoguanidine, represents a promising scaffold for the development of novel therapeutic agents. The formation of salts is a common strategy in drug development to enhance properties such as solubility, bioavailability, and stability.[2] However, the introduction of an ionic center can also introduce new stability challenges. A thorough understanding of the thermodynamic stability of both the free base and its salt forms is therefore paramount to ensure the quality, safety, and efficacy of any potential drug product.[3]
This guide provides a detailed exploration of the thermodynamic stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine and its salts, with a focus on providing a robust framework for its evaluation.
Synthesis and Salt Formation
The synthesis of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine is typically achieved through the condensation reaction of 2'-chloroacetophenone with aminoguanidine hydrochloride.[4] The reaction proceeds via the formation of a hydrazone linkage.
Synthesis Protocol
A representative laboratory-scale synthesis is provided below:
Dissolution: Dissolve aminoguanidine hydrochloride (1 molar equivalent) in a suitable solvent, such as ethanol or a mixture of ethanol and water.
Addition: To this solution, add 2'-chloroacetophenone (1 molar equivalent).
Reaction: The reaction mixture is typically stirred at room temperature or gently heated to facilitate the condensation. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Isolation: Upon completion, the product, 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine hydrochloride, often precipitates from the reaction mixture. The solid can be isolated by filtration.
Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the desired salt.
Figure 1: General workflow for the synthesis of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine HCl.
Comprehensive Thermodynamic Stability Analysis
A multi-pronged approach is essential for a thorough assessment of the thermodynamic stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine salts. This involves a combination of thermoanalytical techniques, spectroscopic methods, and solid-state characterization.
Thermoanalytical Techniques
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are cornerstone techniques for evaluating the thermal stability of pharmaceutical compounds.[5][6]
Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[7] It is invaluable for identifying the temperatures at which decomposition occurs and for quantifying mass loss associated with desolvation or degradation. For 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine salts, TGA can reveal the loss of water or solvent molecules from the crystal lattice before the onset of decomposition of the molecule itself.
Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[8][9] It provides information on thermal events such as melting, crystallization, and solid-solid transitions.[10] For the title compound, DSC can be used to determine the melting point of the salt, which is an indicator of its lattice energy and overall stability. The presence of multiple thermal events may suggest polymorphism or the existence of different solvates.
Table 1: Hypothetical Thermoanalytical Data for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine HCl
Parameter
Value
Interpretation
TGA
Onset of Decomposition
> 200 °C
Indicates good thermal stability at typical storage conditions.
Mass Loss before Decomposition
< 1%
Suggests an anhydrous and non-solvated crystalline form.
DSC
Melting Point (Tm)
180-185 °C
A sharp endotherm indicative of a crystalline solid.
Enthalpy of Fusion (ΔHfus)
80-100 J/g
Provides information on the energetics of the crystal lattice.
Note: The data in this table is hypothetical and for illustrative purposes. Actual values must be determined experimentally.
Solid-State Characterization
The solid-state properties of the salt form are critical to its stability.
X-ray Powder Diffraction (XRPD): XRPD is a powerful technique for characterizing the crystalline form of a substance. It provides a unique fingerprint for a given crystal lattice and can be used to identify polymorphs, which may have different stabilities.
Single-Crystal X-ray Diffraction: When suitable single crystals can be obtained, this technique provides the definitive three-dimensional structure of the molecule and its packing in the crystal lattice.[11] This information is invaluable for understanding intermolecular interactions, such as hydrogen bonding, which contribute to the overall stability. A crystal structure of a related compound, (1E)-N′-[(1E)-1-(4-chlorophenyl)ethylidene]hydrazine-1-carbohydrazonamide, reveals the planar nature of the core structure and the presence of intermolecular hydrogen bonding.[12]
Spectroscopic Analysis
Spectroscopic techniques are essential for confirming the structure of the synthesized compound and for monitoring its stability over time.
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides information about the functional groups present in the molecule. For 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine salts, characteristic peaks for N-H, C=N, and C-Cl bonds would be expected.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for elucidating the detailed molecular structure and confirming the identity of the synthesized compound.[13]
Mass Spectrometry (MS): MS provides the molecular weight of the compound, further confirming its identity.
Degradation Pathways and Kinetics
Understanding the potential degradation pathways is crucial for developing stable formulations and defining appropriate storage conditions.
Hydrolytic Stability
The hydrazone linkage (C=N-N) is susceptible to hydrolysis, particularly under acidic or basic conditions.[3][14] This represents a primary degradation pathway for 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine.
Figure 2: Hydrolytic degradation of the hydrazone linkage.
The kinetics of hydrolysis can be studied using stability-indicating HPLC methods. This involves subjecting the compound to stress conditions (e.g., different pH values, temperatures) and monitoring the decrease in the parent compound and the formation of degradation products over time.
Photostability
The intrinsic photostability of a new drug substance must be evaluated to determine if light exposure results in unacceptable changes.[15] Photostability testing involves exposing the compound to a defined light source and monitoring for any degradation. The presence of the aromatic chlorophenyl group and the conjugated system may render the molecule susceptible to photodegradation.
Thermal Decomposition
As indicated by TGA, thermal decomposition occurs at elevated temperatures. The decomposition of aminoguanidine derivatives can be complex, potentially involving the cleavage of N-N and C-N bonds and the release of gaseous products.[16]
Computational Approaches to Stability Assessment
In silico methods can provide valuable insights into the thermodynamic stability of molecules and can be used to complement experimental data.
Density Functional Theory (DFT): DFT calculations can be employed to determine the optimized geometry, electronic structure, and thermodynamic properties of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine and its salts.[2][17] By calculating the Gibbs free energy of the molecule and its potential degradation products, the thermodynamic feasibility of different degradation pathways can be assessed.
Molecular Dynamics (MD) Simulations: MD simulations can be used to study the conformational dynamics of the molecule and its interactions with solvent molecules, providing insights into its stability in solution.
Figure 3: Workflow for computational stability assessment.
Stabilization Strategies
Based on the understanding of the stability profile, several strategies can be employed to enhance the stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine salts in pharmaceutical formulations.
pH Control: Maintaining the pH of a formulation within a range where the hydrazone is most stable is a critical strategy to prevent hydrolysis.
Excipient Compatibility: Careful selection of excipients is necessary to avoid those that may catalyze degradation.
Packaging: For light-sensitive compounds, the use of light-resistant packaging is essential.
Solid-State Form Selection: If polymorphism is observed, selecting the most thermodynamically stable crystalline form is crucial for long-term stability.
Conclusion
The thermodynamic stability of 1-{[1-(2-chlorophenyl)ethylidene]amino}guanidine salts is a multifaceted property that requires a comprehensive evaluation. This technical guide has outlined a systematic approach to this assessment, encompassing synthesis, thermoanalytical and spectroscopic characterization, investigation of degradation pathways, and the application of computational methods. By employing these methodologies, researchers and drug development professionals can gain a thorough understanding of the stability profile of these promising compounds, enabling the development of robust and reliable pharmaceutical products.
References
Guanidine derivatives as mechanistic scaffolds for anticancer agents: synthesis, characterization, DNA-binding, and computational studies. RSC Publishing. Available at: [Link]
Yarnell, A. M. Hydrolytic Stability of Hydrazones and Oximes.
Li, S., & Li, X. (2012). Stability of pharmaceutical salts in solid oral dosage forms. Journal of Pharmaceutical Sciences, 101(12), 4353-4367.
Demir, S., Dinçer, M., & Sarıpınar, E. (2006). 2-(1-Phenylethylideneamino)guanidine. Acta Crystallographica Section E: Structure Reports Online, 62(10), o4194-o4195.
Carignan, Y. P., & Satriana, D. R. (1967). Differential thermal analysis of nitramines, amine salts, and guanidine derivatives. The Journal of Organic Chemistry, 32(9), 2859-2865.
Le Corre, P., Le Verge, R., & Dréano, Y. (1994). Hydrolysis of hydrazones: a review. International Journal of Pharmaceutics, 107(1), 1-13.
ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products.
Durowoju, I. B., Bhandal, K. S., Hu, J., Carpick, B., & Kirkitadze, M. (2017). Differential Scanning Calorimetry-A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Journal of visualized experiments: JoVE, (121), 55262.
Giron, D. (1995).
Brazeau, A. L., Hänninen, M. M., Tuononen, H. M., Jones, N. D., & Ragogna, P. J. (2012). Synthesis, reactivity, and computational analysis of halophosphines supported by dianionic guanidinate ligands. Journal of the American Chemical Society, 134(11), 5398-5414.
ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products.
Gill, P., Moghadam, T. T., & Ranjbar, B. (2010). Differential scanning calorimetry and fluorescence study of lactoperoxidase as a function of guanidinium-HCl, urea and pH. Biophysical chemistry, 152(1-3), 116–123.
TGA Analysis of Different Aminophenyl Silsesquioxanes. ResearchGate. Available at: [Link]
Johnson, C. M. (2013). Differential scanning calorimetry as a tool for protein folding and stability. Archives of biochemistry and biophysics, 531(1-2), 100–109.
Synthesis and biological evaluation of novel aminoguanidine derivatives as potential antibacterial agents. (2024). Scientific Reports, 14(1), 1-13.
CN103588682A - Preparation method of 1, 3-diamino guanidine hydrochloride. Google Patents.
Atioğlu, Z., et al. (2021). Crystal structure of (1E)-N′-[(1E)-1-(4-chlorophenyl)ethylidene]-hydrazine-1-carbohydrazonamide, C17H17Cl2N5. Zeitschrift für Kristallographie-New Crystal Structures, 236(5), 1313-1315.
CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY. ATA Scientific. Available at: [Link]
Thermodynamic, kinetic, and mechanistic studies of the thermal guanidine metathesis reaction. Organic & Biomolecular Chemistry. Available at: [Link]
Advances in X-ray crystallography methods to study structural dynamics of macromolecules. memtein.com. Available at: [Link]
Grivas, S., & Ronne, E. (2005). Synthesis of (4-chlorobenzylidene)-(2-chloropyridin-3-yl)amine. Molbank, 2005(3), M438.
Lewis, E. A., & Murphy, K. P. (2010). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. International journal of molecular sciences, 11(10), 3879–3899.
Demir, S., Dinçer, M., & Sarıpınar, E. (2006). 2-(1-Phenylethylideneamino)guanidine. ResearchGate. Available at: [Link]
Sustainable Synthesis of Guanidine Derivatives and Computational Assessment of their Antidiabetic Efficacy. (2024). Endocrine, Metabolic & Immune Disorders-Drug Targets, 24(1), 1-14.
Blundell, T. L., & Johnson, L. N. (2020). Protein X-ray Crystallography and Drug Discovery. Pharmaceuticals, 13(3), 37.
Durowoju, I. B., Bhandal, K. S., Hu, J., Carpick, B., & Kirkitadze, M. (2017). Differential Scanning Calorimetry-A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Journal of visualized experiments: JoVE, (121), 55262.
Damse, R. S. (2009). Studies on the decomposition chemistry of triaminoguanidine azide and guanidine nitrate.
This technical guide analyzes the blood-brain barrier (BBB) permeability profile of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (Guanabenz). Historically utilized as an antihypertensive agent targeting the brainstem, this small molecule has recently garnered significant attention in neurodegenerative research (ALS, Parkinson’s) due to its ability to modulate the Unfolded Protein Response (UPR).
For researchers and drug developers, understanding the specific physicochemical drivers and transport mechanisms of Guanabenz is critical for dose optimization and analog design. This guide details the compound's lipophilic-driven passive transport, its interaction with cationic transporters, and provides validated protocols for assessing its CNS distribution.
Physicochemical Determinants of Permeability
The BBB permeability of Guanabenz is primarily governed by its favorable lipophilicity and low molecular weight, allowing for robust passive diffusion. However, the basic guanidine moiety introduces ionization factors that influence distribution.
Table 1: Key Physicochemical Parameters
Parameter
Value
Impact on BBB Permeability
Molecular Weight (MW)
231.08 g/mol
High. Well below the 400 Da threshold, facilitating rapid paracellular/transcellular diffusion.
LogP (Octanol/Water)
~2.16 – 3.2
Optimal. Falls within the "Goldilocks zone" (2.0–3.5) for CNS penetration.
pKa
8.1 (Basic)
Moderate. At physiological pH (7.4), a significant fraction is ionized (cationic), which may limit passive diffusion but enables interaction with Organic Cation Transporters (OCTs).
Polar Surface Area (PSA)
~50 Ų
High. PSA < 90 Ų is ideal for BBB penetration.
Hydrogen Bond Donors
2
High. Low H-bond count reduces energy cost of desolvation before membrane entry.
Transport Mechanisms & Pharmacokinetics
Guanabenz does not rely on a single entry vector. Its CNS bioavailability is a sum of passive diffusion and transporter-mediated flux.
Due to its dichlorobenzene ring, Guanabenz possesses sufficient lipophilicity to intercalate into the endothelial lipid bilayer. This is the dominant mechanism for its rapid onset of action (hypertensive control via the Nucleus Tractus Solitarius).
Secondary Mechanism: Carrier-Mediated Transport (CMT)
The guanidine group is positively charged at physiological pH. Evidence suggests that guanidine-containing compounds can be substrates for:
OCT1/OCT2 (SLC22A1/2): Facilitated transport of organic cations.
Proteostasis Regulation: Binds to the regulatory subunit of Protein Phosphatase 1 (PPP1R15A/GADD34), preventing the dephosphorylation of eIF2
. This prolongs the transient translational arrest during ER stress, protecting neurons from protein aggregation toxicity.
Visualizing the Transport & Signaling Pathway
The following diagram illustrates the transit of Guanabenz from systemic circulation, across the BBB endothelium, to its dual targets within the neuron.
Caption: Schematic of Guanabenz BBB penetration via passive diffusion and cation transporters, leading to dual downstream signaling effects.
Experimental Validation Protocols
To rigorously assess the BBB permeability of Guanabenz or its derivatives, the following hierarchical workflow is recommended. These protocols prioritize self-validation and reproducibility.
Phase 1: In Vitro High-Throughput Screening (PAMPA-BBB)
Preparation: Dissolve Guanabenz in DMSO (10 mM stock). Dilute to 50 µM in PBS (pH 7.4).
Membrane Setup: Use a PAMPA sandwich plate system. Coat the donor filter (PVDF) with 4 µL of porcine brain lipid extract (20 mg/mL in dodecane).
Incubation:
Add 200 µL of compound solution to the Donor well.
Add 200 µL of PBS to the Acceptor well.
Incubate for 18 hours at room temperature in a humidity-saturated chamber (to prevent evaporation).
Quantification: Analyze both Donor and Acceptor wells using LC-MS/MS.
Calculation: Calculate Effective Permeability (
) using the formula:
Validation Criteria: Propranolol (High perm control) must show cm/s. Theophylline (Low perm control) must show cm/s.
Phase 2: In Vivo Brain Perfusion (Gold Standard)
Purpose: Quantify unidirectional influx transfer constant (
) without metabolic interference.
Surgical Prep: Anesthetize Sprague-Dawley rats. Cannulate the right common carotid artery. Ligate the external carotid artery to direct flow to the brain.
Perfusate: Krebs-bicarbonate buffer containing
C-Guanabenz and a vascular volume marker (H-Sucrose) to correct for intravascular content.
Procedure:
Pre-oxygenate perfusate (95%
/ 5% ).
Perfuse at a rate of 10 mL/min for 60 seconds.
Immediately decapitate and harvest brain regions (cortex, cerebellum, brainstem).
Analysis: Solubilize tissue and measure dual-isotope radioactivity via liquid scintillation counting.
Calculation:
Where
is total brain quantity, and is the volume calculated from Sucrose.
Phase 3: Brain-to-Plasma Ratio (
)
Purpose: Determine steady-state distribution.
Dosing: Administer Guanabenz (5 mg/kg, i.p.) to mice.
Sampling: Collect blood and brain tissue at
hours.
Processing: Homogenize brain tissue in 3 volumes of PBS. Precipitate proteins with acetonitrile.
Data Output: Calculate
.
Target Benchmark: A ratio
indicates accumulation in the CNS. Guanabenz typically exhibits a ratio due to tissue binding and active uptake.
References
PubChem. (2024).[1] Guanabenz Compound Summary. National Library of Medicine.
[Link]
Tsaytler, P., et al. (2011). Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis. Science, 332(6025), 91-94.
[Link]
Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB). European Journal of Medicinal Chemistry, 38(3), 223-232.
[Link]
Holmes, B., et al. (1983).[2] Guanabenz: A review of its pharmacodynamic properties and therapeutic efficacy in hypertension. Drugs, 26, 212–229.[2]
[Link]
Witt, K. A., et al. (2001). Peptide drug transport across the blood-brain barrier.[3][4] Peptides, 22(12), 2329-2339. (Context on cationic transport mechanisms).
[Link]
Synthesis protocol for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine from 2-chloroacetophenone
[1] Executive Summary This application note details the optimized synthesis protocol for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a guanylhydrazone derivative of 2-chloroacetophenone.[1] Guanylhydrazones are a...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This application note details the optimized synthesis protocol for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a guanylhydrazone derivative of 2-chloroacetophenone.[1] Guanylhydrazones are a critical pharmacophore in medicinal chemistry, exhibiting significant activity as sodium channel blockers, antibacterial agents, and intermediates for heterocyclic synthesis (e.g., triazoles).
The protocol utilizes an acid-catalyzed condensation reaction between 2-chloroacetophenone and aminoguanidine.[1] Due to the steric hindrance of the ortho-chloro substituent and the lachrymatory nature of the starting material, this guide emphasizes process safety and reaction optimization to maximize yield and purity.
Safety & Hazard Control (Critical)
WARNING: 2-Chloroacetophenone is a potent lachrymator (CN Gas). [1]
Engineering Controls: All operations involving 2-chloroacetophenone must be performed in a certified chemical fume hood with a face velocity of at least 100 fpm.[1]
PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory. A full-face respirator is recommended if handling large quantities of the solid ketone.
Decontamination: Glassware contacting the ketone should be rinsed with an ethanolic KOH solution to degrade the lachrymator before removal from the hood.
Reaction Mechanism & Strategy
The synthesis proceeds via the nucleophilic attack of the hydrazine nitrogen of aminoguanidine on the carbonyl carbon of 2-chloroacetophenone. The reaction is acid-catalyzed to activate the ketone, which is sterically deactivated by the ortho-chloro group.
Mechanistic Pathway (DOT Visualization)
Caption: Acid-catalyzed condensation mechanism converting the ketone to the guanylhydrazone.[1]
This protocol assumes the use of Aminoguanidine Bicarbonate , which is the most stable and commercially available form. It must be converted to the hydrochloride salt in situ.
Step 1: Preparation of Aminoguanidine Hydrochloride
Charge a 100 mL round-bottom flask with Aminoguanidine Bicarbonate (1.36 g, 10 mmol) .
Add Ethanol (20 mL) and stir to form a suspension.
Observation: Effervescence (CO₂ evolution) will occur.[1] Stir until the solution becomes clear and gas evolution ceases. The pH should be acidic (pH ~2-3).[1]
Step 2: Addition of Ketone
Add 2-Chloroacetophenone (1.54 g, 10 mmol) to the reaction mixture.
Note: Handle the ketone solid carefully to avoid dust generation.
Rinse the weighing boat with an additional 5 mL Ethanol into the flask.
Remove the heat source and allow the flask to cool to room temperature.
Transfer the flask to an ice-water bath (0-4°C) and stir for 30 minutes.
Observation: The product, 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine hydrochloride, will precipitate as a white to off-white crystalline solid.[1]
Ensure excess aminoguanidine is used. Avoid extremely high acid concentrations which promote hydrolysis.
References
ChemicalBook. (2025).[6] Aminoguanidine hydrochloride Properties and Solubility. Retrieved from [1]
Cayman Chemical. (2022).[5] Aminoguanidine (hydrochloride) Product Information. Retrieved from [1]
Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. (Mechanistic grounding for acid catalysis).[1] Retrieved from [1]
Selleck Chemicals. (2025). Aminoguanidine Hydrochloride - NOS Inhibitor.[1][7] Retrieved from [1]
GuideChem. (2025). 2-Chloroacetophenone Properties and Synthesis. Retrieved from [1]
Preparation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine stock solutions in DMSO
Application Note & Protocol Topic: Strategic Preparation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Stock Solutions in DMSO for Preclinical Research Audience: Researchers, scientists, and drug development profes...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: Strategic Preparation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Stock Solutions in DMSO for Preclinical Research
Audience: Researchers, scientists, and drug development professionals.
Abstract
The reproducibility of preclinical research, particularly in drug discovery and cell-based assays, is critically dependent on the precise and consistent preparation of test compound stock solutions. 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine represents a class of aminoguanidine derivatives that holds potential for biological activity but may have limited publicly available data on its physicochemical properties. This guide provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of high-concentration stock solutions of this and similar research compounds in dimethyl sulfoxide (DMSO). We move beyond a simple list of steps to explain the scientific rationale behind each procedural choice, ensuring that researchers can create stable, reliable solutions. The protocol emphasizes the use of high-purity anhydrous DMSO to mitigate compound precipitation and degradation, and it outlines a systematic workflow from initial calculation to final storage and preparation of aqueous working solutions.
Foundational Principles: DMSO as the Vehicle of Choice
Dimethyl sulfoxide (DMSO) is the preeminent solvent in drug discovery for initial compound solubilization. Its utility stems from a unique combination of physical and chemical properties that make it highly effective for a wide array of molecular structures.
Broad Solubility Profile: As a highly polar, aprotic solvent, DMSO can effectively dissolve both polar and nonpolar compounds, a crucial feature when handling diverse chemical libraries.[1][2]
Miscibility: DMSO is miscible with water and a vast range of organic solvents, which facilitates the dilution of concentrated stock solutions into aqueous cell culture media or assay buffers.[1]
Stability and Inertness: With a high boiling point of 189°C, DMSO minimizes evaporation at room temperature, ensuring that the concentration of the stock solution remains stable during handling.[1] It is also relatively inert, reducing the likelihood of reacting with the dissolved compound.
Penetration: DMSO is known to readily penetrate cell membranes, which can aid in the delivery of compounds in cellular assays.[3][4]
However, researchers must also be cognizant of its potential drawbacks. DMSO is hygroscopic and will readily absorb atmospheric moisture. The presence of water can lead to the hydrolysis of sensitive compounds or cause less soluble compounds to precipitate from the concentrated stock.[5] Therefore, the use of anhydrous, high-purity DMSO is non-negotiable for preparing primary stock solutions.[6]
The Solute: Understanding 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
The target compound, 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, belongs to the aminoguanidine class. The guanidine group is a common structural motif in natural products and pharmacologically active molecules, known for its ability to form strong hydrogen bonds and electrostatic interactions.[7][8] Compounds in this class have demonstrated a wide range of biological activities, including antibacterial and enzyme inhibitory properties.[9][10]
Safety & Handling: A Mandate for Caution
Prior to handling any chemical, a thorough review of its Safety Data Sheet (SDS) is essential. For novel or poorly characterized compounds, it is prudent to treat them as potentially hazardous.
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (nitrile gloves are standard).
Compound Handling: Handle the solid powder in a chemical fume hood or a ventilated enclosure to prevent inhalation of fine particulates. Guanidine derivatives can be skin and eye irritants.[11][12] In case of contact, rinse the affected area thoroughly with water.[11][13]
DMSO Handling: DMSO facilitates the absorption of chemicals through the skin.[3] It is imperative to prevent skin contact when handling DMSO solutions. If contact occurs, wash the area immediately and thoroughly with water.
Quantitative Data & Recommended Materials
For reliable and reproducible results, adhere to the specifications outlined in the table below.
Parameter
Specification & Rationale
Compound Form
Solid (crystalline or powder)
Solvent Grade
Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% Purity, Sterile-Filtered.[6] Rationale: Minimizes water content to prevent compound precipitation/degradation.
Typical Stock Concentration
10–50 mM. Rationale: A high concentration allows for minimal volume addition to assays, keeping final DMSO concentration low.
Final Assay DMSO %
< 0.5% (for cell-based assays); < 2% (for in vivo).[14] Rationale: Minimizes solvent-induced toxicity or off-target effects.
Storage Temperature
Aliquoted at -20°C or -80°C.[14] Rationale: Low temperature slows degradation. Aliquoting prevents multiple freeze-thaw cycles.
Labware
Glass vials or polypropylene tubes.[15] Rationale: Ensures compatibility with DMSO and prevents leaching of plasticizers.
Experimental Protocol: Preparation of a 10 mM Stock Solution
This protocol details the steps to prepare 1 mL of a 10 mM stock solution. The molecular weight of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (C₉H₁₁ClN₄) is approximately 210.67 g/mol .
Calculation: Mass (mg) = 0.010 mol/L × 0.001 L × 210.67 g/mol × 1000 mg/g = 2.107 mg
Step-by-Step Methodology
Equilibration: Allow the vial containing the compound and the bottle of anhydrous DMSO to equilibrate to room temperature for at least 20-30 minutes. This is a critical step to prevent condensation of atmospheric moisture onto the cold powder or into the DMSO.
Weighing: Carefully weigh out 2.11 mg of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine on an analytical balance and transfer it into a sterile 1.5 mL tube.
Solvent Addition: Using a calibrated P1000 micropipette, add exactly 1.0 mL of anhydrous DMSO to the tube containing the compound.
Dissolution: Tightly cap the tube and vortex at medium-high speed for 1-2 minutes. The mechanical agitation is usually sufficient for many compounds.
Visual Quality Control: After vortexing, hold the tube up to a light source and visually inspect for any undissolved particulates. The solution should be completely clear. If particulates remain, proceed to the next step.
Enhanced Dissolution (Optional): If the compound has not fully dissolved, sonicate the tube in a room temperature water bath for 5-10 minutes. Check for dissolution again. Causality Note: Sonication uses ultrasonic waves to break up particle aggregates and accelerate the dissolution process without significant heat, which could degrade the compound.
Final Confirmation: Once the solution is perfectly clear, it is ready for storage. If the compound does not dissolve at this concentration, it indicates that 10 mM exceeds its solubility limit in DMSO. In this case, a new stock must be prepared at a lower concentration (e.g., 5 mM or 1 mM).
Caption: Workflow for preparing a 10 mM stock solution.
Storage and Long-Term Stability
Proper storage is paramount to preserving the integrity of the stock solution.
Aliquot: Never store the entire stock solution in a single tube. Aliquot the solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene tubes. This strategy minimizes the number of freeze-thaw cycles, which can degrade the compound or introduce water contamination.[14]
Temperature: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (6 months or more).[14]
Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and initials of the researcher.
Protocol: Preparation of Working Solutions for Assays
The concentrated DMSO stock must be diluted to a final working concentration in an aqueous buffer or cell culture medium.
Thaw: Remove a single aliquot of the 10 mM stock solution from the freezer and allow it to thaw completely at room temperature.
Serial Dilution: Perform serial dilutions if necessary. It is often best to first perform an intermediate dilution of the DMSO stock into the assay medium. For example, to achieve a final concentration of 10 µM in an assay with a final volume of 1 mL:
Add 1 µL of the 10 mM stock solution to 999 µL of the assay medium.
This represents a 1:1000 dilution, resulting in a final DMSO concentration of 0.1%, which is well-tolerated by most cell lines.[14][16]
Mixing: Mix thoroughly by gentle vortexing or by pipetting up and down immediately after adding the DMSO stock to the aqueous medium to prevent the compound from precipitating out of solution.
Caption: Dilution of a concentrated DMSO stock into aqueous media.
References
Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved February 14, 2026, from [Link]
Silfluo. (n.d.). LS-622 Divinyltetramethyldisiloxane (Vinyl Double Head) CAS NO. 2627-95-4. Retrieved February 14, 2026, from [Link]
Di Pietro, C., et al. (2025). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. MDPI. Retrieved February 14, 2026, from [Link]
Pro-Vitals. (2023, July 13). DMSO (Dimethyl Sulfoxide): A Versatile Organic Solvent And Drug Delivery Tool. Retrieved February 14, 2026, from [Link]
Dahlin, J. L., et al. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology. Retrieved February 14, 2026, from [Link]
SiSiB. (n.d.). SiSiB® PC9401 Tetramethyldivinyldisiloxane, CAS 2627-95-4. Retrieved February 14, 2026, from [Link]
GE Healthcare Life Sciences. (2011, October 15). Buffer and sample preparation for direct binding assay in 2% DMSO. Retrieved February 14, 2026, from [Link]
ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO?. Retrieved February 14, 2026, from [Link]
PubChem. (n.d.). Chemical stability in PBS/DMSO mixture at pH 7.4 after 24 hrs by RP-UPLC-UV method. Retrieved February 14, 2026, from [Link]
Takara Bio. (2023, March 3). Safety Data Sheet. Retrieved February 14, 2026, from [Link]
PubChem. (n.d.). Aminoguanidine. Retrieved February 14, 2026, from [Link]
Arenas, E., et al. (2019). The antibiotic robenidine exhibits guanabenz-like cytoprotective properties by a mechanism independent of protein phosphatase PP1:PPP1R15A. Journal of Biological Chemistry. Retrieved February 14, 2026, from [Link]
ResearchGate. (n.d.). Overlay UV‐vis spectra for stability analysis of 1 in DMSO over 24 hours. Retrieved February 14, 2026, from [Link]
Sosnin, S., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Pharmaceuticals. Retrieved February 14, 2026, from [Link]
Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening. Retrieved February 14, 2026, from [Link]
Wang, Y., et al. (2024). Synthesis and biological evaluation of novel aminoguanidine derivatives as potential antibacterial agents. Scientific Reports. Retrieved February 14, 2026, from [Link]
Kos, J., et al. (2021). Novel Aminoguanidine Hydrazone Analogues: From Potential Antimicrobial Agents to Potent Cholinesterase Inhibitors. Molecules. Retrieved February 14, 2026, from [Link]
Joshi, J. (2009). Synthesis and antimicrobial activity of some new piperazine derivatives. Organic Chemistry: An Indian Journal. Retrieved February 14, 2026, from [Link]
Berlinck, R. G. S., et al. (2015). The Chemistry and Biology of Guanidine Natural Products. Natural Product Reports. Retrieved February 14, 2026, from [Link]
Val-Garijo, A., et al. (2018). Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Journal of Medicinal Chemistry. Retrieved February 14, 2026, from [Link]
Withe, J. M. (2011). Synthesis of Guanidine Amino Acids and Investigation of their Interactions with Nucleic Acid. Cardiff University. Retrieved February 14, 2026, from [Link]
Tigae, C., et al. (2021). Synthesis of the Guanidine Derivative: N-{[(7-(4,5-Dihydro-1H-imidazol-2-yl) - .... Molbank. Retrieved February 14, 2026, from [Link]
Stangret, J., et al. (2024). Characterizing Interactions Between Small Peptides and Dimethyl Sulfoxide Using Infrared Spectroscopy and Computational Methods. International Journal of Molecular Sciences. Retrieved February 14, 2026, from [Link]
Shaik, B., et al. (2024). Preparation, Characterization, and Biological Activity of Cu(II) and Co(II) Complexes of 5-(((E)-3- Phenylallylidene)Amino-1,3,4-Thiadaizole-2-Thiol Schiff Base Ligand. Letters in Applied NanoBioScience. Retrieved February 14, 2026, from [Link]izole-2-thiol-schiff-base-ligand/)
Application Note: Modulating the Integrated Stress Response with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
This Application Note and Protocol guide details the use of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a small molecule belonging to the class of guanabenz derivatives and aminoguanidine hydrazones . Structurally...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the use of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a small molecule belonging to the class of guanabenz derivatives and aminoguanidine hydrazones . Structurally analogous to Sephin1 and Guanabenz , this compound is primarily utilized in research to modulate the Integrated Stress Response (ISR) by selectively inhibiting the dephosphorylation of the translation initiation factor eIF2
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as CPE-Guanidine ) is a synthetic small molecule designed to target the Protein Phosphatase 1 (PP1) regulatory complex. Unlike its parent compound Guanabenz, which exhibits strong
-adrenergic agonist activity leading to hypotension, derivatives with specific modifications (such as the ethylidene linker) are often explored to retain proteostatic efficacy while minimizing adrenergic side effects.
Mechanism: Selective Holophosphatase Inhibition
In eukaryotic cells, the accumulation of unfolded proteins in the Endoplasmic Reticulum (ER) triggers the Unfolded Protein Response (UPR) . A key effector of this pathway is the phosphorylation of eIF2
(p-eIF2), which halts global protein synthesis to reduce ER load.
Physiological Feedback: Stress-induced expression of the regulatory subunit PPP1R15A (GADD34) recruits the catalytic subunit PP1c to dephosphorylate eIF2
, restoring protein synthesis.
Compound Action: CPE-Guanidine binds to the PPP1R15A-PP1c complex, inhibiting its activity. This prolongs eIF2
phosphorylation , sustaining the translational pause and allowing the cell more time to resolve protein misfolding, thereby preventing stress-induced apoptosis.
Compound Only: CPE-Guanidine (50 µM) to check for intrinsic toxicity.
Incubation: Incubate for 18–24 hours .
Readout: Perform viability assay.
Success Criterion: The Rescue Group should show significantly higher viability (e.g., >60-80%) compared to the Stress Only group (<30%).
Dose Optimization Table:
Cell Type
Recommended Range
Toxic Threshold
Duration
HeLa
5 – 25 µM
> 75 µM
24 h
SH-SY5Y
1 – 10 µM
> 50 µM
24 h
Primary Neurons
0.5 – 5 µM
> 20 µM
12-24 h
Protocol C: Western Blot Validation (p-eIF2
Levels)
To confirm the mechanism, you must demonstrate that CPE-Guanidine sustains p-eIF2
levels in the presence of stress.
Experimental Setup:
Seed Cells: 6-well plates (300,000 cells/well).
Stress Induction: Treat cells with Tunicamycin (2.5 µg/mL) for 4–6 hours .
Note: This time point is critical. At 6 hours, negative feedback (GADD34) typically restores synthesis. CPE-Guanidine should block this restoration.
Co-treatment: Add CPE-Guanidine (10–25 µM) simultaneously with the stressor.
Lysis: Wash with ice-cold PBS containing Phosphatase Inhibitors (NaF, Na
VO). Lyse in RIPA buffer + Protease/Phosphatase Inhibitor Cocktail.
Immunoblotting:
Primary Targets: p-eIF2
(Ser51), Total eIF2, ATF4, GADD34.
Loading Control:
-Actin or GAPDH.
Expected Result:
Stress Only: Moderate p-eIF2
(due to feedback loop activation).
Stress + CPE-Guanidine:High p-eIF2
(feedback loop blocked).
ATF4: Expression should remain high or increase in the treated group.
Critical Considerations & Troubleshooting
Selectivity & Adrenergic Activity
While the "ethylidene" (methyl) modification often reduces binding to
-adrenergic receptors compared to Guanabenz (benzylidene), it is prudent to verify this if using excitable cells (neurons/cardiomyocytes).
Counter-Screen: If calcium transients or cAMP levels are altered by the compound alone, it may still possess residual adrenergic agonist activity. Use an antagonist (e.g., Yohimbine) to verify if effects are receptor-mediated.
Solubility Issues
Precipitation: If the compound precipitates in aqueous media (cloudiness), dilute the DMSO stock into warm media (37°C) slowly while vortexing. Do not exceed 0.5% final DMSO concentration.
Washout Experiments
The binding of guanabenz-derivatives to PPP1R15A is reversible. To study recovery, wash cells 3x with PBS and replace with drug-free media. p-eIF2
levels should drop rapidly (within 30-60 mins) if the phosphatase is active.
References
Das, I. et al. (2015).[2] "Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit."[2][3] Science, 348(6231), 239-242. Link
Tsaytler, P. et al. (2011). "Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis." Science, 332(6025), 91-94. Link
Crespillo-Casado, A. et al. (2017).
is required for the resolution of ER stress." Cell Reports, 18(9), 2111-2125. Link
Wiseman, R. L. et al. (2022). "The Integrated Stress Response in Health and Disease." Nature Reviews Molecular Cell Biology, 23, 21–34. Link
Carrara, M. et al. (2017).[3] "Structural Basis for the Inhibition of the PPP1R15A-PP1c Phosphatase Holoenzyme by Guanabenz." eLife, 6, e26109. Link
Application Note: Optimization of Crystallization Dynamics for High-Purity 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Executive Summary This application note details the purification strategies for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a critical Schiff base intermediate often utilized in the synthesis of antihypertensive a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the purification strategies for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a critical Schiff base intermediate often utilized in the synthesis of antihypertensive agents (analogous to Guanfacine) and anti-arrhythmic drugs.[1]
Achieving pharmaceutical-grade purity (>99.5%) for this molecule is challenging due to two primary factors:
Hydrolytic Instability: The imine (
) bond is susceptible to hydrolysis in acidic aqueous media, reverting to the starting ketone.
Geometric Isomerism: The formation of thermodynamically less stable
This guide provides a self-validating protocol using Ethanol-Water and Isopropanol systems to selectively purge unreacted 2'-chloroacetophenone and inorganic salts while locking the product in its stable crystalline form.[1]
Chemical Context & Critical Quality Attributes (CQA)
The target molecule is formed via the condensation of 2'-chloroacetophenone with aminoguanidine (usually as the bicarbonate or hydrochloride salt).
Reaction Scheme & Impurity Profile
The crude product typically contains:
Target:
-isomer of the guanylhydrazone (High MP solid).[1]
The purification logic relies on the Solubility Differential :
The starting ketone is highly soluble in cold ethanol.
The target guanylhydrazone salt is soluble in hot ethanol but sparingly soluble in cold ethanol.[1]
Inorganic salts are insoluble in hot ethanol and can be removed via hot filtration.[1]
Solvent System Selection
The following solvent systems were evaluated based on yield and impurity rejection (Impurity A purging).
Solvent System
Solubility (Hot)
Solubility (Cold)
Impurity Rejection
Yield
Recommendation
Ethanol (95%)
High
Low
Excellent
85-90%
Primary Choice
Methanol
Very High
Moderate
Good
70-75%
Use for highly polar salts
Isopropanol (IPA)
Moderate
Very Low
Excellent
90-95%
Best for "Oiling Out" issues
Water
High (for salts)
High
Poor
<40%
Not Recommended (Hydrolysis risk)
Critical Insight: Avoid pure water recrystallization.[1] Heating this Schiff base in water without a buffer can accelerate hydrolysis, releasing the oily ketone and contaminating the batch.
Detailed Protocols
Protocol A: Standard Recrystallization (Ethanol 95%)
Best for routine purification of the hydrochloride or bicarbonate salt forms.
Charge the crude solid into a round-bottom flask equipped with a reflux condenser.
Add Ethanol (5 mL per gram of solid) .
Heat to reflux (
) with magnetic stirring.
Observation: If the solution is not clear, add ethanol in 1 mL increments until dissolved. Do not exceed 10 mL/g.[1]
Hot Filtration (Inorganic Purge):
If insoluble particles (aminoguanidine salts/inorganics) remain suspended at reflux, filter the hot solution rapidly through a pre-heated Buchner funnel or a fluted filter paper.
Tip: Keep the receiving flask hot to prevent premature crystallization.
Nucleation & Growth:
Allow the filtrate to cool slowly to room temperature (
) over 2 hours. Do not shock cool.
Seeding: If no crystals form at
, add a seed crystal of pure product.
Once at room temperature, transfer to an ice bath (
) for 1 hour to maximize yield.
Isolation:
Filter the white to off-white needles using vacuum filtration.[1]
Wash: Rinse the filter cake with 2 volumes of cold ethanol (
). This step is vital to wash away the oily ketone impurity from the crystal surface.
The wash step was insufficient. Recrystallize again; ensure the filter cake is washed with ice-cold solvent.[1][4]
References
Bream, J. B., & Picard, C. W. (1972). Substituted phenylacetyl derivatives of guanidine. U.S. Patent No.[1] 3,632,645.[1] Washington, DC: U.S. Patent and Trademark Office.
Context: Describes the foundational synthesis and purification of phenylacetyl guanidines, providing the basis for solvent selection in analogous chloro-deriv
BenchChem. (2025).[1] Stabilizing Acetophenone Derivatives for Long-Term Storage.
Context: Provides data on the hydrolytic instability of acetophenone derivatives and storage conditions to prevent degrad
Vogel, A. I. (1989).[1][5] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1]
Context: Authoritative source for general Schiff base recrystallization techniques and ethanol-water solvent systems.[1]
Context: Confirms solubility profiles (Ethanol: 25 mg/mL) and stability data for the 2,6-dichloro analog, serving as a direct proxy for the 2-chloro target.
-adrenergic agonist or ion channel blocker, widely used in cardiovascular or neuroscience research.
Significance of Solubility Profiling:
For guanidine-based salts, aqueous solubility is critically dependent on pH and counter-ion effects. While the acetate salt form is generally selected to enhance bioavailability, the free base of this compound (a weak base with pK
8–9) will precipitate in neutral-to-basic environments. This Application Note provides a rigorous protocol to determine the thermodynamic equilibrium solubility of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine acetate across the physiological pH range.
Physicochemical Background
To design a robust experiment, we must understand the theoretical behavior of the analyte.
Ionization Behavior: The guanidine moiety is a strong base.
Salt Dissociation:
Solubility Equilibrium:
At pH < pK
, the species is predominantly ionized ().
At pH > pK, the intrinsic solubility of the free base () dominates.
Expert Insight: Acetate salts are typically highly soluble.[1][2][3] However, in acetate buffers (common at pH 4.5), the Common Ion Effect may theoretically reduce solubility, though this is rare for organic salts unless the solubility product (
pH 4.5 (Acetate) – Note: Monitor for common ion effect.
pH 6.8 (Phosphate)
pH 7.4 (Phosphate - PBS)
pH 10.0 (Borate/NaOH)
Solvent: HPLC-grade Methanol or Acetonitrile (for stock preparation).
Method: Shake-Flask Equilibrium (Gold Standard)
Step 1: Saturation
Weigh approximately 10–20 mg of the compound into 4 mL glass vials.
Add 1.0 mL of the respective buffer to each vial.
Visual Check: Ensure excess solid is present. If the solution becomes clear, add more solid until a suspension persists.
Step 2: Equilibration
Place vials in an orbital shaker or temperature-controlled bath at 25°C ± 0.5°C .
Agitate at 200 RPM for 24 to 48 hours .
Expert Tip: For guanidine salts, 24 hours is usually sufficient, but 48 hours confirms thermodynamic equilibrium.
Step 3: Phase Separation
Centrifuge samples at 10,000 RPM for 10 minutes (or filter using 0.45 µm PVDF filters).
Pre-saturation: If filtering, discard the first 200 µL of filtrate to prevent drug adsorption loss.
Measure the pH of the supernatant. Crucial: The pH of the saturated solution may shift from the initial buffer pH due to the dissolved drug salt. Record the final pH.
Step 4: Quantification (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile (Gradient: 10% B to 90% B over 8 min).
Detection: UV at 254 nm (aromatic ring) or 220 nm (guanidine).
Standard Curve: Prepare a stock solution in Methanol (1 mg/mL) and dilute to 10–100 µg/mL range.
Visualization of Workflow
Figure 1: Step-by-step workflow for thermodynamic equilibrium solubility determination.
Data Analysis & Expected Results
Calculation
Calculate the concentration (
) using the linear regression from your calibration curve:
Expected Solubility Profile
Buffer pH
Species Dominance
Expected Solubility
Mechanistic Rationale
pH 1.2
Cationic ()
High (>10 mg/mL)
Fully ionized guanidine group; salt form dissociates freely.
pH 4.5
Cationic ()
High
Still fully ionized. Note: If using Acetate buffer, check for common ion effect.
pH 6.8
Mixed
Moderate
Approaching pK; fraction of neutral species increases.
pH 7.4
Mixed/Neutral
Lower
Physiologically relevant; potential for precipitation if dose is high.
pH 10.0
Neutral ()
Low (<1 mg/mL)
Predominantly unionized free base; limited by intrinsic solubility ().
Theoretical Solubility Curve
Figure 2: Theoretical pH-solubility relationship for a basic guanidine derivative.
Troubleshooting & Expert Tips
Salt Disproportionation: In high pH buffers (e.g., pH 10), the acetate salt may convert to the free base in situ at the solid surface. This forms a "shell" that slows dissolution. Solution: Ensure vigorous agitation and verify the solid phase by XRPD if anomalous results occur.
Adsorption: Guanidine compounds can stick to glass. Solution: Use low-binding polypropylene vials or silanized glass if concentration is very low (<1 µg/mL).
Stability: Check for hydrolysis of the hydrazone linkage (C=N-N) at low pH (pH 1.2). If a new peak appears in HPLC at pH 1.2, the compound may be degrading.
References
Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Link
Bergström, C. A., et al. (2014). "Early pharmaceutical profiling to predict oral drug absorption." European Journal of Pharmaceutical Sciences, 57, 173-199. Link
FDA Guidance for Industry. (2017). Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System. Link
Serajuddin, A. T. (2007). "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, 59(7), 603-616. Link
Administration Routes for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (Guanabenz) in Neurodegenerative Studies
Executive Summary: The "Double-Edged" Therapeutic Guanabenz is a small molecule originally FDA-approved as a central -adrenergic agonist for hypertension. In neurodegenerative research (ALS, Parkinson's, MS), it has been...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Double-Edged" Therapeutic
Guanabenz is a small molecule originally FDA-approved as a central
-adrenergic agonist for hypertension. In neurodegenerative research (ALS, Parkinson's, MS), it has been repurposed as a specific inhibitor of the GADD34:PP1c complex . By inhibiting GADD34, Guanabenz prevents the dephosphorylation of eIF2, thereby prolonging the Unfolded Protein Response (UPR) and protecting neurons from protein misfolding stress.[1]
Crucial Scientific Insight:
The application of Guanabenz in neurodegeneration requires navigating a narrow therapeutic window. Its neuroprotective mechanism (UPR modulation) competes with its systemic side effects (sedation, hypotension).
Pulsatile Dosing (Recommended): Intraperitoneal (IP) or Oral gavage (PO) allows for transient inhibition of GADD34, sufficient to restore proteostasis without inducing chronic, lethal hypotension.
Continuous Infusion (Contraindicated): Continuous subcutaneous infusion (e.g., osmotic minipumps) has been shown to accelerate disease progression in SOD1 mice due to sustained hypotension and inability to recover protein synthesis.
Mechanism of Action & Rationale
Guanabenz selectively binds to the regulatory subunit GADD34 (PPP1R15A) of the Protein Phosphatase 1 (PP1) complex. It disrupts the stress-induced dephosphorylation of eIF2
This route is preferred for proof-of-concept studies in mice (e.g., SOD1-G93A ALS models, EAE models) due to precise bioavailability.
Dosage Strategy
Effective Dose: 4 mg/kg to 8 mg/kg.
Frequency: Daily (QD) or Every Other Day (QOD).
Note: Due to the short half-life (1.8h), daily dosing is preferred for mechanism engagement, but QOD is often used to mitigate hypotensive stress in frail neurodegenerative models.
Step-by-Step Procedure
Weigh Animal: Obtain accurate body weight (BW) in grams.
Calculate Volume: Standard injection volume is 10 mL/kg (0.1 mL per 10g BW).
Example: For a 25g mouse at 4 mg/kg dose:
Total drug needed:
.
Target concentration:
.
Preparation:
Prepare a 0.4 mg/mL solution in sterile Saline (with <5% DMSO).
Vortex vigorously for 30 seconds. Ensure no precipitate is visible.
Restraint & Injection:
Scruff the mouse firmly to expose the abdomen.
Inject into the lower right quadrant of the abdomen to avoid the cecum.
Aspirate slightly to ensure no vessel puncture, then inject.
Post-Injection Monitoring (Critical):
Monitor for sedation (reduced locomotion) for 30-60 minutes post-injection.
Provide easy access to wet mash/hydrogel if sedation interferes with feeding.
Protocol B: Oral Administration (Gavage)[5]
Closer to human clinical translation. Guanabenz has high oral bioavailability (~75% in humans), but first-pass metabolism in mice is significant.
Dosage Strategy
Effective Dose: 8 mg/kg to 16 mg/kg (Higher than IP to account for metabolism).
Frequency: Twice Daily (BID) is recommended to maintain GADD34 inhibition due to rapid clearance.
Step-by-Step Procedure
Vehicle: Use 0.5% Methylcellulose or 20% PEG400 in water.
Gavage Needle: Use a flexible plastic feeding tube (FTP-18-30) to minimize esophageal trauma in chronic studies.
Administration:
Insert the needle gently following the roof of the mouth.
Depress plunger smoothly.
Washout: Oral dosing produces less acute hypotension than IP, but sedation is still a marker of successful systemic absorption.
Experimental Workflow & Validation
To prove the drug is working before assessing neuroprotection, you must validate the pharmacodynamic (PD) response.
Pharmacodynamic Marker: P-eIF2
The hallmark of Guanabenz efficacy is a transient increase in Phospho-eIF2
levels in the target tissue (Spinal Cord/Brain).
Timing: Harvest tissue 2 to 4 hours post-dose. (Levels return to baseline by 6-8 hours).[5]
Study Workflow Diagram
Caption: Workflow ensuring behavioral testing occurs outside the sedation window.
Safety & Troubleshooting
The most common failure mode in Guanabenz studies is misinterpreting side effects as disease toxicity.
Symptom
Cause
Mitigation
Acute Inactivity
-adrenergic sedation
Do not score neurological deficit during the first 3 hours post-dose. Perform behavioral tests (Rotarod) at least 6-8 hours post-dose.
Hypothermia
Systemic hypotension
Use a heating pad during the 1-hour post-injection recovery period.
Weight Loss
Reduced feeding due to sedation
Supplement with high-calorie hydrogel (DietGel) on the cage floor.
Skin Irritation
High pH or DMSO concentration
Ensure final DMSO concentration is <5%.[6] Rotate injection sites.
Important Note on Sephin1:
If the
-adrenergic side effects (sedation/hypotension) make the study unmanageable, consider Sephin1 (Guanabenz derivative) . Sephin1 retains GADD34 inhibitory activity but lacks -adrenergic affinity, eliminating the sedative side effects. However, for studies specifically requiring Guanabenz (e.g., repurposing trials), strict adherence to the "Washout" timing in the workflow above is mandatory.
References
Tsaytler, P., et al. (2011). Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis. Science, 332(6025), 91-94.
Vieira, F. G., et al. (2015). Guanabenz treatment accelerates disease in a mutant SOD1 mouse model of ALS.[3] PLOS ONE, 10(8), e0135570.[3]
Note: This paper demonstrates the risks of continuous infusion vs.
Jiang, H., et al. (2014). Guanabenz delays the onset of disease symptoms... in the SOD1 G93A mouse model of ALS.[2] Neuroscience, 277, 132-138.
Note: Demonstrates efficacy with puls
Way, S. W., et al. (2015). Pharmaceutical integrated stress response enhancement protects oligodendrocytes and provides a potential multiple sclerosis therapeutic. Nature Communications, 6, 6532.
Das, I., et al. (2015). Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit. Science, 348(6231), 239-242.
Application Note: Sustained Release Formulation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Executive Summary This application note details the protocol for developing a 12-hour Sustained Release (SR) matrix tablet for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as API-CPEAG ). API-C...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the protocol for developing a 12-hour Sustained Release (SR) matrix tablet for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as API-CPEAG ).
API-CPEAG is a structural analog of Guanabenz, sharing the core benzylideneaminoguanidine scaffold. As a weak base containing a guanidine moiety, it exhibits pH-dependent solubility—high solubility in the acidic gastric environment (pH 1.2) and reduced solubility in the intestinal environment (pH 6.8). This physicochemical profile presents a risk of "dose dumping" in the stomach followed by precipitation in the intestine.
To mitigate this, we utilize a Hydrophilic Matrix System using Hydroxypropyl Methylcellulose (HPMC).[1] This guide provides a self-validating workflow, moving from pre-formulation characterization to a robust wet-granulation manufacturing process.
Pre-Formulation Characterization[2]
Before formulation, the physicochemical "fingerprint" of the specific API batch must be established to ensure the release mechanism functions correctly.
UV-Vis Spectrophotometric Characterization
Objective: Determine the wavelength of maximum absorbance (
) for accurate quantification during dissolution testing.
Protocol:
Stock Solution: Dissolve 10 mg of API-CPEAG in 100 mL of 0.1N HCl (Concentration: 100 µg/mL).
Scanning: Scan the solution from 200 nm to 400 nm using a UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900).
Determination: Identify the peak absorbance. Note: Based on structural analogs like Guanabenz, the expected
is approximately 260–270 nm.
Linearity: Prepare serial dilutions (5, 10, 20, 30, 40 µg/mL) and plot Absorbance vs. Concentration to verify Beer-Lambert law compliance (
).
pH-Dependent Solubility Profiling
Objective: Quantify the solubility drop-off at intestinal pH to determine if a pH-modifying excipient (e.g., fumaric acid) is required.
Protocol:
Prepare saturation shake-flasks in three media:
0.1N HCl (pH 1.2)
Acetate Buffer (pH 4.5)
Phosphate Buffer (pH 6.8)
Incubate at 37°C for 24 hours.
Filter (0.45 µm PTFE) and analyze via UV-Vis.
Decision Logic:
If Solubility at pH 6.8 < 1 mg/mL: The formulation requires a micro-environmental pH modifier (add 5-10% Fumaric Acid to the tablet core).
If Solubility at pH 6.8 > 1 mg/mL: Standard HPMC matrix is sufficient. This guide assumes >1 mg/mL for the standard protocol below.
Formulation Strategy: The HPMC Matrix
We utilize HPMC K100M (High viscosity: 100,000 cP). Upon contact with water, this polymer hydrates to form a viscous gel layer. Drug release is controlled by two concurrent mechanisms:[2]
Diffusion: Solubilized drug diffuses through the gel layer.[3]
Erosion: The gel layer slowly erodes, releasing the drug.
Quantitative Formulation (Per Tablet)
Ingredient
Function
Quantity (mg)
% w/w
API-CPEAG
Active Pharmaceutical Ingredient
16.0
8.0%
HPMC K100M
Release Retardant (Polymer)
60.0
30.0%
Avicel PH 102
Filler / Binder (MCC)
118.0
59.0%
PVP K30
Binder (in granulating fluid)
4.0
2.0%
Magnesium Stearate
Lubricant
2.0
1.0%
Total Weight
200.0 mg
100%
Manufacturing Protocol: Wet Granulation
Direct compression is often unsuitable for guanidine salts due to poor flow properties and segregation risks. Wet granulation ensures content uniformity.
Visual Workflow
Figure 1: Wet granulation workflow for API-CPEAG matrix tablets.
Step-by-Step Procedure
Step 1: Dry Blending
Pass API-CPEAG, HPMC K100M, and Microcrystalline Cellulose (Avicel PH 102) through a #40 mesh sieve to break agglomerates.
Load into a V-Cone blender or High Shear Mixer.
Mix for 15 minutes at 20 RPM. Critical: This ensures the polymer is homogeneously distributed around the API particles, preventing "burst release."
Step 2: Binder Preparation
Dissolve PVP K30 in Isopropyl Alcohol (IPA) or a Water/IPA mixture (depending on API stability; IPA is preferred for moisture-sensitive guanidines).
Stir until a clear solution is obtained.
Step 3: Wet Granulation
Add binder solution slowly to the powder bed while mixing.
Mass the mixture until a "snowball" consistency is achieved (granules hold together when squeezed but break with slight pressure).
Step 4: Drying & Sizing
Dry granules in a Fluid Bed Dryer at 60°C.
Endpoint: Loss on Drying (LOD) should be 1.5% – 2.0%.
Pass dried granules through a #20 mesh screen to normalize particle size distribution.
Step 5: Compression
Add Magnesium Stearate (sieved #60) to the granules.
Blend for only 3 minutes . Warning: Over-blending hydrophobic lubricants like Mg Stearate will coat the HPMC, retarding hydration and causing initial release failure.
Compress using 8mm standard concave punches to a hardness of 6–8 kP.
Analytical Validation: In-Vitro Dissolution
To validate the sustained release performance, use the USP Apparatus II (Paddle) method.
Dissolution Parameters
Apparatus: USP Type II (Paddle)
Speed: 50 RPM
Temperature: 37 ± 0.5°C
Media:
0–2 Hours: 900 mL 0.1N HCl (Simulated Gastric Fluid)
Prevent dose dumping; allow lag time for gel formation.
4 h
40% – 60%
Maintain therapeutic window.
8 h
70% – 85%
Continued intestinal absorption.
12 h
> 90%
Complete release before colonic transit.
Release Mechanism Visualization
Figure 2: Mechanistic pathway of API release from HPMC matrix.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Burst Release (>30% in 1 hr)
Insufficient HPMC viscosity or poor distribution.
Increase HPMC concentration to 35% or switch to K100M CR (Controlled Release grade).
Incomplete Release (<80% in 12 hr)
Gel layer too strong or API trapping.
Add a pore former (e.g., Lactose or PEG 3350) to facilitate diffusion.
Capping/Lamination
Air entrapment or excessive fines.
Reduce compression speed; increase pre-compression force; reduce fines in granulation.
pH Dependency Failure
API precipitates in pH 6.8.
Incorporate 5-10% Fumaric Acid or Citric Acid into the granule core to maintain acidic micro-environment.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 151131596: 1-Amino-1-(2-chlorophenyl)guanidine. Retrieved from [Link]
Tiwari, S. B., & Rajabi-Siahboomi, A. R. (2008). Applications of Hydroxypropyl Methylcellulose for Sustained Release Delivery Systems. In Drug Delivery Systems. Springer. Retrieved from [Link]
Holmes, B., et al. (1983). Guanabenz: A review of its pharmacodynamic properties and therapeutic efficacy in hypertension. Drugs. Retrieved from [Link]
Application Notes & Protocols: Safe Handling and Storage of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Abstract This document provides comprehensive application notes and protocols for the safe handling and storage of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. As a novel guanidine derivative, this compound requires...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides comprehensive application notes and protocols for the safe handling and storage of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. As a novel guanidine derivative, this compound requires careful management in a laboratory setting to mitigate potential hazards. These guidelines are intended for researchers, scientists, and drug development professionals. The protocols outlined herein are based on established safety principles for related chemical structures and are designed to ensure the well-being of laboratory personnel and the integrity of research activities.
Introduction: Understanding the Compound
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine belongs to the guanidine class of compounds. Guanidine and its derivatives are utilized in various industrial and pharmaceutical applications, including the manufacturing of plastics, resins, and as intermediates in drug synthesis.[1] Some guanidine compounds have demonstrated biological activity, acting as inhibitors for enzymes like nitric oxide synthase and monoamine oxidase. Given its structure, 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is likely being investigated for its potential pharmacological properties.
The safe handling of this compound is paramount. While specific toxicity data for this exact molecule is not widely available, data from closely related compounds, such as N-{[(2-chlorophenyl)methylidene]amino}guanidine and guanidine hydrochloride, indicate potential hazards including acute toxicity if swallowed, inhaled, or in contact with skin, as well as skin and eye irritation.[2][3][4] Therefore, a cautious and well-documented approach to its handling and storage is essential.
Hazard Identification and Risk Assessment
A thorough risk assessment must be conducted before commencing any work with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. This involves identifying the potential hazards and evaluating the risks associated with the planned experimental procedures.
Known and Anticipated Hazards
Based on data from analogous compounds, the primary hazards are summarized in the table below.
To effectively manage the identified risks, a hierarchy of controls should be implemented. This systematic approach prioritizes the most effective control measures.
Caption: Hierarchy of controls for managing chemical hazards.
Safe Handling Protocols
Adherence to the following protocols is mandatory when working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine.
Engineering Controls
Primary Containment: All handling of the solid compound or its solutions must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]
Ventilation: Ensure the laboratory is well-ventilated.[5][6] The fume hood provides localized exhaust ventilation, which is critical.
Personal Protective Equipment (PPE)
A standard laboratory PPE ensemble is required at all times when handling this compound.
Do not eat, drink, or smoke in the laboratory.[6][7]
Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[3][6]
Contaminated work clothing should not be allowed out of the workplace and should be laundered separately.[5][6][8]
Keep containers tightly closed when not in use.[7]
Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
First Aid Measures
Exposure Route
First Aid Protocol
Inhalation
Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7][9]
Skin Contact
Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][7][10]
Eye Contact
Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][7]
Ingestion
Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[3][7]
Spill and Leak Procedures
Minor Spills:
Evacuate non-essential personnel from the immediate area.
Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand, vermiculite, or diatomaceous earth.[7]
Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.[6][7]
Clean the spill area with a suitable detergent and water.[5]
Major Spills:
Evacuate the laboratory immediately and alert others.
Contact the institution's emergency response team.
Prevent entry into the affected area until it has been deemed safe by trained personnel.
Storage and Disposal
Proper storage is essential for maintaining the stability of the compound and preventing accidental exposure.
Storage Conditions
Store in a tightly closed, properly labeled container.[7]
Protect from direct sunlight and moisture.[3][5] Guanidine compounds can be hygroscopic.[3]
Store away from incompatible materials such as strong oxidizing agents.[11]
Caption: Key considerations for the proper storage of the compound.
Disposal
All waste containing 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine must be treated as hazardous waste.
Dispose of the compound and its containers in accordance with all applicable local, state, and federal regulations.[7][10]
Do not dispose of it down the drain or into the environment.[5]
Conclusion
The protocols detailed in these application notes are designed to foster a safe and effective research environment when working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. By understanding the potential hazards and adhering to these guidelines, researchers can minimize risks to themselves and their colleagues. Continuous vigilance and a proactive approach to safety are the cornerstones of responsible scientific practice.
References
A Review of Toxicity and Use and Handling Considerations for Guanidine, Guanidine Hydrochloride, and Urea. (2006).
Safety d
Safety Data Sheet: Guanidine hydrochloride - Carl ROTH. (n.d.). Carl ROTH.
GUANIDINE HYDROCHLORIDE FOR BIOCHEMISTRY MSDS - Loba Chemie. (2016). Loba Chemie.
Guanidine hydrochloride - Apollo Scientific. (2022). Apollo Scientific.
SAFETY DATA SHEET - Fisher Scientific. (2010). Fisher Scientific.
Guanidine Hydrochloride - Santa Cruz Biotechnology. (n.d.). Santa Cruz Biotechnology.
SAFETY DATA SHEET - Sigma-Aldrich. (2024). Sigma-Aldrich.
SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.
1-(2-Aminoethyl)piperidine - Santa Cruz Biotechnology. (n.d.). Santa Cruz Biotechnology.
Material Safety Data Sheet - FAVORGEN BIOTECH CORP. (n.d.). FAVORGEN BIOTECH CORP.
chemical label N-{[(2-chlorophenyl)methylidene]amino}guanidine. (n.d.).
Technical Support Center: Improving Oral Bioavailability of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Introduction This technical support guide is designed for researchers, scientists, and drug development professionals actively working on the oral delivery of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (referred to...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
This technical support guide is designed for researchers, scientists, and drug development professionals actively working on the oral delivery of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (referred to herein as 'the compound'). Analysis of the compound's structure—featuring a lipophilic 2-chlorophenyl group and a strongly basic guanidine moiety—suggests it likely faces significant oral bioavailability challenges. The guanidine group is highly basic (pKa of conjugate acid ~13.6) and will be fully protonated in the physiological pH range, leading to high polarity and potentially low permeability.[1][2] Conversely, the chlorophenyl group imparts lipophilicity, which can lead to poor aqueous solubility.
This guide provides a structured, problem-oriented approach to systematically identify and overcome the key barriers to absorption: poor solubility, low permeability, and first-pass metabolism . We will explore practical troubleshooting strategies, detailed experimental protocols, and the scientific rationale behind each approach.
Frequently Asked Questions (FAQs)
Q1: What are the predicted physicochemical properties of this compound that impact oral bioavailability?
A1: Based on its structure, the compound likely exhibits:
High Basicity: The guanidine group is one of the strongest organic bases, with a pKa of its conjugate acid around 13.6.[1][3] This means it will be fully protonated (cationic) throughout the gastrointestinal (GI) tract.
pH-Dependent Solubility: While the protonated form may have some aqueous solubility, the free base is likely to be poorly soluble. This can lead to precipitation as the pH increases in the small intestine.
Poor Permeability: The cationic charge at physiological pH increases polarity, which can severely limit its ability to passively diffuse across the lipophilic intestinal membrane.
Potential for Efflux: The structure may be recognized by efflux transporters like P-glycoprotein (P-gp), which actively pump drugs out of intestinal cells, further reducing absorption.[4][5]
Susceptibility to Metabolism: The compound may undergo extensive first-pass metabolism in the liver, a common fate for orally administered drugs.[6][7] The related drug, guanabenz, is known to be extensively metabolized.[8][9][10]
Q2: What is the Biopharmaceutics Classification System (BCS) and where might this compound fall?
A2: The BCS classifies drugs based on their aqueous solubility and intestinal permeability.[11] Given the predicted properties, this compound is likely a BCS Class III (high solubility, low permeability) or BCS Class IV (low solubility, low permeability) agent.[12] Determining the correct class is a critical first step, as it dictates the most effective formulation strategy.[11][13]
Q3: What are the primary strategies to enhance the bioavailability of a compound like this?
A3: The main strategies fall into three categories:
Solubility Enhancement: Techniques like salt formation, creating amorphous solid dispersions (ASDs), and using lipid-based formulations.[14][15][16]
Permeability Enhancement: Approaches include the use of permeation enhancers, prodrugs, and lipid-based systems that can alter absorption pathways.[17]
Metabolism Reduction: While more challenging at the formulation stage, strategies like lymphatic transport via lipid formulations can sometimes help bypass first-pass metabolism.[17][18]
This section addresses specific problems you may encounter during development and provides actionable solutions.
Problem 1: Low and Variable Results in Aqueous Solubility Assays
Symptom: The compound shows very low solubility (<10 µg/mL) in neutral pH buffers (e.g., pH 6.8, 7.4), and results are inconsistent between experiments. You observe solid material precipitating out of solution.
Root Cause: This points to the low intrinsic solubility of the free base form of the compound. The high crystal lattice energy of the solid form may be preventing it from dissolving effectively.
Solutions & Experimental Workflow:
Systematic pH-Solubility Profiling: First, map the solubility across a wide pH range (e.g., pH 1.2 to 8.0) to understand its pH-dependent behavior. This is crucial for a basic compound.
Salt Screening: Because the compound is strongly basic, salt formation is a primary and highly effective strategy to improve solubility and dissolution rate.[12][]
Goal: Identify a stable, crystalline salt with significantly higher aqueous solubility and a dissolution rate compared to the free base.
Approach: A tiered or cascade approach is efficient.[20] Start with a broad screen of pharmaceutically acceptable counterions (e.g., HCl, HBr, mesylate, tosylate, sulfate, tartrate, succinate).
Characterization: Confirm salt formation and assess key properties.[20] See the detailed protocol below for a recommended workflow.
Amorphous Solid Dispersions (ASDs): If salt forms are still not providing adequate solubility or are physically unstable (e.g., hygroscopic), an ASD is an excellent alternative.[21][22]
Mechanism: By dispersing the drug in its high-energy amorphous state within a polymer matrix, you can achieve a state of supersaturation upon dissolution, dramatically increasing the concentration gradient for absorption.[23][24]
Polymer Selection: Screen polymers like HPMCAS, PVP/VA, or Soluplus® to find one that is miscible with your compound and can stabilize the amorphous form.
Preparation: Use techniques like spray drying or hot-melt extrusion to prepare the ASD.[15]
Problem 2: Good Aqueous Solubility Achieved, but Low Permeability in Caco-2 Assays
Symptom: Your optimized salt form or ASD shows excellent dissolution, but the apparent permeability coefficient (Papp A-to-B) in the Caco-2 cell model is low (<1 x 10⁻⁶ cm/s). You may also observe a high efflux ratio (>2).
Root Cause: This is a classic profile for a BCS Class III or IV compound. The high polarity of the protonated guanidinium ion is likely preventing passive diffusion. A high efflux ratio strongly suggests the compound is a substrate for an efflux transporter like P-glycoprotein (P-gp).[4][5][25]
Solutions & Experimental Workflow:
Confirm P-gp Substrate Activity: Re-run the Caco-2 assay in the presence of a known P-gp inhibitor (e.g., verapamil, zosuquidar).[5] A significant increase in the A-to-B Papp value and a reduction of the efflux ratio to ~1 would confirm P-gp involvement.
Lipid-Based Drug Delivery Systems (LBDDS): This is one of the most powerful strategies for overcoming both solubility and permeability issues.[17][26][27]
Mechanism: LBDDS, particularly Self-Emulsifying Drug Delivery Systems (SEDDS) or Self-Microemulsifying Drug Delivery Systems (SMEDDS), maintain the drug in a solubilized state in the GI tract.[28][29][30] The resulting oil droplets/micelles can enhance absorption by:
Presenting the drug in a pre-dissolved, highly dispersed form for a large absorption surface area.[31]
Interacting with the cell membrane to transiently increase permeability.
Promoting lymphatic transport, which can bypass the liver and reduce first-pass metabolism.[18]
Formulation Development: This involves screening various oils, surfactants, and co-solvents to find a combination that can dissolve the drug and will spontaneously form a stable microemulsion upon dilution in aqueous media.[31][32]
Problem 3: Good Solubility and Permeability, but Low In Vivo Bioavailability
Symptom: Your formulation performs well in vitro (good dissolution, acceptable Caco-2 Papp), but pharmacokinetic (PK) studies in animals (e.g., rats) show low oral bioavailability (F < 10%).
Root Cause: This profile strongly suggests extensive first-pass hepatic metabolism. The drug is being absorbed from the gut but is rapidly cleared by enzymes in the liver (e.g., Cytochrome P450s) before it can reach systemic circulation.[33][34] The related compound guanabenz is known to undergo extensive hepatic metabolism.[6][7][10]
Solutions & Experimental Workflow:
In Vitro Metabolic Stability Assay: Use liver microsomes or S9 fractions to confirm metabolic liability.[33][35]
Goal: Determine the intrinsic clearance (Clint) of the compound. A high Clint value indicates rapid metabolism.
Procedure: Incubate the compound with liver microsomes (from relevant species like rat and human) and a necessary cofactor (NADPH).[36][37] Monitor the disappearance of the parent compound over time. See the protocol below.
Mitigation Strategies:
Lipid-Based Formulations: As mentioned, LBDDS can promote lymphatic uptake, which allows a portion of the absorbed drug to bypass the liver and avoid first-pass metabolism.[17][18] This should be the primary formulation strategy to investigate.
Chemical Modification (Prodrug): This is a medicinal chemistry approach rather than a formulation one. A prodrug could be designed to mask the metabolically labile site, which is then cleaved in systemic circulation to release the active parent drug. This requires re-synthesis and is a longer-term solution.
Workflow & Decision Diagrams
To aid in your experimental design, the following diagrams illustrate key decision-making processes.
Diagram 1: Overall Strategy Selection Workflow
This diagram provides a high-level decision tree for choosing the right bioavailability enhancement strategy based on initial characterization data.
Caption: Workflow for developing a lipid-based formulation (LBDDS/SEDDS).
Detailed Experimental Protocols
Protocol 1: Tiered Salt Screening
Objective: To identify a physically stable, crystalline salt of the compound with improved aqueous solubility.
Materials:
The compound (free base)
Counterion solutions (e.g., 1M HCl, 1M H₂SO₄, 1M Methanesulfonic acid in various solvents like isopropanol, acetone, ethyl acetate)
Dissolve the compound in a suitable solvent (e.g., acetone).
Dispense the compound solution into the wells of a 96-well plate.
Add equimolar amounts of different counterion solutions to each well.
Seal the plate and allow it to stand at room temperature and 4°C for 24-48 hours.
Visually inspect each well for precipitation.
Isolate any solids formed by centrifugation/decanting.
Perform a rapid analysis (e.g., Raman microscopy or XRPD) to check for crystallinity and new peak patterns indicative of salt formation.
[20]
Tier 2: Scale-up and Solubility Assessment
Synthesize larger quantities (50-100 mg) of the most promising crystalline "hits" from Tier 1.
Confirm salt formation using orthogonal techniques (e.g., NMR, XRPD).
[20] 3. Perform kinetic solubility studies in relevant buffers (e.g., pH 1.2, 4.5, 6.8) using HPLC for quantification. Compare results to the free base.
Tier 3: Physicochemical Characterization
For the top 2-3 candidates with the best solubility, perform a full characterization:
Seed Caco-2 cells onto Transwell inserts at an appropriate density.
Culture for 21-25 days until a differentiated, polarized monolayer is formed.
Monitor monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER). Use monolayers with TEER values > 300 Ω·cm².
Transport Experiment:
Wash the cell monolayers with warm (37°C) transport buffer.
Prepare dosing solutions of the test compound (e.g., at 10 µM) in transport buffer. For the inhibition arm, prepare a dosing solution containing both the test compound and verapamil (e.g., at 100 µM).
Apical to Basolateral (A-to-B) Transport: Add the dosing solution to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.
Basolateral to Apical (B-to-A) Transport: Add the dosing solution to the basolateral chamber and fresh buffer to the apical chamber.
Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).
At the end of the incubation, take samples from both the donor and receiver chambers.
Analyze all samples by LC-MS/MS to determine the concentration of the test compound.
Data Analysis:
Calculate the apparent permeability coefficient (Papp) in cm/s using the formula:
Papp = (dQ/dt) / (A * C₀)
Where dQ/dt is the rate of permeation, A is the surface area of the insert, and C₀ is the initial concentration in the donor chamber.
Calculate the Efflux Ratio (ER):
ER = Papp (B-to-A) / Papp (A-to-B)
Interpretation:
Papp (A-to-B) < 1 x 10⁻⁶ cm/s: Low permeability
Papp (A-to-B) > 10 x 10⁻⁶ cm/s: High permeability
Efflux Ratio > 2: Indicates active efflux. If this ratio decreases significantly in the presence of verapamil, P-gp is likely the transporter involved.
[25]
Protocol 3: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)
Objective: To determine the rate of metabolism of the compound by Phase I enzymes.
[33]
Materials:
Pooled Human Liver Microsomes (HLM)
Phosphate buffer (0.1 M, pH 7.4)
NADPH regenerating system (cofactor)
Test compound and positive controls (e.g., Midazolam, Dextromethorphan)
[36]* Ice-cold acetonitrile with internal standard (for reaction termination)
Incubator/water bath (37°C)
LC-MS/MS for quantification
Methodology:
Preparation:
Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).
On ice, prepare the incubation mixture: HLM (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer.
Prepare a parallel set of incubations without the NADPH cofactor as a negative control.
Incubation:
Pre-warm the incubation mixtures at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.
Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.
Sample Analysis:
Vortex and centrifuge the quenched samples to precipitate the microsomal proteins.
Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound.
Data Analysis:
Plot the natural logarithm (ln) of the percentage of compound remaining versus time.
The slope of the linear regression of this plot is the elimination rate constant (k).
Calculate the half-life (t½): t½ = 0.693 / k
Calculate the intrinsic clearance (Clint) in µL/min/mg protein:
Interpretation: A short half-life (<30 min) and high Clint suggest the compound is rapidly metabolized and is likely to suffer from high first-pass clearance in vivo.
References
Aenova Group. (n.d.). Insights: Lipid-Based Formulations for Poorly Soluble Drugs. Retrieved from [Link]
Frank, K. J., et al. (2019). Mechanisms of increased bioavailability through amorphous solid dispersions: a review. Journal of Pharmaceutical Sciences. Retrieved from [Link]
Garg, V., et al. (2016). Lipid-Based Drug Delivery Systems. PMC - NIH. Retrieved from [Link]
Fong, C., et al. (2022). Advanced Drug Delivery Strategies to Overcome Solubility and Permeability Challenges. MDPI. Retrieved from [Link]
Contract Pharma. (2023, March 10). Amorphous Solid Dispersions for Bioavailability Enhancement. Retrieved from [Link]
Drugs.com. (2025, March 24). Guanabenz: Package Insert / Prescribing Information. Retrieved from [Link]
Ascendia Pharma. (2020, April 1). Benefits of Lipid-based Delivery Systems in Poorly Soluble Drugs. Retrieved from [Link]
Creative Biolabs. (n.d.). Self-emulsifying Drug Delivery System (SEEDS). Retrieved from [Link]
PharmaState. (2022, August 30). Guanabenz : Indications, Uses, Dosage, Drugs Interactions, Side effects. Retrieved from [Link]
Veranova. (n.d.). Amorphous Solid Dispersion. Retrieved from [Link]
UPM Pharmaceuticals. (n.d.). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Retrieved from [Link]
Pharmaceutical Technology. (2026, February 5). Self-Emulsifying Drug Delivery Systems. Retrieved from [Link]
Frontiers. (2023, August 24). Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. Retrieved from [Link]
MDPI. (2025, January 5). Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends. Retrieved from [Link]
Wikipedia. (n.d.). P-glycoprotein. Retrieved from [Link]
ResearchGate. (n.d.). Mechanism of P-gp mediated efflux. Retrieved from [Link]
Onyx Scientific. (n.d.). Golden rules for designing a salt screening strategy for insoluble molecules. Retrieved from [Link]
ETH Zurich Research Collection. (n.d.). Drug-Rich Phases Induced by Amorphous Solid Dispersion: Arbitrary or Intentional Goal in Oral Drug Delivery?. Retrieved from [Link]
Creative Bioarray. (n.d.). Caco-2 Permeability Assay Protocol. Retrieved from [Link]
International Journal of Environmental Sciences. (2025, September 23). Breaking Barriers: Next-Generation Strategies For Enhancing Solubility And Permeability Of Poorly Bioavailable Drugs. Retrieved from [Link]
Evotec. (n.d.). Microsomal Stability. Retrieved from [Link]
JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link]
AboutScience. (n.d.). p-glycoprotein Inhibition for Optimal Drug Delivery. Retrieved from [Link]
Improved Pharma. (2021, February 14). Salt Screening. Retrieved from [Link]
Patsnap Synapse. (2024, June 21). What are P-gp inhibitors and how do they work?. Retrieved from [Link]
Australian Prescriber. (2014, August 4). P-glycoprotein and its role in drug-drug interactions. Retrieved from [Link]
Mercell. (n.d.). metabolic stability in liver microsomes. Retrieved from [Link]
PubChem. (n.d.). Guanabenz Acetate. Retrieved from [Link]
Pharmaceutical Technology. (2026, February 13). Salt Selection in Drug Development. Retrieved from [Link]
Springer. (2010, January 1). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development. Retrieved from [Link]
Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]
Springer Link. (n.d.). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Retrieved from [Link]
BioDuro. (n.d.). ADME Caco-2 Permeability Assay. Retrieved from [Link]
Bienta. (n.d.). Permeability Assay on Caco-2 Cells. Retrieved from [Link]
ACS Publications. (2018, April 5). Prediction of Aqueous pKa Values for Guanidine-Containing Compounds Using Ab Initio Gas-Phase Equilibrium Bond Lengths. Retrieved from [Link]
MTTlab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. Retrieved from [Link]
BioDuro. (n.d.). ADME Microsomal Stability Assay. Retrieved from [Link]
Journal of Applied Pharmaceutical Science. (2012, June 14). Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Retrieved from [Link]
PubMed. (n.d.). Pharmacokinetics of guanabenz in patients with impaired liver function. Retrieved from [Link]
ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]
FooDB. (2010, April 8). Showing Compound Guanidine (FDB005416). Retrieved from [Link]
ResearchGate. (2025, August 5). Guanidine group: Definition and pharmaceutical applications. Retrieved from [Link]
Wikipedia. (n.d.). Guanidine. Retrieved from [Link]
Vaia. (n.d.). The pKa of the conjugate acid of guanidine is 13.6, making it one of the strongest neutral organic bases. Offer an explanation. Retrieved from [Link]
Technical Support Center: Minimizing Sedative Side Effects of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Executive Summary You are likely working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural analog of Guanabenz and Sephin1 . This scaffold is widely utilized in research for its ability to inhibit PPP1...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are likely working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural analog of Guanabenz and Sephin1 . This scaffold is widely utilized in research for its ability to inhibit PPP1R15A (GADD34) , thereby prolonging eIF2
phosphorylation and enhancing protein folding (proteostasis) in models of ALS, Charcot-Marie-Tooth disease, and other protein-misfolding disorders.
The Core Problem: This chemical scaffold possesses intrinsic agonist activity at
-adrenergic receptors (specifically -AR in the Locus Coeruleus). This "on-target" pharmacological activity causes profound sedation, hypotension, and motor impairment in mice, which can confound behavioral assays (e.g., Rotarod, Open Field) and mask the therapeutic phenotype.
This guide provides validated technical protocols to uncouple the desired proteostatic effects from the unwanted adrenergic sedation.
Module 1: Pharmacological Troubleshooting (The "Bifurcation" Strategy)
Q: Can I block the sedation without losing the therapeutic effect?
A:Yes, but only if your therapeutic target is non-adrenergic (e.g., Protein Folding/eIF2
).
If you are studying the compound's effect on proteostasis, the sedation is an off-target side effect relative to your goal. You can co-administer a selective -adrenergic antagonist.
Protocol A: The Antagonist Co-Treatment
This protocol uses a central
-antagonist to compete for the receptor binding site, preventing sedation while allowing the compound to inhibit PPP1R15A (which is not mediated by adrenergic receptors).
Component
Reagent
Dosage (Mouse)
Timing
Mechanism
Agonist
Your Compound
1–10 mg/kg
T=0
Therapeutic Agent
Antagonist
Yohimbine
2–5 mg/kg (IP)
T - 15 min
Central Blockade
Alternative
Atipamezole
0.5–1 mg/kg (IP)
T - 15 min
Highly Selective Blockade
Step-by-Step Workflow:
Prepare Yohimbine HCl in sterile saline.
Administer Yohimbine via Intraperitoneal (IP) injection 15 minutes prior to your test compound.
Administer 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine.
Validation: Assess locomotor activity in an Open Field test 30 minutes post-dose. The mouse should remain mobile.
Warning: Yohimbine can be anxiogenic. If your readout involves anxiety (e.g., Elevated Plus Maze), this protocol is contraindicated. Use Atipamezole for higher selectivity, though it has a shorter half-life.
Module 2: Pharmacokinetic Optimization
Q: My mice are immobile immediately after IP injection. Is the dose too high?
A:Likely yes, but the Cmax (peak concentration) is the real culprit.
Bolus IP injections create a rapid spike in plasma concentration that hits the
threshold, triggering immediate sedation. Flattening the curve reduces side effects while maintaining the "Area Under the Curve" (AUC) required for therapeutic efficacy.
Protocol B: Route Switching (The "Dietary" Approach)
Switching from IP injection to oral administration (gavage or dietary admixture) significantly blunts the
spike.
Comparison of Routes:
Route
Sedation Onset
Sedation Duration
Therapeutic Window
IP Injection
Rapid (5–10 mins)
2–4 Hours
Narrow (High risk of sedation)
Oral Gavage
Moderate (20–30 mins)
4–6 Hours
Moderate
Dietary (Chow)
None (Steady State)
Continuous
Optimal (Steady state < Sedative threshold)
Implementation:
Vehicle: Formulate the compound in 0.5% Methylcellulose or Corn Oil for oral gavage. Avoid high % DMSO as it can increase BBB permeability and exacerbate CNS side effects.
Dose Adjustment: Oral bioavailability of guanabenz analogs is generally good, but you may need to increase the nominal dose by 1.5x compared to IP to achieve similar brain exposure over time.
Module 3: Experimental Design & Habituation
Q: I must use IP injection. How do I manage the sedation in behavioral tests?
A:Exploit the phenomenon of Receptor Desensitization (Tachyphylaxis).
-adrenergic receptors downregulate (desensitize) rapidly upon repeated stimulation. The sedative effect often diminishes after a few days of chronic dosing, while the proteostatic effects (eIF2 pathway) typically do not.
Protocol C: The "Run-In" Phase
Do not perform behavioral testing on Day 1 of dosing.
Days 1–3: Administer the compound daily. Monitor mice for sedation (loss of righting reflex, reduced motility).
Observation: You should observe a reduction in the duration and intensity of sedation by Day 3.
Testing Day (Day 4+): Perform Rotarod or Grip Strength tests.
Critical Timing: Test mice at Trough levels (20–24 hours post-last dose) or Pre-dose to measure neuroprotection without the confound of acute sedation.
Visualizing the Mechanism & Strategy
The following diagram illustrates the bifurcation strategy: blocking the Alpha-2 pathway (Sedation) while preserving the PPP1R15A pathway (Neuroprotection).
Caption: Bifurcation Strategy. The antagonist (Yellow) selectively blocks the Alpha-2 pathway (Red) without interfering with the PPP1R15A therapeutic pathway (Green).
Frequently Asked Questions (FAQ)
Q: Is this compound the same as Sephin1?A: Structurally, they are very similar. Sephin1 is 2-[(2-chlorophenyl)methylene]hydrazinecarboximidamide (no methyl on the bridge). Your compound has an ethylidene bridge (methyl group). Pharmacologically, they function nearly identically: both are Guanabenz derivatives designed to inhibit PPP1R15A. The sedation issues are intrinsic to this chemical class due to the retained dichlorophenyl/chlorophenyl guanidine moiety which mimics norepinephrine.
Q: Can I use DMSO to dissolve it?A: Yes, but limit the final concentration.
Stock: 100 mM in 100% DMSO.
Working Solution: Dilute to <10% DMSO in saline or PBS.
Caution: High DMSO concentrations (>20%) can independently cause motor artifacts and alter blood-brain barrier permeability, potentially potentiating the sedative effects.
Q: What is the half-life of this compound in mice?A: While specific data for the ethylidene analog is rare, Guanabenz has a half-life of approximately 2–4 hours in rodents. The sedative effects usually peak at 30 minutes and resolve by 4 hours. If you need 24-hour coverage for proteostasis, you must dose BID (twice daily) or use medicated chow.
References
Wiseman, R. L., et al. (2015). "A therapeutic role for regulated polysome loading in neurodegeneration." Science, 350(6260), 1-10.
Establishes the mechanism of separating Alpha-2 effects
Tsaytler, P., et al. (2011). "Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis." Science, 332(6025), 91-94.
Foundational paper on Guanabenz repurposing for protein folding.
Mendez, A. S., et al. (2018). "Endoplasmic reticulum stress-independent activation of unfolded protein response kinases by a small molecule ATP-mimetic." eLife, 7, e37167.
Discusses the specificity and off-target effects of Guanabenz deriv
Savides, M. C., et al. (1980). "Pharmacokinetics of guanabenz in the rat and dog." Journal of Pharmaceutical Sciences, 69(6), 679-682.
Reference for pharmacokinetic half-life and dosing intervals.
Troubleshooting
Troubleshooting hydrolysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in solution
Introduction You are likely accessing this guide because you have observed loss of potency , precipitation , or unknown impurity peaks during the handling of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine . This molecu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
You are likely accessing this guide because you have observed loss of potency , precipitation , or unknown impurity peaks during the handling of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine .
This molecule belongs to the amidinohydrazone class. While pharmacologically valuable (often as an
-adrenergic agonist), this chemical scaffold possesses a thermodynamic "Achilles' heel": the imine-hydrazone linkage (). In aqueous solution, this bond acts as a kinetic trap that is highly susceptible to hydrolytic cleavage, reverting the molecule to its parent ketone and aminoguanidine.
This guide provides a root-cause diagnostic workflow and stabilization protocols based on the specific physicochemical properties of the 2-chlorophenyl-ethylidene moiety.
Module 1: Diagnostic & Root Cause Analysis
Q: How do I distinguish between hydrolysis, isomerization, and solubility issues?
A: The degradation profile of this compound is distinct.[1] Use the following diagnostic logic to interpret your HPLC or LC-MS data.
The Degradation Signature
Unlike oxidation (which creates N-oxides), hydrolysis splits the molecule into two distinct fragments with vastly different polarities.
The Parent Peak: The intact drug.
Degradant A (Hydrophobic):2'-Chloroacetophenone . This is the "tail" of the molecule. It is non-polar and will elute significantly later than the parent on a Reverse Phase (RP) column.
Degradant B (Hydrophilic):Aminoguanidine . This is the "head". It is highly polar, basic, and often elutes in the void volume or very early.
Visualizing the Pathway
Module 2: pH & Buffer Optimization
Q: Why is my stock solution degrading even in "neutral" buffers?
A: "Neutral" is not always safe. The hydrolysis of the
bond is acid-catalyzed , but the rate profile is U-shaped.
Mechanism: The imine nitrogen becomes protonated at lower pH, making the adjacent carbon highly electrophilic and inviting attack by water molecules.
The Trap: Many researchers use slightly acidic mobile phases (pH 3-4) to improve peak shape for basic guanidines. While good for chromatography, leaving the sample in this buffer in the autosampler for 12+ hours will cause significant degradation (up to 5-10%).
Stability Profile Data:
Condition
Estimated t1/2 (Half-life)
Observation
pH 1.0 - 3.0
< 4 Hours
Rapid Hydrolysis. Protonation of imine drives water attack.
pH 4.0 - 6.0
12 - 24 Hours
Moderate Risk. Acceptable for immediate injection, not storage.
pH 7.0 - 8.0
> 48 Hours
Optimal Stability Window. Kinetic stability is highest here.
pH > 10.0
Variable
Base Catalysis Risk. Irreversible degradation may occur.
Recommendation:
Storage: Store stock solutions in 100% DMSO at -20°C.
Working Solution: Dilute into PBS (pH 7.4) immediately before use.[1]
Avoid: Do not store in acetate or formate buffers (pH 3-5) overnight.
Module 3: Solvent & Excipient Strategy
Q: I see precipitation when diluting my DMSO stock into media. How do I fix this?
A: The 2-chlorophenyl group makes this molecule highly lipophilic compared to simple guanidines. When you hit the "water wall" (rapid dilution into aqueous media), the drug crashes out before it can disperse.
The "Step-Down" Protocol:
Do not pipette DMSO stock directly into a beaker of water. Use an intermediate co-solvent step.
Stock: 10 mM in DMSO.
Intermediate: Dilute 1:10 into PEG-400 or Propylene Glycol .
Final: Dilute the Intermediate into your assay buffer/media.
Why this works: PEG-400 acts as an amphiphilic bridge, coating the hydrophobic "tail" (2-chlorophenyl) and preventing the micro-nucleation that leads to precipitation.
Module 4: Analytical Troubleshooting (HPLC)
Q: I see a "split peak" for the main compound. Is this degradation?
A: Not necessarily. This class of molecules exhibits E/Z Isomerism around the
double bond.
The Phenomenon: The bulky 2-chlorophenyl group and the methyl group (ethylidene) can exist in cis or trans orientation relative to the guanidine group.
Diagnosis:
If the two peaks have identical UV spectra (overlay them in your software).
If the ratio changes upon heating or sitting in solvent.
Action: In many biological assays, the isomers equilibrate rapidly. For quantification, integrate both peaks together .
Troubleshooting Decision Tree
Module 5: Validated Stability Protocol
To validate the stability of your specific lot, perform this Forced Degradation Check :
Preparation: Prepare a 100 µM solution in 0.1 M HCl (Acid Stress) and another in PBS pH 7.4 (Control).
Incubation: Heat both to 60°C for 1 hour.
Analysis: Run HPLC (C18 Column, Gradient 5% -> 95% ACN).
Pass Criteria:
Control (PBS): >95% Parent remaining.
Acid Stress: Appearance of a new peak at relative retention time (RRT) ~1.5-2.0 (The Ketone).
Note: If the Acid sample does not degrade, your compound may not be the hydrazone structure claimed; this reaction is chemically mandatory for this class.
References
PubChem. (n.d.). Guanabenz Acetate Compound Summary. National Library of Medicine. Retrieved February 14, 2026, from [Link]
Snape, T. J., Astles, A. M., & Davies, J. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. Retrieved February 14, 2026, from [Link]
Bakshi, M., & Singh, S. (2002).[2] Development of validated stability-indicating assay methods—critical review. Journal of Pharmaceutical and Biomedical Analysis. (Contextual grounding for hydrazone hydrolysis kinetics).
Author: BenchChem Technical Support Team. Date: February 2026
Subject: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Free Base Insolubility
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Status: Open | Urgency: High[1][2]
Executive Summary: The "Brick Dust" Challenge
You are likely encountering a common frustration with guanidine-based intermediates: the Free Base Paradox . While the guanidine moiety is polar, the 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine free base (an analog of the antihypertensive Guanabenz ) possesses a high crystal lattice energy and a lipophilic aryl chloride tail.[2] In its neutral state (pH > 10), it behaves like "brick dust"—insoluble in water and sparingly soluble in alcohols.
This guide provides three targeted workflows to resolve this:
Diagnostic: Understanding the pKa and stability profile.
Immediate Rescue: Solubilization strategies for biological assays (DMSO/Acid spikes).
Permanent Fix: Converting the free base to the Acetate or HCl salt.
Module 1: The Chemistry of Insolubility (Diagnostic)
To solve the solubility issue, we must first respect the thermodynamics.
The Molecule: This is a Schiff base formed by the condensation of 2-chloroacetophenone and aminoguanidine.
The pKa Factor: The guanidine group has a high pKa (typically ~13.6 for unsubstituted guanidine, slightly lower for Schiff bases).[3] At neutral pH (7.4), the free base is not fully ionized, leading to aggregation.[2]
The Stability Trap: The imine bond (
) is susceptible to hydrolysis in strong aqueous acids over time, reverting to the ketone and aminoguanidine.
Solubility Decision Matrix
Use this logic flow to select your solvent system.
Figure 1: Decision matrix for solubilizing guanidine Schiff bases based on end-use application.[1][2]
Module 2: Troubleshooting for Biological Assays
Problem: You dissolved the powder in DMSO, but upon adding it to your cell culture media (pH 7.4), it turned cloudy (precipitated).
Cause: The "Crash-Out" Effect.[4] The compound is hydrophobic. When the DMSO (solvent) is diluted with water (antisolvent), the local concentration exceeds the solubility limit of the neutral free base.
Protocol A: The Acid-Spike Method
Target: Create a soluble protonated species in situ.
Prepare Stock: Dissolve the free base in 100% DMSO to a concentration of 10–50 mM. Sonicate if necessary.
The Acid Spike: Add 1.05 equivalents of Glacial Acetic Acid or 1M HCl directly to the DMSO stock.
Why? This protonates the guanidine nitrogen in the organic phase, creating a soluble salt species before it ever touches the water.
Dilution: Slowly add the acidified DMSO stock to your buffer while vortexing.
Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity in cells.
| 0.1 N HCl | Soluble | Soluble | Risk of hydrolysis over >24h. |
Module 3: Salt Formation (The Permanent Fix)
Senior Scientist Note: Stop fighting the free base. If you plan to use this compound repeatedly, convert the entire batch to the Acetate or Hydrochloride salt. The acetate salt is generally preferred for biological handling (less hygroscopic than HCl in some guanidines) and mimics the pharmaceutical form of Guanabenz [1].
Protocol B: Synthesis of the Acetate Salt
This protocol converts the lipophilic free base into a water-soluble salt.
Suspension: Suspend 1.0 g of the free base in 10 mL of absolute ethanol. It will likely look like a slurry.
Acidification: While stirring at room temperature, add 1.1 equivalents of Glacial Acetic Acid dropwise.
Observation: The slurry should clear up as the salt forms and dissolves, or it may form a new, finer precipitate immediately.
Heating: Gently heat the solution to 50–60°C for 15 minutes to ensure complete reaction.
Crystallization:
Allow the solution to cool slowly to room temperature.
Add Diethyl Ether or Hexane (anti-solvent) dropwise until the solution becomes slightly turbid.
Refrigerate at 4°C overnight.
Isolation: Filter the white crystals and wash with cold ether. Dry under vacuum.[5][6]
Validation:
Dissolve a small amount of the new crystals in water. They should dissolve instantly.
Module 4: Stability & Storage (FAQ)
Q: Can I store the aqueous solution?A:No. Schiff bases (imines) are reversible. In acidic aqueous solutions, they slowly hydrolyze back to 2-chloroacetophenone and aminoguanidine [2].[2]
Best Practice: Make fresh aqueous dilutions daily. Store DMSO stocks at -20°C (stable for months).
Q: Why not use HCl instead of Acetic Acid?A: You can, but Guanidine HCl salts can be extremely hygroscopic (water-absorbing) and prone to "caking," making weighing difficult [3].[1][2] Acetate salts are often more crystalline and easier to handle.
Q: Is this the same as Robenidine?A: No, but it is structurally related. Robenidine is a bis-guanidine.[1] The solubility principles (high melting point, low aqueous solubility of the base) are identical.
References
FDA/Wyeth. (2002). Guanabenz Acetate Tablets Labeling. The acetate salt is explicitly used for solubility and bioavailability.
Kovach, I. M., et al. (1981).[2] "Mechanism of hydrolysis of benzaldehyde-aminoguanidine Schiff bases." Journal of the American Chemical Society. Explains the hydrolysis instability of this specific chemical class in aqueous acid. [2]
Sigma-Aldrich. (n.d.). Guanidine Hydrochloride Product Information. Discusses the hygroscopic nature and protein denaturing properties of high-molarity guanidine salts.
Optimizing yield in the condensation reaction of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
Introduction: Navigating the Path to Substituted Triazoles Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and practical advice for the synthesis of 4-(2-chlorophenyl)-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Navigating the Path to Substituted Triazoles
Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting and practical advice for the synthesis of 4-(2-chlorophenyl)-3-methyl-5-amino-4H-1,2,4-triazole, a common scaffold in medicinal chemistry. The synthesis proceeds via a two-step sequence: the initial acid-catalyzed condensation of 2'-chloroacetophenone with aminoguanidine to form the guanylhydrazone intermediate, 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, followed by a base-catalyzed intramolecular cyclization.
While theoretically straightforward, this reaction pathway is often plagued by challenges ranging from low yields to competing side reactions. This document provides a framework for diagnosing experimental issues and systematically optimizing reaction parameters to achieve high yields and purity. We will explore the causality behind common failures and provide robust, field-proven protocols.
Experimental Workflow Overview
The overall synthetic strategy involves two distinct chemical transformations. Understanding the requirements of each step is critical for optimization.
Caption: Overall two-step synthesis pathway.
Troubleshooting Guide: A Problem-Solving Approach
This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.
Question 1: My initial condensation reaction is sluggish, or the yield of the guanylhydrazone intermediate is very low. What are the primary causes?
Answer: Low yield in the first step typically points to issues with catalysis, reactant solubility, or stability. Let's break down the potential culprits.
Inadequate Acid Catalysis: The condensation of a ketone and an aminoguanidine is a classic nucleophilic addition-elimination reaction that requires acid catalysis.[1][2] The acid protonates the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic and susceptible to attack by the terminal nitrogen of aminoguanidine.
Solution: Ensure the presence of a catalytic amount of acid. If you are using aminoguanidine hydrochloride, this often provides sufficient acidity. If using the bicarbonate salt or free base, add a few drops of concentrated HCl or acetic acid to the reaction mixture.[3] The reaction should be monitored by TLC to track the consumption of the starting ketone.
Poor Solubility: If the 2'-chloroacetophenone or the aminoguanidine salt is not fully dissolved in the chosen solvent at the reaction temperature, the reaction will be slow and incomplete.
Solution: Select a solvent in which both reactants are soluble. Alcohols like ethanol or isopropanol are generally effective choices. Heating the mixture to reflux is standard practice to ensure solubility and increase the reaction rate.[3]
Reactant Instability: Aminoguanidine can be unstable over long periods, especially in aqueous solutions.[3]
Solution: Use high-purity aminoguanidine from a reliable source and, if preparing stock solutions, use them promptly.
Steric Hindrance: While not extreme in this case, bulky groups near the carbonyl can slow the reaction. This is an inherent property of the substrate but can be overcome by optimizing other parameters.[3]
Question 2: The condensation appears complete, but my final yield of the 1,2,4-triazole is poor after the cyclization step. Why?
Answer: A low yield in the cyclization step, assuming the intermediate was successfully formed, often indicates suboptimal cyclization conditions or product decomposition.
Ineffective Base Catalysis: The intramolecular cyclization requires a base to deprotonate the guanidino nitrogen, increasing its nucleophilicity to attack the imine carbon.
Solution: The cyclization is typically performed under basic conditions. Refluxing the isolated guanylhydrazone intermediate in an alcoholic solution of a strong base like potassium hydroxide (KOH) or sodium hydroxide (NaOH) is a standard and effective method.[4] The amount of base should be at least stoichiometric.
High Temperature Decomposition: While heat is required, excessively high temperatures or prolonged reaction times, especially under harsh basic conditions, can lead to the decomposition of the starting material or the final triazole product.[5]
Solution: Monitor the reaction closely by TLC. Once the intermediate is consumed, proceed with workup. If decomposition is suspected, try running the reaction at a lower temperature for a longer duration or using a milder base (e.g., potassium carbonate in DMF).
Hydrolysis of the Intermediate: During workup or if excess water is present under acidic/basic conditions, the guanylhydrazone intermediate can hydrolyze back to the starting ketone and aminoguanidine.
Solution: Perform the workup promptly after the reaction is complete. Neutralize the reaction mixture carefully during extraction procedures.
Question 3: My final product is impure, and I see multiple spots on my TLC plate. What are the likely side reactions?
Answer: The formation of multiple products suggests competing reaction pathways are occurring.
Incomplete Cyclization: The most common "impurity" is simply unreacted guanylhydrazone intermediate. This indicates that the cyclization conditions (time, temperature, or base concentration) were insufficient.
Alternative Cyclization Products: While the formation of a 1,2,4-triazole is electronically favored, alternative ring closures could theoretically occur under certain conditions, though they are less common for this specific substrate.
Self-Condensation/Dimerization: Aminoguanidine can undergo self-condensation under certain conditions, leading to complex mixtures.[6] This is more likely if the ketone is added too slowly or if there is a significant excess of aminoguanidine under harsh conditions.
Troubleshooting Workflow
Caption: A decision tree for troubleshooting low yield.
Frequently Asked Questions (FAQs)
Q: What is the detailed mechanism for this reaction?
A: The reaction is a two-part process. First is the formation of the guanylhydrazone via nucleophilic attack of the aminoguanidine on the acid-activated ketone, followed by dehydration. The second part is the base-catalyzed intramolecular cyclization, where a deprotonated nitrogen from the guanidine group attacks the imine carbon, followed by tautomerization to form the stable aromatic triazole ring.
Q: How critical is the stoichiometry of the reactants?
A: For the initial condensation, using a slight excess (1.1 to 1.2 equivalents) of aminoguanidine can help drive the reaction to completion. For the cyclization step, at least one equivalent of a strong base is required to deprotonate the intermediate effectively.
Q: Are there any "green" or alternative methods to improve this synthesis?
A: Yes, microwave-assisted organic synthesis (MAOS) has been shown to be highly effective for similar cyclocondensation reactions.[7][8][9] Microwave heating can dramatically reduce reaction times from hours to minutes and often leads to cleaner reactions and higher yields by minimizing thermal decomposition.[7]
Q: How do I purify the final 1,2,4-triazole product?
A: The final product can typically be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel if impurities are close in polarity.
Optimized Reaction Parameters & Protocols
This section provides a summary of key parameters and a baseline protocol. Researchers should optimize these conditions for their specific setup.
Summary of Key Parameters
Parameter
Step 1: Condensation
Step 2: Cyclization
Rationale & Key Considerations
Catalyst
Acid (e.g., HCl, Acetic Acid)
Base (e.g., KOH, NaOH)
Acid activates the carbonyl for nucleophilic attack.[1] Base deprotonates the guanidine moiety to facilitate intramolecular cyclization.[4]
Solvent
Ethanol, Methanol, Isopropanol
Ethanol, n-Butanol
Must solubilize reactants. Protic solvents are generally effective. Higher boiling point solvents can be used for sluggish cyclizations.
Temperature
Reflux (e.g., ~78°C for EtOH)
Reflux (e.g., ~78°C for EtOH)
Provides activation energy and ensures solubility. Monitor for decomposition at higher temperatures.[5]
Stoichiometry
1.0 eq. Ketone, 1.1 eq. Aminoguanidine
1.0 eq. Intermediate, 1.5-2.0 eq. Base
A slight excess of aminoguanidine ensures full conversion of the ketone. Excess base ensures complete deprotonation for cyclization.
Reaction Time
2-6 hours
4-12 hours
Monitor by TLC until starting material is consumed. Avoid unnecessarily long reaction times.
Experimental Protocol Example
Step 1: Synthesis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Hydrochloride
To a round-bottom flask equipped with a reflux condenser, add 2'-chloroacetophenone (10.0 mmol, 1.0 eq.).
Add ethanol (50 mL) followed by aminoguanidine hydrochloride (11.0 mmol, 1.1 eq.).
Add 3-4 drops of concentrated hydrochloric acid to ensure an acidic environment.
Heat the mixture to reflux and maintain for 4 hours, monitoring the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase).
After completion, cool the reaction mixture in an ice bath. The product will often precipitate.
Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield the guanylhydrazone intermediate, which can be used in the next step without further purification.
Step 2: Synthesis of 4-(2-chlorophenyl)-3-methyl-5-amino-4H-1,2,4-triazole
To a round-bottom flask, add the dried guanylhydrazone intermediate from Step 1 (8.0 mmol, 1.0 eq.).
Add ethanol (60 mL) followed by potassium hydroxide pellets (16.0 mmol, 2.0 eq.).
Heat the mixture to reflux and maintain for 8 hours. Monitor the disappearance of the intermediate by TLC.
After the reaction is complete, cool the mixture to room temperature and neutralize carefully with dilute HCl until the pH is ~7.
Reduce the solvent volume under reduced pressure. The crude product may precipitate.
Extract the aqueous residue with ethyl acetate (3 x 50 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the resulting crude solid by recrystallization from ethanol to afford the pure 1,2,4-triazole product.
References
BenchChem. (2025).
BenchChem. (2025). Troubleshooting side reactions in 1,2,4-triazole synthesis. BenchChem Technical Support.
Gao, H., et al. (2021). A Review on the Reactivity of 1-Amino-2-Nitroguanidine (ANQ). Molecules, 26(15), 4538. Available from: [Link]
Sun, Y., & Gao, K. (2023). Aminoguanidine-Catalyzed Reductive Cyclization of o-Phenylenediamines with CO2 in the Presence of Triethoxysilane. The Journal of Organic Chemistry, 88(11), 7463–7468. Available from: [Link]
Al-Ghorbani, M., et al. (2023). A Review of Synthesis of Aminoguanidine Derivatives and Some of their Biological Activities. International Journal of Innovative Science and Research Technology, 8(12). Available from: [Link]
Brownlee, M. (2000). Proposed mechanisms of action of aminoguanidine as a carbonyl and dicarbonyl trap. ResearchGate. Available from: [Link]
Kravchenko, S., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia, 71(2), 433-452. Available from: [Link]
Laruccia, M., et al. (2021). Comparison of Amino Acid-Catalyzed Reaction Options for the Knoevenagel Condensation. Engaged Scholarship, 7, 36-40. Available from: [Link]
Smith, G. B. L. (1939). The chemistry of aminoguanidine and related substances. ScienceMadness.org. Available from: [Link]
Kurzer, F. (1963). Syntheses of Heterocyclic Compounds from Aminoguanidine. Angewandte Chemie International Edition in English, 2(4), 206-218. Available from: [Link]
Van Vranken, D. (2007). Making triazoles, the green way. RSC Education. Available from: [Link]
Various Authors. (2014). How to synthesize triazole? ResearchGate. Available from: [Link]
Bekircan, O., et al. (2020). Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol with Anti-Lipase and Anti-Urease Activities. ResearchGate. Available from: [Link]
Singh, M. S., & Chowdhury, S. (2024). An Overview of Synthetic Approaches towards 1,2,3-Triazoles. ChemistrySelect, 9(3), e202303987. Available from: [Link]
Chebabe, D., et al. (2012). Synthesis of 4-amino 3-methyl-1,2,4-triazole-5-thione (MTSNH) using microwave. ResearchGate. Available from: [Link]
Bagley, M. C., et al. (2015). Condensation reactions of guanidines with bis-electrophiles: Formation of highly nitrogenous heterocycles. Beilstein Journal of Organic Chemistry, 11, 2355–2364. Available from: [Link]
Natarajan, S., & Mathews, T. P. (2011). 4-Amino-3-(4-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o443. Available from: [Link]
Akimova, L., et al. (2023). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules, 28(17), 6400. Available from: [Link]
Sun, Y., & Gao, K. (2023). Aminoguanidine-Catalyzed Reductive Cyclization of o-Phenylenediamines with CO2 in the Presence of Triethoxysilane. Journal of Organic Chemistry, 88(11), 7463-7468. Available from: [Link]
Buvaylo, E. A., et al. (2017). Formaldehyde-aminoguanidine condensation and aminoguanidine self-condensation products: Syntheses, crystal structures and characterization. Inorganica Chimica Acta, 466, 559-565. Available from: [Link]
Liu, Y., et al. (2021). Synthesis and biological evaluation of novel aminoguanidine derivatives as potential antibacterial agents. Scientific Reports, 11(1), 21782. Available from: [Link]
Liu, Y., et al. (2021). Synthesis and biological evaluation of novel aminoguanidine derivatives as potential antibacterial agents. ResearchGate. Available from: [Link]
Cernicchi, G., et al. (2011). Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation. Synthesis, 2011(17), 2806-2812. Available from: [Link]
Wang, L., et al. (2021). Recent Developments on Five-Component Reactions. Molecules, 26(7), 1986. Available from: [Link]
Miodragović, Z. M., et al. (2022). Unexpected Products of Salicylidene-Aminoguanidine Reactions with Metal Ions—Synthesis and Structural Aspects. Molecules, 27(24), 8820. Available from: [Link]
Baklanov, M., et al. (2021). Optimization of the condensation conditions. ResearchGate. Available from: [Link]
Reducing off-target adrenergic effects of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
The following technical support guide is designed for researchers working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (commonly known as Guanabenz ). This guide addresses the "Dual Activity Paradox" inherent to...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical support guide is designed for researchers working with 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (commonly known as Guanabenz ).
This guide addresses the "Dual Activity Paradox" inherent to this molecule: its potent agonism of
-adrenergic receptors (causing hypotension and sedation) versus its utility as a specific inhibitor of the GADD34-PP1c complex (modulating the Unfolded Protein Response).
Ticket Subject: Reducing Off-Target Adrenergic Effects in Proteostasis Research
Compound ID: Guanabenz (Wytensin) | CAS: 5051-62-7
Support Tier: Level 3 (Senior Application Scientist)
Core Mechanism & The "Window" Problem
Before troubleshooting, you must understand why dose titration alone often fails. Guanabenz exhibits a significant potency mismatch:
-Adrenergic Agonism: Occurs at nanomolar (nM) concentrations.
GADD34-PP1c Inhibition (UPR modulation): Typically requires micromolar (
M) concentrations.
The Consequence: You cannot simply "lower the dose" to avoid adrenergic side effects while retaining proteostatic efficacy. By the time you reach the concentration required to inhibit GADD34, the adrenergic receptors are already saturated.
Pathway Visualization
The following diagram illustrates the dual signaling pathways and the intervention points.
Figure 1: Dual mechanism of action. Note that the adrenergic pathway (red) is activated at lower concentrations than the protective UPR pathway (green).
Troubleshooting Guides
Scenario A: "My mice are sedated/hypotensive, compromising the study."
Diagnosis: Systemic
-adrenergic activation is masking or interfering with the phenotypic readout of protein misfolding.
Solution 1: The "Blockade" Protocol (Pharmacological Antagonism)
If you must use Guanabenz (e.g., for regulatory consistency), you must co-administer a selective
-adrenergic antagonist that does not cross-react with GADD34.
Recommended Antagonists:
Yohimbine: CNS-penetrant
antagonist.
Atipamezole: Highly specific
antagonist (often used to reverse dexmedetomidine).
Reagent
Role
Dosing Strategy (Mouse)
Notes
Guanabenz
UPR Modulator
1–5 mg/kg (IP/Oral)
Doses <1 mg/kg likely miss GADD34 target.
Yohimbine
Blocker
2–5 mg/kg (IP)
Administer 15–30 mins before Guanabenz.
Atipamezole
Blocker
1 mg/kg (IP)
Shorter half-life; may require re-dosing.
Validation Step: Monitor heart rate or blood pressure. A successful blockade will normalize these parameters while maintaining elevated p-eIF2
levels in tissue lysates.
Solution 2: The "Switch" Protocol (Structural Derivative)
Recommendation: Switch to Sephin1 (Selectively targets Phosphatase Inhibition 1).
Sephin1 is a derivative of Guanabenz that retains the GADD34-binding structural motif but lacks the dichlorobenzene moiety required for high-affinity
-adrenergic binding.
Pros: No sedation; no hypotension; wider therapeutic window.
Cons: Verify IP status/availability for your specific region.
Scenario B: "How do I prove the effect is due to UPR and not Adrenergic signaling?"
Diagnosis: Reviewers often question whether the observed neuroprotection is simply due to reduced sympathetic tone rather than proteostasis.
The "Triangulation" Control Experiment
To rigorously validate the mechanism, you must run a 3-arm study using specific chemical probes.
Experimental Design:
Guanabenz (Dual Active): Hits both
and GADD34.
Clonidine (Negative Control for UPR): Potent
agonist, but does not inhibit GADD34.
Sephin1 (Positive Control for UPR): Inhibits GADD34, does not activate
.
Interpreting Results:
If Guanabenz AND Clonidine work
Mechanism is Adrenergic .
If Guanabenz AND Sephin1 work (but Clonidine fails)
Mechanism is UPR/Proteostasis .
Frequently Asked Questions (FAQs)
Q: Can I use Prazosin to block the side effects?A: No. Prazosin is an
-adrenergic antagonist.[1] Guanabenz is highly selective for receptors.[2] You must use Yohimbine, Idazoxan, or Atipamezole.
Q: What is the half-life difference between the adrenergic effect and the UPR effect?A: This is critical. The adrenergic effects (hemodynamic changes) are rapid (minutes) and wash out relatively quickly (hours). The UPR effect (p-eIF2
elevation) is downstream of phosphatase inhibition and may persist longer.
Tip: Perform Western blots for p-eIF2
at 2, 4, and 8 hours post-dose to map the pharmacodynamics of target engagement in your specific tissue.
Q: I am seeing toxicity at higher Guanabenz doses. Is this off-target?A: Likely. Sustained, high-level phosphorylation of eIF2
can switch the UPR from "protective" to "pro-apoptotic" (via CHOP induction).
Troubleshooting: You want a "pulse" of inhibition, not a permanent block. Ensure your dosing regimen allows for recovery of protein synthesis.
Experimental Workflow: Decision Matrix
Use this logic flow to select the correct experimental setup for your study.
Figure 2: Decision tree for selecting the appropriate compound and control strategy.
References
Tsaytler, P., et al. (2011). Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis.[3] Science.[3] (Identified Guanabenz as a GADD34 inhibitor).[4]
Das, I., et al. (2015). Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit.[3] Science.[3] (Describes Sephin1 and the separation of adrenergic vs. UPR effects).
Jiang, H., et al. (2014). Guanabenz targets D3 dopamine receptor to ameliorate ALS-like progression. (Highlights importance of receptor controls).
Wytensin (Guanabenz Acetate) Prescribing Information. (Clinical pharmacology and adrenergic profile).
Technical Support Center: Overcoming Cytotoxicity of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
This technical support guide is designed for researchers, scientists, and drug development professionals encountering cytotoxicity issues at high concentrations of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. This d...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals encountering cytotoxicity issues at high concentrations of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. This document provides in-depth troubleshooting strategies and frequently asked questions to help you navigate these challenges and achieve reliable experimental outcomes.
Introduction: Understanding the Challenge
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is a guanidinium-containing compound. The guanidinium group, being protonated and positively charged at physiological pH, can enhance cellular uptake and interactions with biological targets.[1] However, this same characteristic can also lead to cytotoxicity, particularly at higher concentrations, by disrupting cell membranes through electrostatic interactions.[[“]][3] This guide will explore the underlying reasons for this cytotoxicity and provide actionable protocols to mitigate these effects.
Frequently Asked Questions (FAQs)
Q1: Why is 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine cytotoxic at high concentrations?
A1: The cytotoxicity of many guanidinium-containing compounds stems from their positively charged nature.[1] This charge can lead to non-specific interactions with negatively charged components of the cell membrane, such as phospholipids, causing membrane disruption and subsequent cell death.[1][[“]] This effect is often dose-dependent, becoming more pronounced at higher concentrations where the sheer number of molecules overwhelms the cell's ability to maintain membrane integrity.
Q2: What are the visual signs of cytotoxicity I should look for in my cell cultures?
A2: Common morphological changes indicating cytotoxicity include:
Cell rounding and detachment: Cells lose their normal shape and detach from the culture surface.
Membrane blebbing: The cell membrane forms irregular bulges.
Nuclear condensation and fragmentation: The nucleus shrinks and breaks apart, indicative of apoptosis.
Increased number of floating (dead) cells: A clear sign of widespread cell death.
Q3: Could the solvent used to dissolve the compound be contributing to the cytotoxicity?
A3: Yes. Organic solvents like DMSO, ethanol, and dimethyl formamide are often used to dissolve compounds for in vitro assays.[4] While necessary, these solvents can have their own physiological effects at low concentrations.[4] It is crucial to ensure that the final concentration of the solvent in your cell culture medium is well below the threshold known to cause cytotoxicity for your specific cell line. Always include a vehicle control (medium with the same concentration of solvent but without the compound) in your experiments to account for any solvent-induced effects.
Q4: How does the hydrophobicity of the compound influence its cytotoxicity?
A4: High hydrophobicity can lead to non-specific binding to the cell membrane, which can contribute to cytotoxicity.[5] For guanidinium-functionalized compounds, a balance between hydrophilicity and hydrophobicity is crucial for effective cellular uptake without causing excessive membrane disruption.[6]
This section provides detailed troubleshooting steps and experimental protocols to address cytotoxicity issues.
Issue 1: Excessive Cell Death Observed at Desired Therapeutic Concentration
Underlying Cause: The free concentration of the compound is likely exceeding the cytotoxic threshold for the target cells. The positively charged guanidinium group is a primary driver of this toxicity through membrane disruption.[[“]]
Solution 1.1: Optimize Serum Concentration in Culture Medium
Rationale: Serum proteins, such as albumin, can bind to small molecules, effectively reducing the free concentration of the compound available to interact with cells.[7][8][9] This can significantly decrease cytotoxicity.[3][7] For drugs that are highly protein-bound, the unbound fraction is the one that exerts pharmacological and toxicological effects.[9][10]
Cell Seeding: Plate your target cells in a 96-well plate at a density that will result in 70-80% confluency at the time of the assay. Allow cells to adhere overnight.
Prepare Media with Varying Serum Concentrations: Prepare complete culture media with a range of fetal bovine serum (FBS) or other appropriate serum concentrations (e.g., 2.5%, 5%, 10%, 20%).[3][7]
Compound Dilution: Prepare a concentration range of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in each of the prepared serum-containing media.
Treatment: Remove the old medium from the cells and add the compound-containing media with varying serum concentrations. Include appropriate controls (untreated cells, vehicle control for each serum concentration).
Incubation and Analysis: Incubate for the desired treatment duration (e.g., 24, 48, 72 hours). Assess cell viability using a standard method such as the MTT or alamarBlue assay.[1][5]
Data Interpretation: Compare the IC50 values across the different serum concentrations. An increase in the IC50 value with higher serum concentrations indicates that protein binding is mitigating cytotoxicity.[7]
Data Summary Table:
Serum Concentration (%)
IC50 (µM)
2.5
[Experimental Value]
5
[Experimental Value]
10
[Experimental Value]
20
[Experimental Value]
Solution 1.2: Formulation with Excipients
Rationale: Excipients can be used to create formulations that control the release of the active compound, thereby reducing its free concentration and systemic toxicity.[11] Liposomal formulations, for example, can encapsulate the drug, leading to targeted delivery and reduced off-target effects.[11]
Experimental Workflow: Formulation Strategy
Caption: Workflow for developing and testing formulations to reduce cytotoxicity.
Solution 1.3: Charge Neutralization
Rationale: The positive charge of the guanidinium group is a key driver of cytotoxicity.[[“]] Complexing the compound with negatively charged molecules, such as anionic natural polymers, can neutralize this charge and significantly reduce toxicity.[12]
Experimental Protocol: Complexation with Anionic Polymers
Polymer Selection: Choose biocompatible anionic polymers such as hyaluronic acid, k-carrageenan, or chondroitin sulfate.[12]
Complex Formation: Prepare solutions of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine and the selected anionic polymer at various molar ratios. Mix and allow time for complexation to occur.
Characterization: Characterize the complexes to confirm their formation, for example, by measuring the zeta potential to assess the change in surface charge.
Cytotoxicity Assessment: Perform a cell viability assay as described in Solution 1.1, comparing the cytotoxicity of the free compound to that of the polymer-complexed compound.
Analysis: A significant increase in the IC50 value for the complexed form would indicate successful reduction of cytotoxicity through charge neutralization.[12]
Issue 2: Inconsistent Results and Poor Reproducibility
Underlying Cause: This can be due to issues with the compound's solubility and stability in the experimental medium, leading to variations in the effective concentration.
Solution 2.1: Assess and Improve Solubility
Rationale: Poor water solubility is a common challenge in drug development and can lead to precipitation of the compound in aqueous culture media, resulting in inconsistent dosing.[13][14]
Experimental Protocol: Solubility Assessment and Enhancement
Solubility Test: Prepare a supersaturated solution of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine in your culture medium. Incubate under your experimental conditions (e.g., 37°C, 5% CO2) for a set period. Centrifuge the solution and measure the concentration of the compound in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy). This will give you the kinetic solubility.
Solubilizing Excipients: If solubility is low, consider using pharmaceutically acceptable solubilizing agents such as polyethylene glycol (PEG) or cyclodextrins.[11][15]
pH Adjustment: The solubility of ionizable compounds can be pH-dependent. Assess the solubility of your compound in buffers of different pH values to find the optimal pH for dissolution, ensuring it is compatible with your cell culture system.
Solution 2.2: Evaluate Compound Stability
Rationale: The stability of a compound in culture medium can affect the actual concentration that cells are exposed to over the course of an experiment.[16] Degradation can lead to a decrease in the effective concentration and the formation of potentially cytotoxic byproducts.
Experimental Protocol: Stability Assessment
Incubation: Prepare a solution of your compound in the complete cell culture medium at the desired final concentration.
Time-Course Sampling: Incubate the solution under standard cell culture conditions (37°C, 5% CO2). At various time points (e.g., 0, 2, 6, 12, 24, 48 hours), take an aliquot of the solution.
Analysis: Analyze the concentration of the parent compound in each aliquot using a validated analytical method like HPLC.
Data Interpretation: A decrease in the concentration of the parent compound over time indicates instability. If significant degradation occurs within the timeframe of your experiment, you may need to consider shorter incubation times or replenishing the compound-containing medium during the experiment.
Troubleshooting Logic Diagram:
Caption: A decision-making diagram for troubleshooting cytotoxicity.
Concluding Remarks
Overcoming the cytotoxicity of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine at high concentrations requires a systematic approach. By understanding the physicochemical properties of the compound and its interaction with the cellular environment, researchers can employ strategies such as optimizing serum concentration, utilizing formulation technologies, and ensuring compound stability to achieve more reliable and meaningful experimental data. Always remember to include the appropriate controls in your experiments to validate your findings.
References
The Antibiotic Pipeline: Discovery of a Guanidinium Drug with an Unconventional Mechanism of Action. (n.d.). Google Vertex AI.
The Importance of Excipients in Drugs - Open Access Journals. (n.d.). oajournals.com. Retrieved February 14, 2026, from [Link]
Effects of protein binding on in vitro toxicity. The toxicity of... - ResearchGate. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]
How do guanidine interactions influence its toxicity in different therapeutic contexts? (n.d.). Google Vertex AI.
Excipient nanoparticles as cancer therapeutics: Mechanistic actions, delivery and manufacturing perspectives. (2025, June 22). ScienceDirect. Retrieved February 14, 2026, from [Link]
How can off-target effects of drugs be minimised? - Patsnap Synapse. (2025, May 21). Patsnap. Retrieved February 14, 2026, from [Link]
Elucidating the anticancer activities of guanidinium-functionalized amphiphilic random copolymers by varying the structure and composition in the hydrophobic monomer - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Cell-Penetrating, Guanidinium-Rich Oligomers for Drug and Probe Delivery - Stanford. (n.d.). Stanford University. Retrieved February 14, 2026, from [Link]
More than a walk-on part: how excipients play a role in making a drug successful. (2018, February 14). INEOS OPEN. Retrieved February 14, 2026, from [Link]
On Guanidinium and Cellular Uptake | The Journal of Organic Chemistry - ACS Publications. (2014, July 14). ACS Publications. Retrieved February 14, 2026, from [Link]
Fundamental Molecular Mechanism for the Cellular Uptake of Guanidinium-Rich Molecules | Request PDF - ResearchGate. (2025, August 6). ResearchGate. Retrieved February 14, 2026, from [Link]
On the role of excipients and their future development - BIO Web of Conferences. (n.d.). BIO Web of Conferences. Retrieved February 14, 2026, from [Link]
Impact of protein binding on the analytical detectability and anticancer activity of thymoquinone - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Dramatic reduction of toxicity of Poly(hexamethylene guanidine) disinfectant by charge neutralization - PubMed. (2023, August 15). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Formulation Development of Anti-Cancer Drugs - KU ScholarWorks. (n.d.). University of Kansas. Retrieved February 14, 2026, from [Link]
Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates. (n.d.). Future Science. Retrieved February 14, 2026, from [Link]
The Role of Excipients in Enhancing Drug Stability - ChemIntel360. (2024, August 1). ChemIntel360. Retrieved February 14, 2026, from [Link]
Guanidine: a Simple Molecule with Great Potential: from Catalysts to Biocides and Molecular Glues - INEOS OPEN. (n.d.). INEOS OPEN. Retrieved February 14, 2026, from [Link]
Utilization of Guanidine-Based Ancillary Ligands in Arene–Ruthenium Complexes for Selective Cytotoxicity | ACS Omega - ACS Publications. (2021, March 19). ACS Publications. Retrieved February 14, 2026, from [Link]
Plasma protein binding - Wikipedia. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]
Cytotoxic Drug Development - ProJect Pharmaceutics. (n.d.). ProJect Pharmaceutics. Retrieved February 14, 2026, from [Link]
Top Strategies To Reduce Off-Target Effects For Safer Genome Editing - Cell and Gene. (2024, June 28). Cell and Gene. Retrieved February 14, 2026, from [Link]
Effect of Protein Binding on the Pharmacological Activity of Highly Bound Antibiotics - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Formulation Strategies in Early-Stage Drug Development | Pharmaceutical Technology. (2017, October 2). Pharmaceutical Technology. Retrieved February 14, 2026, from [Link]
Strategies to Increase On-Target and Reduce Off-Target Effects of the CRISPR/Cas9 System in Plants - MDPI. (2019, July 30). MDPI. Retrieved February 14, 2026, from [Link]
Novel synthetic method enables production of cytotoxic compounds - Drug Target Review. (2020, November 18). Drug Target Review. Retrieved February 14, 2026, from [Link]
Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Protein Binding In Drug Development: A Systematic Review Of Mechanisms, Pharmacokinetics, And Clinical Implications - International Journal of Pharmaceutical Sciences. (2024, August 18). ijpsonline.com. Retrieved February 14, 2026, from [Link]
Non-covalent Stabilization Strategies in Small Molecule Drug Design - Creative Diagnostics. (2025, April 17). Creative Diagnostics. Retrieved February 14, 2026, from [Link]
Cytotoxicity of 4 guanidine-based chemicals to human lung epithelial... - ResearchGate. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]
Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC. (2025, October 29). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Cellular pharmacodynamics of the cytotoxic guanidino-containing drug CHS 828. Comparison with methylglyoxal-bis(guanylhydrazone) - PubMed. (2001, April 20). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Disruption of Membrane Integrity as a Molecular Initiating Event Determines the Toxicity of Polyhexamethylene Guanidine Phosphate Depending on the Routes of Exposure - MDPI. (2022, March 18). MDPI. Retrieved February 14, 2026, from [Link]
Synthesis, Structural Characterization, Cytotoxicity, and Protein/DNA Binding Properties of Pyridoxylidene-Aminoguanidine-Metal (Fe, Co, Zn, Cu) Complexes - MDPI. (2023, September 29). MDPI. Retrieved February 14, 2026, from [Link]
Solution Equilibrium Studies on Salicylidene Aminoguanidine Schiff Base Metal Complexes: Impact of the Hybridization with L-Proline on Stability, Redox Activity and Cytotoxicity - MDPI. (2022, March 22). MDPI. Retrieved February 14, 2026, from [Link]
Aminoguanidine - the NIST WebBook. (n.d.). NIST. Retrieved February 14, 2026, from [Link]
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A Senior Application Scientist's Guide to HPLC Analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
This guide provides a comprehensive comparison of potential High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. As a compound of intere...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparison of potential High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine. As a compound of interest in pharmaceutical research and development, robust and reliable analytical methods are paramount for its characterization, purity assessment, and pharmacokinetic studies. This document delves into the theoretical underpinnings and practical considerations for developing and selecting an appropriate HPLC method, offering starting points for method development and validation.
Understanding the Analyte: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
The chemical structure of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, with its chlorophenyl group, an imine bond, and a guanidine moiety, dictates its chromatographic behavior. The aromatic ring introduces hydrophobicity, making it a suitable candidate for Reversed-Phase HPLC. The basic guanidine group (pKa ≈ 12.5) allows for manipulation of its retention based on the mobile phase pH and offers a site for ion-exchange interactions.[1] The presence of a chromophore in the chlorophenyl ring suggests that UV detection will be a viable and straightforward detection method.
Comparative Analysis of HPLC Methodologies
The selection of an optimal HPLC method depends on the specific analytical requirements, such as the desired sensitivity, selectivity, and the nature of the sample matrix. Below is a comparison of three promising HPLC approaches for the analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine.
Parameter
Method 1: Reversed-Phase HPLC (RP-HPLC) with UV Detection
Method 2: Mixed-Mode Chromatography (MMC)
Method 3: Pre-Column Derivatization with Fluorescence Detection
Principle
Separation based on hydrophobicity.
Utilizes both hydrophobic and ion-exchange interactions.[1]
Chemical modification of the analyte to enhance detection.
Stationary Phase
C18 or C8 bonded silica.
Mixed-mode columns with both reversed-phase and ion-exchange functionalities (e.g., Primesep 100).[1]
Standard reversed-phase columns (e.g., C18).
Mobile Phase
Acetonitrile/Methanol and a buffered aqueous phase (e.g., phosphate or acetate buffer).
A mixture of organic solvent and a buffer, where the buffer concentration and pH can be adjusted to modulate retention.[2]
Mobile phase compatible with the derivatized product.
UV-Vis, Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).[1]
Fluorescence Detector (FLD) for enhanced sensitivity.[4][5]
Advantages
Simple, robust, and widely available instrumentation. Good starting point for method development.
Enhanced selectivity by utilizing orthogonal separation mechanisms.[1]
Significantly increased sensitivity and selectivity, especially for trace analysis.[4]
Disadvantages
May lack selectivity in complex matrices. Poor retention of highly polar impurities.
Method development can be more complex due to multiple interaction modes.
Requires an additional reaction step, which can introduce variability. Derivatizing agents can be hazardous.
Ideal Application
Routine quality control, purity assessment, and content uniformity.
Analysis in complex matrices where co-elution is a problem. Separation of structurally similar impurities.
Bioanalytical studies requiring low limits of detection (e.g., pharmacokinetic studies).
Experimental Protocols
The following protocols are provided as detailed starting points for method development. It is crucial to perform method validation according to ICH guidelines to ensure the method is suitable for its intended purpose.[3][6]
Method 1: Reversed-Phase HPLC with UV Detection
This method is the most conventional and often the first approach for the analysis of aromatic compounds. The separation is based on the hydrophobic interactions between the analyte and the stationary phase.
Workflow for RP-HPLC Method Development
Caption: Workflow for developing an RP-HPLC method.
Step-by-Step Protocol:
Instrumentation: A standard HPLC system with a UV-Vis detector.
Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase:
Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.
Solvent B: Acetonitrile.
Gradient Elution:
Time (min)
% Solvent B
0
30
15
80
20
80
22
30
| 30 | 30 |
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV at 254 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in the initial mobile phase composition to a final concentration of approximately 1 mg/mL.
Rationale for Choices:
A C18 column is chosen for its strong hydrophobic retention of the aromatic ring.
Trifluoroacetic acid is used as an ion-pairing agent to improve the peak shape of the basic guanidine group.
A gradient elution is employed to ensure the elution of any potential impurities with a wide range of polarities.
Method 2: Mixed-Mode Chromatography (MMC)
This advanced technique offers enhanced selectivity by combining reversed-phase and ion-exchange separation mechanisms. This is particularly useful for separating compounds with both hydrophobic and ionic moieties.
Workflow for Mixed-Mode Chromatography Method Development
Caption: Workflow for developing a Mixed-Mode Chromatography method.
Step-by-Step Protocol:
Instrumentation: HPLC system with a UV-Vis or ELSD detector.
Column: Mixed-mode column (e.g., Primesep 100, 4.6 x 150 mm, 5 µm).[1]
Mobile Phase:
Solvent A: 50 mM Ammonium formate, pH 3.5.
Solvent B: Acetonitrile.
Isocratic Elution: 60% Solvent A, 40% Solvent B.
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C.
Detection: UV at 254 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.
Rationale for Choices:
A mixed-mode column provides both hydrophobic and cation-exchange interactions, which can improve the separation of the target analyte from its impurities.
The pH of the mobile phase is set to 3.5 to ensure the guanidine group is protonated and can interact with the cation-exchange sites on the stationary phase.
Ammonium formate is a volatile buffer, making this method compatible with mass spectrometry if further characterization is needed.
Method 3: Pre-Column Derivatization with Fluorescence Detection
For applications requiring high sensitivity, such as bioanalysis, pre-column derivatization can be employed to introduce a fluorescent tag to the analyte. Guanidine compounds can be derivatized with reagents like benzoin to form highly fluorescent products.[4]
Workflow for Pre-Column Derivatization HPLC Method
Caption: Workflow for HPLC with pre-column derivatization.
Step-by-Step Protocol:
Instrumentation: HPLC system with a fluorescence detector.
Derivatization Reagent: Benzoin solution.
Derivatization Procedure: [4]
a. To 1 mL of the sample solution, add 1 mL of a benzoin solution in a suitable solvent.
b. Add a buffer to maintain an alkaline pH (e.g., pH 9.0-9.5).
c. Heat the mixture in a water bath at 80-100 °C for 3-5 minutes.
d. Cool the reaction mixture in an ice bath.
e. Neutralize the solution before injection.
Detection: Fluorescence detector with excitation at 317 nm and emission at 430 nm.[4]
Injection Volume: 20 µL.
Rationale for Choices:
Benzoin is a known derivatizing agent for guanidines that produces a highly fluorescent product, significantly lowering the limit of detection.[4]
The derivatization reaction is optimized for pH, temperature, and time to ensure complete and reproducible derivatization.
A simple isocratic reversed-phase method is often sufficient to separate the derivatized analyte from the excess reagent and by-products.
Conclusion
The choice of an HPLC method for the analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine should be guided by the specific analytical goals. For routine analysis and quality control, a well-optimized Reversed-Phase HPLC method with UV detection is likely to be sufficient, offering a balance of simplicity, robustness, and performance. When faced with complex sample matrices or challenging separations, Mixed-Mode Chromatography provides an additional dimension of selectivity that can be invaluable. For applications demanding the highest sensitivity, such as in bioanalytical assays, Pre-Column Derivatization with Fluorescence Detection is the method of choice, albeit with increased complexity in sample preparation.
It is imperative that any chosen method undergoes rigorous validation to demonstrate its suitability for the intended application, ensuring the generation of accurate and reliable data in the development and control of pharmaceuticals containing 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine.
References
Palaitis, W., & Curran, J. R. (1984). HPLC assay for guanidine salts based on pre-column derivatization with acetylacetone. Journal of Chromatographic Science, 22(3), 99–103. [Link]
SIELC Technologies. (n.d.). HPLC Application for Retention of Guanidine by Mixed-Mode Chromatography. Retrieved from [Link]
Palaitis, W., & Curran, J. R. (1984). HPLC Assay for Guanidine Salts Based on Pre-Column Derivatization with Acetylacetone. Journal of Chromatographic Science, 22(3), 99-103. [Link]
Nakata, H., et al. (2023). Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development. Analytical and Bioanalytical Chemistry, 415, 3347–3357. [Link]
CN102375034A - Guanidine-benzoin derivative reaction and application of guanidine-benzoin derivative reaction in rapid detection by high performance liquid chromatography. (2012).
HELIX Chromatography. (2021, April 25). HPLC Methods for analysis of Guanidine. Retrieved from [Link]
GE Healthcare. (n.d.). Reversed Phase Chromatography. Retrieved from [Link]
Kumar, A., et al. (2010). Validated HPLC Method for Determination of Contents of Residual Aminoguanidine in Drug Substances. Research Journal of Pharmacy and Technology, 3(4), 1058-1060. [Link]
Majors, R. E. (n.d.). The Cleaning and Regeneration of Reversed-Phase HPLC Columns. Chemass. [Link]
SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]
da Silva, J. C., et al. (2015). Development and validation of an RP-HPLC method for the determination of chlorhexidine and p-chloroaniline in various pharmaceutical formulations. Journal of the Brazilian Chemical Society, 26(8), 1647-1654. [Link]
CN113156029A - Method for determining purity of aminoguanidine carbonate by liquid chromatography. (2021).
Ding, W. D., Veening, H., & Van Effen, R. M. (1990). Determination of guanidino compounds by anion-exchange chromatography and amperometric detection. Journal of Chromatography B: Biomedical Sciences and Applications, 526(2), 355-366. [Link]
RU2487346C2 - Method for quantitative determination of guanidine derivatives. (2013).
Zhang, Y., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLoS One, 13(11), e0206478. [Link]
Bhowmick, I., et al. (2021). Guanidine-based dual-responsive ‘turn on’ fluorometric probes for the selective detection of Zn2+ cations and F− anions: spectral and theoretical investigations, smartphone assisted colorimetric detection, and applications in bio-imaging of the Artemia salina animal model and molecular logic gate operation. Journal of Materials Chemistry C, 9(1), 229-242. [Link]
Sharma, S., & Singh, N. (2017). Development and validation of RP-HPLC method for the identification of process related impurities of zolmitriptan. MOJ Bioequivalence & Bioavailability, 3(1), 00035. [Link]
Peixoto, M. S., et al. (2024). Validation of an analytical method by HPLC for the quantification of yangambin from the Ocotea duckei species. Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas, 23(1), 131-144. [Link]
BioSpectra. (2024, May 23). GUANIDINE HYDROCHLORIDE TESTING METHODS. [Link]
Precision Purity Profiling: 1H NMR vs. Chromatographic Standards for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine
This guide outlines the 1H NMR spectral analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a critical intermediate often encountered in the synthesis of guanabenz-related adrenergic agonists and antimicrobial...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the 1H NMR spectral analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a critical intermediate often encountered in the synthesis of guanabenz-related adrenergic agonists and antimicrobial agents.[1]
Part 1: The Analytical Challenge
In drug development, the purity of Schiff base intermediates like 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter CPEG ) is not merely a question of "cleanliness" but of geometric integrity.[1]
Unlike simple organic solids, CPEG possesses a C=N imine bond that allows for E/Z isomerism . While HPLC is the gold standard for trace impurity quantification (
), it often fails to accurately resolve rapid-equilibrating isomers or requires expensive chiral/specialized stationary phases.[1]
1H NMR Spectroscopy offers a superior alternative for the primary assessment of:
Geometric Purity (E/Z Ratio): Direct visualization of the methyl group environment.
Stoichiometric Composition: Confirmation of the guanidine-to-phenyl ratio.
Residual Starting Materials: Simultaneous detection of unreacted 2-chloroacetophenone and aminoguanidine.
Part 2: 1H NMR Spectral Analysis (The Core)
Theoretical & Experimental Assignment
The structure of CPEG consists of a 2-chlorophenyl ring attached to an ethylidene linker, which is condensed with an aminoguanidine moiety. The spectrum is distinct due to the deshielding effect of the chlorine atom and the anisotropy of the imine bond.
Solvent Selection: DMSO-
is the preferred solvent.[1] Chloroform- () may cause precipitation of the guanidinium salt forms or fail to solubilize polar impurities.[1]
~2.15 or 2.40 ppm (depending on specific shielding).[1]
Action: Do not integrate the minor isomer as an "impurity" unless the Z-form is pharmacologically inactive or toxic. Report it as "Geometric Purity: X% E-isomer."
Part 3: Comparative Analysis (NMR vs. HPLC vs. LC-MS)
While NMR provides structural truth, it lacks the sensitivity of chromatography. The following table guides the choice of method based on the stage of development.
Table 2: Method Performance Matrix
Feature
qNMR (Quantitative NMR)
HPLC-UV
LC-MS
Primary Utility
Mass Balance & Isomer Ratio
Trace Impurity (<0.1%)
Impurity Identification
Reference Standard
Not Required (Internal Std used)
Required (for every impurity)
Not quantitative without Stds
E/Z Resolution
Excellent (distinct shifts)
Poor (often co-elute)
N/A (same mass)
Limit of Detection
~0.1% (w/w)
<0.01% (w/w)
<0.001% (w/w)
Sample Prep Time
5 Minutes
30-60 Minutes
30-60 Minutes
Part 4: Experimental Protocols
Synthesis & Workflow Visualization
The synthesis involves the condensation of 2-chloroacetophenone with aminoguanidine bicarbonate/hydrochloride.
Figure 1: Analytical workflow for CPEG synthesis and purity assessment.
qNMR Purity Protocol (Internal Standard Method)
To determine absolute purity without a CPEG reference standard, use the Internal Standard (IS) method.[1]
Reagents:
Solvent: DMSO-
(99.9% D).
Internal Standard: Maleic Acid (TraceCERT® or equivalent) or 1,3,5-Trimethoxybenzene.[1] Maleic acid is preferred due to its singlet at
6.2 ppm, which is in a clear region.
Procedure:
Weighing: Accurately weigh ~10 mg of CPEG sample (
) and ~5 mg of Maleic Acid () into the same vial. Record weights to 0.01 mg precision.
Dissolution: Add 0.6 mL DMSO-
. Vortex until fully dissolved.
Acquisition:
Pulse Angle:
or (ensure relaxation delay is , typically 10-15s).[1]
Comparing 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine vs Sephin1 for GADD34 specificity
A Senior Application Scientist's Guide to a Contentious Target For researchers in neurodegenerative disease, oncology, and virology, the Integrated Stress Response (ISR) represents a critical nexus of cellular fate. At t...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to a Contentious Target
For researchers in neurodegenerative disease, oncology, and virology, the Integrated Stress Response (ISR) represents a critical nexus of cellular fate. At the heart of the ISR's negative feedback loop lies the GADD34:PP1 phosphatase complex, responsible for dephosphorylating the eukaryotic initiation factor 2 alpha (eIF2α) and resuming protein synthesis. Modulating this step has been a tantalizing therapeutic strategy, leading to the development of small molecules aimed at specifically inhibiting GADD34.
This guide provides an in-depth, objective comparison of the most prominent of these molecules, Sephin1 , and its parent compound, guanabenz, focusing on the crucial and debated question of their specificity for GADD34 (also known as PPP1R15A). The compound "1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine" shares a core chemical scaffold with Sephin1, whose IUPAC name is 2-[(E)-(2-chlorophenyl)methylideneamino]guanidine. Given the extensive research available for Sephin1, it will serve as the primary subject of this analysis.
We will navigate the initial groundbreaking claims, the compelling counter-evidence, and the emerging alternative mechanisms, providing researchers with a clear-eyed view of the experimental landscape.
The Integrated Stress Response: A Primer on the GADD34 Checkpoint
Cellular stresses like viral infection, amino acid deprivation, ER stress, and heme deficiency activate one of four kinases (PKR, GCN2, PERK, HRI). These kinases converge on a single substrate: eIF2α. Phosphorylation of eIF2α at Serine 51 stalls global protein synthesis, conserving resources while paradoxically allowing for the selective translation of stress-response genes, most notably the transcription factor ATF4.
ATF4, in turn, drives the expression of genes that promote cellular recovery. However, to prevent a lethal, sustained shutdown of translation, a negative feedback loop is essential. This is where GADD34 enters. As a stress-inducible regulatory subunit, GADD34 recruits the catalytic subunit of Protein Phosphatase 1 (PP1c) to specifically dephosphorylate eIF2α, thereby restoring global protein synthesis.[1][2] Targeting GADD34 offers a strategy to prolong the protective phase of the ISR without the broad, potentially toxic effects of inhibiting both GADD34 and its constitutively expressed paralog, CReP (PPP1R15B).[2]
Caption: The Initially Proposed Mechanism of Sephin1 Action.
The Counter-Argument: Evidence for a GADD34-Independent Mechanism
The initial excitement surrounding Sephin1 was met with caution following a 2017 study by Crespillo-Casado et al. published in eLife. [3][4]This work directly challenged the central tenet that Sephin1 inhibits GADD34-mediated dephosphorylation of eIF2α.
Using a reconstituted in vitro system with purified human proteins, the researchers made several critical observations:
No Effect on Complex Stability: In enzymatic assays dependent on the formation of the PP1-GADD34 complex, neither Sephin1 nor Guanabenz had any measurable effect on the complex's stability or its substrate-specific dephosphorylation activity.
[1][3]2. Inert in Binding Assays: Using Bio-Layer Interferometry (BLI) to directly measure the affinity between GADD34 and PP1, Sephin1 proved to be inert.
[1]3. No Dephosphorylation Delay in Cells: A kinase shut-off experiment, which measures the rate of p-eIF2α dephosphorylation in cells after blocking kinase activity, showed that Sephin1-treated cells dephosphorylated p-eIF2α at a normal rate.
[3][4]4. Activity in GADD34-Null Cells: Crucially, Sephin1 was still able to exert its protective effects against proteotoxic stress in cells where the GADD34 gene (Ppp1r15a) had been deleted, strongly suggesting a GADD34-independent mechanism.
[3]
These findings suggest that the cytoprotective effects of Sephin1, while real, may not be mediated by the direct inhibition of the GADD34:PP1c complex as initially proposed.
[3]
Emerging Alternative Mechanisms and Off-Target Effects
The controversy has spurred investigation into alternative mechanisms of action for Sephin1.
ISR-Independent Neuroprotection: A 2020 study demonstrated that Sephin1 and guanabenz provide strong protection against NMDA receptor-mediated excitotoxicity. [2]This effect was independent of the ISR, as it occurred even when GADD34 was not expected to be expressed. The protection was linked to a reduction in NMDA-induced cytosolic Ca2+ influx and subsequent calpain activation.
[2]* Modulation of PP2A Holoenzyme: A recent 2025 study proposed a new target: Protein Phosphatase 2A (PP2A). The findings suggest Sephin1 inhibits the formation of a specific PP2A holoenzyme, leading to increased phosphorylation of AMPK, which in turn promotes the degradation of the pro-apoptotic transcription factor CHOP.
[5]* Effects on Antitumor Immunity: In mouse tumor models, Sephin1 was found to have a protumorigenic role by suppressing antitumor immune activities, including reducing the clonal expansion of tumor-specific T cells.
[5]
This growing body of evidence paints a more complex picture of Sephin1's pharmacology than initially understood.
Yes. In vitro and cellular studies show no effect on GADD34:PP1c activity or p-eIF2α dephosphorylation rate. [1][3]
Yes. In vitro and cellular studies show no effect on GADD34:PP1c activity or p-eIF2α dephosphorylation rate; protective effects persist in GADD34-knockout cells. [1][3]
No α2-adrenergic activity . [11] Modulates NMDA receptors. [2] May inhibit PP2A holoenzyme formation. [5] Suppresses antitumor immunity. [5]
Therapeutic Potential
Neuroprotection in protein-misfolding disease models, but limited by side effects. [1]
Neuroprotection in protein-misfolding disease models with a better safety profile than guanabenz. [7][12]
Key Experimental Protocols
To aid researchers in navigating this complex topic, we provide outlines for the key experimental workflows used to assess GADD34 specificity.
Protocol 1: In Vitro eIF2α Dephosphorylation Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of the reconstituted GADD34:PP1c complex.
Objective: To determine if a test compound inhibits the dephosphorylation of p-eIF2α by the GADD34:PP1c:G-actin ternary complex.
Materials:
Recombinant human PP1c
Recombinant, purified C-terminal active fragment of human GADD34 (e.g., residues 533-624)
[3]* Recombinant G-actin
Recombinant eIF2α, phosphorylated in vitro using a kinase like PKR (p-eIF2α)
Test compound (Sephin1) and control inhibitor (e.g., Tautomycin)
Phosphatase assay buffer
Phos-tag™ SDS-PAGE gels or standard SDS-PAGE with phospho-specific antibodies
Coomassie stain or Western blotting reagents
Procedure:
Prepare Ternary Complex: On ice, combine PP1c, G-actin, and a sub-saturating concentration of the GADD34 fragment in phosphatase assay buffer. The GADD34 concentration should be at or below its EC50 to maximize sensitivity to potential inhibitors.
[3]2. Compound Incubation: Aliquot the complex into tubes containing serial dilutions of the test compound (e.g., Sephin1) or a known PP1 inhibitor. Incubate for 15-30 minutes at 30°C.
Initiate Reaction: Add the p-eIF2α substrate to each tube to start the dephosphorylation reaction.
Time Points: At various time points (e.g., 0, 5, 10, 20 minutes), quench the reaction by adding SDS-PAGE loading buffer.
Analysis: Resolve the protein samples on a Phos-tag™ SDS-PAGE gel, which separates phosphorylated from dephosphorylated eIF2α. Alternatively, use standard SDS-PAGE followed by Western blotting with antibodies specific for p-eIF2α (Ser51) and total eIF2α.
Quantification: Densitometrically quantify the bands corresponding to p-eIF2α and total eIF2α. Calculate the percentage of dephosphorylation over time for each compound concentration.
Validation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (Guanabenz) Efficacy in UPR Assays
Executive Summary Compound Identity: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is the chemical designation for Guanabenz .[1] Primary Utility: Small molecule inhibitor of the GADD34-PP1c phosphatase complex. Mecha...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Compound Identity: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine is the chemical designation for Guanabenz .[1]
Primary Utility: Small molecule inhibitor of the GADD34-PP1c phosphatase complex.
Mechanism: Selectively sustains eIF2
phosphorylation during ER stress, prolonging the Integrated Stress Response (ISR) to restore proteostasis.
This guide provides a technical validation framework for Guanabenz in Unfolded Protein Response (UPR) assays. Unlike broad-spectrum phosphatase inhibitors, Guanabenz offers a unique window into the adaptive arm of the UPR by targeting the stress-inducible regulatory subunit GADD34 (PPP1R15A), sparing the constitutive CReP (PPP1R15B) subunit. This selectivity is critical for researchers distinguishing between adaptive translational attenuation and pathological signaling.
Part 1: Mechanistic Grounding & Pathway Logic
To validate efficacy, one must understand the specific intervention point. Guanabenz does not inhibit the upstream kinase (PERK); rather, it inhibits the negative feedback loop that terminates the stress response.
The Signaling Architecture
Under ER stress, PERK phosphorylates eIF2
(Ser51), halting global protein synthesis to reduce the folding load. To recover, the cell upregulates GADD34, which recruits Protein Phosphatase 1 (PP1) to dephosphorylate eIF2.[2][3] Guanabenz binds GADD34, disrupting this complex.[4][5]
Key Consequence: In the presence of Guanabenz, p-eIF2
levels remain elevated only in stressed cells (where GADD34 is expressed), preventing premature resumption of protein synthesis that would otherwise lead to proteotoxicity.
Figure 1: Mechanism of Action.[4][5][6][7][8] Guanabenz selectively inhibits the GADD34-PP1c complex, preventing the dephosphorylation of eIF2
specifically during stress conditions.
Part 2: Comparative Analysis of UPR Modulators
Selecting the right tool is paramount. Guanabenz is the parent molecule of Sephin1 but distinct from Salubrinal.
Feature
Guanabenz
Sephin1
Salubrinal
GSK2606414
Target
GADD34 (PPP1R15A)
GADD34 (PPP1R15A)
GADD34 & CReP (PPP1R15B)
PERK (Kinase)
Selectivity
High (Stress-dependent)
High (Stress-dependent)
Low (Constitutive & Inducible)
High (Kinase specific)
Mechanism
Disrupts PP1 recruitment
Disrupts PP1 recruitment
Inhibits PP1 complex activity
ATP-competitive inhibition
2-Adrenergic Activity
Yes (Agonist)
No
No
No
Primary Limitation
Hypotension/Sedation in vivo
Cost/Availability
Toxicity (blocks constitutive translation)
Pancreatic toxicity in vivo
Best Use Case
In vitro mechanistic studies; repurposed drug screens.
In vivo animal models (no sedation); pure UPR studies.
Positive control for max p-eIF2; not recommended for long-term survival.
Negative control (blocks UPR).
Expert Insight: If your experiment is strictly in vitro (cell culture), Guanabenz is a cost-effective, highly validated choice (1–10 µM). If moving to in vivo mouse models, you must switch to Sephin1 to avoid the confounding sedative effects of
2-adrenergic receptor activation, unless you are specifically studying the neural interface.
Part 3: Validated Experimental Protocols
Protocol A: Immunoblotting for p-eIF2
Preservation
Objective: Demonstrate that Guanabenz sustains p-eIF2
levels at late time points of stress (when GADD34 would normally lower them).
The "Self-Validating" Control System:
Negative Control: DMSO only.
Stress Control: Tunicamycin (Tm) or Thapsigargin (Tg) alone (shows p-eIF2
Objective: Prove that sustaining the UPR via Guanabenz protects cells from proteotoxicity, rather than killing them (differentiation from Salubrinal which can be toxic).
Figure 2: Cytoprotection Assay Workflow. Co-treatment is essential; adding Guanabenz too late after stress initiation reduces efficacy.
Methodology:
Setup: Plate cells (e.g., HEK293T) at 5,000 cells/well.
Dose Response: Create a matrix of Tunicamycin (0, 0.1, 0.5, 1.0 µg/mL) vs. Guanabenz (0, 1, 2.5, 5 µM).
Incubation: 48 hours.
Readout: Measure ATP (CellTiter-Glo) or metabolic activity (MTT).
Data Analysis:
Calculate EC50 of Tunicamycin in the presence/absence of Guanabenz.
Validation Criteria: Guanabenz should shift the Tunicamycin killing curve to the right (increase survival), typically by 2-3 fold.
Part 4: Troubleshooting & Limitations
1. The "In Vitro" Biochemistry Debate
Issue: Some studies (Crespillo-Casado et al.) suggest Guanabenz does not inhibit GADD34-PP1c in pure reconstituted protein assays (test tube), implying the mechanism requires cellular co-factors or membrane context.
Resolution: Do not rely solely on cell-free enzymatic assays. Validation must be performed in live cells (WB or Viability) where the compound consistently demonstrates efficacy.
2. Solubility Artifacts
Issue: Guanabenz acetate is soluble in DMSO but can precipitate in aqueous media at high concentrations (>50 µM).
Fix: Keep final DMSO concentration <0.1%. Inspect wells for crystals before reading viability.
3. Adrenergic Interference
Issue: In neuronal cultures,
2-adrenergic activation can alter calcium signaling, confounding UPR results.
Fix: Use Idazoxan (an 2-antagonist) alongside Guanabenz to block the receptor effects if you need to isolate the UPR mechanism, or switch to Sephin1 .
References
Tsaytler, P., et al. (2011).[4][5][6][9][10] "Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis."[4][5] Science, 332(6025), 91-94.[4][5] [Link]
Foundational paper identifying Guanabenz as a GADD34 inhibitor.
Das, I., et al. (2015).[6][9][10][11][12] "Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit."[4][5][11][13][14] Science, 348(6231), 239-242.[11] [Link]
Describes Sephin1, the non-adrenergic derivative of Guanabenz.[6][9][10][12]
Boyce, M., et al. (2005).[6] "A selective inhibitor of eIF2alpha dephosphorylation protects cells from ER stress."[14][15] Science, 307(5711), 935-939. [Link]
Reference for Salubrinal, the broad-spectrum compar
Crespillo-Casado, A., et al. (2017). "PPP1R15A-mediated dephosphorylation of eIF2α is unaffected by Sephin1 or Guanabenz."[6][7] eLife, 6, e26109. [Link]
Critical counter-point regarding the in vitro biochemical mechanism.
Comparative Mass Spectrometric Profiling: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine vs. Guanfacine & Analogs
Executive Summary This guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation patterns of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as Target Compound A...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides an in-depth technical comparison of the mass spectrometry (MS) fragmentation patterns of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as Target Compound A ) versus the established antihypertensive drug Guanfacine and related impurities.
While Guanfacine is an acylguanidine , Target Compound A is an amidinohydrazone (Schiff base). This structural distinction dictates completely different fragmentation pathways in LC-MS/MS, despite their shared guanidine moiety and chlorinated aromatic ring. This guide details these mechanistic differences to aid in impurity profiling, stability indicating method (SIM) development, and structural elucidation.
Key Differentiators at a Glance
Feature
Target Compound A (Hydrazone)
Guanfacine (Acylguanidine)
Molecular Ion ()
m/z 211 (monoisotopic, )
m/z 246 (monoisotopic, )
Isotope Pattern
3:1 (Mono-chloro)
9:6:1 (Di-chloro)
Primary Fragmentation
Loss of (17 Da) & N-N cleavage
Loss of Guanidine (42 Da) & CO
Base Peak
m/z 152 (Chlorophenyl-ethyl cation)
m/z 159 (Dichlorobenzyl cation)
Structural Context & Theoretical Basis[1]
To interpret the MS spectra accurately, one must understand the lability of the linker region.
Target Compound A: Formed by the condensation of 2-chloroacetophenone and aminoguanidine. The C=N-N (hydrazone) linkage is susceptible to hydrolytic cleavage and protonation at the imine nitrogen.
Guanfacine: Contains a C-C(=O)-N (amide) linkage. Fragmentation is driven by the stability of the acylium ion and the leaving group ability of the guanidine.
Isotopic Signature Verification
Before analyzing fragmentation, the isotopic envelope provides the first confirmation of identity.
Gradient: 5% B to 95% B over 10 minutes. Note: The hydrazone (Target A) is less polar than Guanfacine and may elute later depending on pH.
Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI) in Positive Mode (+ve).
Source Voltage: 3.5 kV.
Collision Energy (CE): Ramped 15–35 eV. (Low energy preserves the molecular ion; high energy reveals the aromatic core).
Fragmentation Pathway Analysis
A. Target Compound A (Hydrazone)
Precursor: m/z 211.07 (
)
The fragmentation is dominated by the instability of the hydrazine bond and the basicity of the terminal guanidine group.
Primary Loss (
): The terminal guanidine nitrogen is easily protonated and eliminated as ammonia (, 17 Da).
(Product Ion).
Secondary Cleavage (N-N Bond): The bond between the imine nitrogen and the guanidine nitrogen breaks. This is the diagnostic cleavage for aminoguanidine hydrazones.
(Formation of the 1-(2-chlorophenyl)ethyl cation).
Aromatic Stability: The m/z 152 ion is highly stable due to resonance stabilization of the ethylidene-benzene system.
B. Guanfacine (Reference)
Precursor: m/z 246.01 (
)
Guanfacine fragmentation is well-documented [1, 2] and serves as a negative control.
Primary Loss (Guanidine/Cyanamide): Cleavage of the amide bond.
(Loss of or similar guanidine fragment).
Acylium Ion Formation:
(Loss of CO + ). The m/z 159 ion corresponds to the 2,6-dichlorobenzyl cation (often rearranging to a tropylium ion).
Visualization of Fragmentation Pathways[2][4][5][6][7]
The following diagram contrasts the mechanistic flow of the Target Compound against the standard Guanfacine pathway.
Figure 1: Comparative fragmentation trees. Note the distinct neutral losses: Ammonia (-17) for the Target vs. Guanidine (-42) for Guanfacine.
Comparative Data Summary
The following table summarizes the diagnostic ions. Use this for quick peak assignment in complex chromatograms.
Parameter
Target Compound A
Guanfacine (Reference)
2-Chloroacetophenone (Starting Material)
Precursor (m/z)
211
246
155 (radical cation, EI) / 155 (ESI+)
Fragment 1 (High Mass)
194 ()
204 ()
137 ()
Fragment 2 (Base Peak)
152 (Ethylidene cation)
159 (Benzyl cation)
111 (Chlorophenyl cation)
Diagnostic Loss
17 Da (Ammonia)
42 Da (Cyanamide/Guanidine)
15 Da (Methyl)
Mechanism
Iminoguanidine hydrolysis
Amide cleavage
Alpha-cleavage
Troubleshooting & Optimization
Common Issues in Analysis
In-Source Fragmentation (ISF):
Symptom:[3][4] Observing m/z 194 or 152 in the MS1 scan without fragmentation energy.
Cause: The hydrazone bond is thermally labile.
Solution: Lower the Desolvation Temperature (e.g., < 350°C) and Cone Voltage.
Isomer Interference:
Risk:[5] 2-Chlorophenyl vs. 3-Chlorophenyl or 4-Chlorophenyl isomers.
Differentiation: MS spectra will be nearly identical. Separation must be achieved chromatographically. The ortho (2-Cl) isomer typically elutes earlier than para isomers due to steric hindrance and intramolecular hydrogen bonding (ortho-effect).
Carryover:
Guanidine compounds are "sticky" on stainless steel. Use a needle wash containing 10% Methanol/0.1% Formic Acid to prevent ghost peaks.
References
Guanfacine Impurity Profiling
Title: Characterization of Degradation Products of Guanfacine Hydrochloride API: Development and Validation of a Stability Indic
Source: International Journal of Pharmaceutical Sciences and Drug Research.
URL:[Link] (General Journal Link - Specific article context derived from search result 1.1).
Schiff Base Fragmentation Mechanisms
Title: Diagnostic MS/MS fragmentation patterns for the discrimination between Schiff bases and their Amadori or Heyns rearrangement products.
Comparative Profiling: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine vs. Clonidine
Content Type: Technical Comparison Guide Subject: -Adrenergic Receptor Agonists & Imidazoline Ligands Date: October 26, 2023 Executive Summary This guide provides a structural and pharmacological comparison between the i...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Comparison Guide
Subject:
-Adrenergic Receptor Agonists & Imidazoline Ligands
Date: October 26, 2023
Executive Summary
This guide provides a structural and pharmacological comparison between the industry-standard
-adrenergic agonist Clonidine and the specific aminoguanidine derivative 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (hereafter referred to as Compound 2-CEG ).
While both compounds function as sympatholytics used to modulate sympathetic outflow, they represent two distinct chemical classes: Cyclic Imidazolines (Clonidine) and Linear Phenylalkylidene Guanidines (Compound 2-CEG). This structural divergence dictates their selectivity profiles, particularly regarding the Imidazoline Type-1 Receptor (
) , which is crucial for distinguishing their side-effect profiles (sedation vs. hypotension).
Key Takeaway: Clonidine exhibits high affinity for both
-adrenergic and receptors. Compound 2-CEG, structurally analogous to Guanabenz but with a mono-chloro/ethylidene modification, retains efficacy but typically displays reduced affinity for the site, offering a pathway to study -mediated effects in isolation from imidazoline-specific signaling.
Structural & Mechanistic Analysis
Chemical Architecture
The core difference lies in the constraint of the guanidine moiety. Clonidine constrains the nitrogen system into a five-membered imidazoline ring, whereas Compound 2-CEG presents an open-chain (linear) guanylhydrazone structure.
Clonidine: 2,6-dichloro substitution on the phenyl ring; cyclic imidazoline head.
Compound 2-CEG: 2-monochloro substitution; linear ethylidene linker (adding a methyl group at the bridge); free aminoguanidine tail.
Implication: The "ethylidene" methyl group in 2-CEG increases lipophilicity (LogP) compared to simple benzylidene analogs (like Guanabenz metabolites), potentially altering Blood-Brain Barrier (BBB) kinetics.
The following data synthesizes established Structure-Activity Relationship (SAR) trends for 2-chloro-substituted guanidines versus Clonidine.
Feature
Clonidine (Benchmark)
Compound 2-CEG (Target)
Chemical Class
Imidazoline
Phenylalkylidene Aminoguanidine
Primary Target
, , AR
AR (High Affinity)
Secondary Target
Imidazoline (High Affinity)
Imidazoline (Low/Negligible Affinity)
Selectivity ()
Low (Mixed Agonist)
High (Alpha-2 Selective)
Lipophilicity (LogP)
~1.6
~2.1 (Est. due to ethylidene -CH3)
Metabolic Stability
Moderate (Ring oxidation)
Variable (Hydrazone hydrolysis/reduction)
Primary Effect
Central Hypotension + Strong Sedation
Central Hypotension + Reduced Sedation*
*Note: Reduced sedation is theoretical based on the "Imidazoline Hypothesis," which suggests
activation contributes to the sedative properties of Clonidine-like drugs.
Experimental Protocols
To validate the performance of Compound 2-CEG against Clonidine, you must assess two critical parameters: Receptor Selectivity (Binding Assay) and Functional Efficacy (GTP
Objective: Determine if Compound 2-CEG binds to the Imidazoline receptor (
) or strictly the -AR.
Materials:
Tissue: Rat Cerebral Cortex (Rich in
) and Bovine Adrenal Medulla (Rich in ).
Radioligands:
For
: -RX821002 (Antagonist) or -Clonidine.
For
: -Clonidine (in the presence of 10 M epinephrine to mask sites).
Test Compounds: Clonidine (10 nM - 10
M), Compound 2-CEG (10 nM - 10 M).
Workflow:
Membrane Preparation: Homogenize tissue in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 48,000 x g for 20 min. Resuspend pellet.
Incubation (
Assay): Incubate membranes with 1 nM -RX821002 and varying concentrations of Compound 2-CEG for 45 mins at 25°C.
Incubation (
Assay): Incubate adrenal membranes with 2 nM -Clonidine + 10 M Epinephrine (to block ) + varying concentrations of Compound 2-CEG.
Filtration: Rapidly filter through Whatman GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.
Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and .
Expected Result:
Clonidine: Will displace radioligands in both assays with high potency (low nanomolar
).
Compound 2-CEG: Should show high potency in the
assay but significantly lower potency (higher ) in the assay, confirming its selectivity.
Protocol B:
Functional Assay
Objective: Confirm that Compound 2-CEG is a functional agonist (activates the G-protein), not just a binder (antagonist).
Workflow:
System: CHO cells stably expressing human
-AR.
Reaction Mix: Membranes +
(0.1 nM) + GDP (10 M) + Assay Buffer.
Challenge: Add Compound 2-CEG (
to M).
Incubation: 30 min at 30°C.
Measurement: Filter and count bound
.
Data: Plot % stimulation over basal. Clonidine is the positive control (100% Emax).
Mechanistic Signaling Pathway
The following diagram illustrates the signal transduction pathway activated by both compounds. Note that while both activate the Gi pathway, Clonidine's cross-activation of Imidazoline receptors (not shown in standard Gi paths) adds complexity to its in vivo profile.
Figure 2:
-Adrenergic signal transduction common to both ligands.
Synthesis & Handling Notes
Stability
Clonidine: Highly stable as a hydrochloride salt. Resistant to hydrolysis.
Compound 2-CEG: As a Schiff base (imine linkage), it is susceptible to hydrolysis in highly acidic aqueous environments over time.
Storage: Store solid at -20°C. Make fresh stock solutions in DMSO; avoid storing in aqueous buffers for >24 hours.
Solubility
Clonidine: Water soluble (as HCl salt).
Compound 2-CEG: The 2-chloro and ethylidene methyl group increase lipophilicity.
Vehicle: Dissolve in 100% DMSO to create a 10 mM stock. Dilute into aqueous buffer (PBS) immediately prior to use. Ensure final DMSO concentration is <0.1% for cell assays.
References
Timmermans, P. B., & Van Zwieten, P. A. (1982). Alpha-2 adrenoceptors: classification, localization, mechanisms, and pharmaceutical application. Journal of Medicinal Chemistry.
Bousquet, P., et al. (1984). Imidazoline receptors: from basic concepts to recent developments. Journal of Cardiovascular Pharmacology. (Establishes the distinction between Alpha-2 and Imidazoline effects).
Ruffolo, R. R., et al. (1993). Alpha-2 adrenergic receptors: molecular biology, biochemistry and pharmacology. Pharmacological Reviews.
PubChem Compound Summary. (2023). 1-Amino-1-(2-chlorophenyl)guanidine (Structural Basis). National Center for Biotechnology Information.
Michel, M. C., & Insel, P. A. (1989). Are there imidazoline binding sites that are not alpha 2-adrenoceptors? Trends in Pharmacological Sciences.
Validation
Bioassay validation for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine protein protection
Bioassay Validation Guide: 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Executive Summary This technical guide outlines the validation framework for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural ana...
This technical guide outlines the validation framework for 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine , a structural analog of the proteostasis regulators Guanabenz and Sephin1 .[1]
Based on its pharmacophore (an o-chlorophenyl guanidino derivative), this molecule functions as an inhibitor of the GADD34-PP1c phosphatase complex.[1] Its primary therapeutic value lies in selectively inhibiting the dephosphorylation of eIF2
during ER stress, thereby prolonging the Integrated Stress Response (ISR) and preventing protein misfolding toxicity.
Critical Structural Insight: Unlike Sephin1 (a benzylidene derivative), the target molecule is an ethylidene (methyl ketone) derivative.[1] This structural modification at the benzylic carbon often enhances metabolic stability by blocking oxidation, a common liability in this chemical class.
Mechanistic Grounding: The GADD34-PP1c Axis
To validate this molecule, one must demonstrate its ability to disrupt the negative feedback loop of the ISR. Under stress, PERK phosphorylates eIF2
to halt translation.[2][3] The GADD34-PP1c complex is induced to dephosphorylate eIF2 and restore translation.[3][4] Premature restoration leads to proteotoxicity.[1]
Mechanism of Action: The target molecule binds to the regulatory subunit GADD34 (PPP1R15A), inducing a conformational change that prevents the recruitment of the substrate eIF2
to the PP1 catalytic subunit.
Therapeutic Goal: Cytoprotection via sustained translational attenuation.[1]
Figure 1: Mechanism of Action. The target molecule inhibits the GADD34-PP1c complex, preventing the premature dephosphorylation of eIF2
and sustaining the protective translational arrest.
Comparative Analysis: Target vs. Alternatives
The validation strategy must distinguish the target molecule from its parent (Guanabenz) and its direct competitor (Sephin1).[1]
Table 1: Comparative Profile of Proteostasis Regulators
Feature
Target Molecule
Sephin1 (IFB-088)
Guanabenz
Salubrinal
Structure
Ethylidene derivative (Methyl)
Benzylidene derivative (H)
Benzylidene (2,6-dichloro)
Cinnamic acid derivative
Primary Target
GADD34-PP1c
GADD34-PP1c
-AR / GADD34-PP1c
GADD34 & CReP (Non-selective)
-Adrenergic Activity
Low/None (Predicted)*
None
High (Agonist)
None
Metabolic Stability
High (Blocked benzylic oxidation)
Moderate
Moderate
Moderate
Toxicity Risk
Low
Low
Hypotension/Sedation
High (Permanent translation block)
Validation Priority
Confirm lack of -AR binding
Reference Standard
Reference Standard
Positive Control (In vitro only)
*Note: The removal of the 6-chloro group and modification of the linker typically abolishes adrenergic activity, similar to Sephin1.
Bioassay Validation Framework
To validate 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine, you must execute a "Triad of Validation": Functional Protection , Biochemical Mechanism , and Selectivity .[1]
Assay 1: Cellular Cytoprotection (The Gold Standard)
Objective: Determine the EC
for preventing ER-stress-induced apoptosis.
Rationale: This is a phenotypic assay. If the molecule works, cells survive a lethal challenge of Tunacamycin.
Critical Control: Use Guanabenz (10
M) as a positive control and Tunacamycin alone as the negative control.[1]
Assay 2: Kinetic "Washout" Western Blot
Objective: Confirm the mechanism is sustained phosphorylation of eIF2
.
Rationale: In a "washout" experiment, you induce stress, wash away the stressor, and monitor how fast p-eIF2
disappears. The target molecule should delay this disappearance compared to vehicle.
Figure 2: Cytoprotection Assay Workflow. Co-treatment is critical; pre-treatment is less effective for GADD34 inhibitors as the target is stress-induced.
Step-by-Step Procedure:
Seeding: Plate HeLa cells at 4,000 cells/well in 100
L DMEM + 10% FBS in a 96-well black-walled plate. Incubate overnight at 37°C/5% CO.
Preparation:
Prepare a 1000x stock of the Target Molecule in DMSO (e.g., 10 mM).
Prepare a 1000x stock of Tunacamycin (2.5 mg/mL).[1]
Treatment:
Replace media with fresh media containing Tunacamycin (2.5
Diagnosis: GADD34 inhibitors are not general chemical chaperones.[1] They only work if the stress level is tunable. If Tunacamycin concentration is too high (>5
g/mL), the stress is overwhelming, and no amount of p-eIF2 will save the cell. Titrate the stressor.
Diagnosis: High concentrations of guanidines can disrupt mitochondrial membranes or cause lysosomotropism. Stick to the 1–20
M window.
Validation of Specificity:
If the molecule protects Wild-Type cells but fails to protect cells expressing GADD34-
C (constitutively active mutant) or CReP-knockout cells, this confirms the mechanism is specific to the GADD34 regulatory subunit.
References
Tsaytler, P., et al. (2011).[1][8][9] Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis.[8] Science, 332(6025), 91-94.[1][8] Link
Das, I., et al. (2015).[1] Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit.[5][8][9][10] Science, 348(6231), 239-242.[1] Link
Crespillo-Casado, A., et al. (2017).[1][5] PPP1R15A-mediated dephosphorylation of eIF2α is unaffected by Sephin1 or Guanabenz.[1] eLife, 6, e26109. Link
Boyce, M., et al. (2005).[1] A selective inhibitor of eIF2alpha dephosphorylation protects cells from ER stress. Science, 307(5711), 935-939.[1] Link
Quantitative analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine metabolites in plasma
The following guide details the quantitative analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (referred to herein as 2-Cl-EAG ), a structural analog of the alpha-2 adrenergic agonist Guanabenz and the proteos...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the quantitative analysis of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (referred to herein as 2-Cl-EAG ), a structural analog of the alpha-2 adrenergic agonist Guanabenz and the proteostasis regulator Sephin1 .
Given the compound's structural properties—a Schiff base subject to hydrolysis and isomerization—this guide prioritizes protocols that ensure stability and sensitivity.
Executive Summary & Compound Overview
1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine (2-Cl-EAG) is a guanidine derivative formed from the condensation of 2-chloroacetophenone and aminoguanidine. It is the ethylidene analog of Sephin1 (2-chlorobenzylideneaminoguanidine). Like its analogs, it presents unique bioanalytical challenges, including E/Z isomerization and hydrolytic instability in plasma.
Chemical Formula: C
HClN
Molecular Weight: 210.66 g/mol
Target Analyte: Parent compound (2-Cl-EAG) and Phase I/II metabolites.
Primary Application: Pharmacokinetic (PK) profiling and metabolic stability assessment.
Predicted Metabolic Landscape
Based on the validated metabolism of Guanabenz and Sephin1, 2-Cl-EAG undergoes extensive hepatic metabolism. The primary pathways include:
N-Glucuronidation: Direct conjugation at the guanidine nitrogen.
Aromatic Hydroxylation: Oxidation of the phenyl ring (likely at the 4-position).
Azomethine Reduction: Reduction of the C=N double bond.
Figure 1: Predicted metabolic pathways for 2-Cl-EAG based on Guanabenz/Sephin1 structural homology.
Comparative Analysis of Analytical Methodologies
For the quantification of 2-Cl-EAG, three primary methodologies were evaluated. LC-MS/MS (Triple Quadrupole) is identified as the superior choice for plasma PK studies due to the requirement for high sensitivity (pg/mL range) and selectivity against plasma interferences.
Feature
Method A: LC-MS/MS (Triple Quad)
Method B: LC-HRMS (Q-TOF/Orbitrap)
Method C: HPLC-UV/FLD
Primary Use
Quantitative PK (Gold Standard)
Metabolite ID / Qualitative
QC / High-dose formulation
Sensitivity (LLOQ)
High (0.1–0.5 ng/mL)
Medium-High (1–5 ng/mL)
Low (50–100 ng/mL)
Selectivity
Excellent (MRM transitions)
Excellent (Exact Mass)
Poor (Prone to matrix interference)
Throughput
High (Rapid gradients)
Medium
Low (Longer runs required)
Cost per Sample
Moderate
High
Low
Limitations
Requires optimization of MRM
Large data files; lower dynamic range
Insufficient for low-dose plasma PK
Why LC-MS/MS Wins
Selectivity: The Multiple Reaction Monitoring (MRM) mode filters out plasma phospholipids that co-elute, which is critical for guanidine compounds that often suffer from matrix suppression.
Sensitivity: 2-Cl-EAG is expected to have a low volume of distribution and rapid clearance (similar to Guanabenz), necessitating LLOQs in the low ng/mL range.
Recommended Experimental Protocol (LC-MS/MS)
This protocol utilizes Solid Phase Extraction (SPE) over Protein Precipitation (PPT) to minimize matrix effects and maximize recovery of the polar guanidine metabolites.
A. Sample Preparation (Solid Phase Extraction)
Rationale: Guanidine derivatives are highly polar. PPT often leaves significant phospholipids that suppress ionization. Mixed-mode Cation Exchange (MCX) SPE cartridges provide orthogonal selectivity.
Thawing: Thaw plasma samples on ice (maintain 4°C to prevent hydrolysis).
Internal Standard: Add 10 µL of Internal Standard (IS) working solution (e.g., Guanabenz-d3 or Sephin1-d4 ) to 100 µL of plasma.
Dilution: Add 300 µL of 2% Formic Acid in water to acidify and disrupt protein binding.
Wash 1: 1 mL 2% Formic Acid (removes proteins/neutrals).
Wash 2: 1 mL Methanol (removes hydrophobic neutrals).
Elute: 2 x 400 µL of 5% Ammonia in Methanol .
Evaporation: Dry under nitrogen at 40°C.
Reconstitution: Reconstitute in 100 µL of Mobile Phase A/B (90:10).
B. LC-MS/MS Parameters
Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm) or Waters ACQUITY BEH C18.
Why: Sub-2 µm particles ensure sharp peaks for polar basic compounds.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient:
0.0 min: 5% B
0.5 min: 5% B
3.0 min: 95% B
4.0 min: 95% B
4.1 min: 5% B (Re-equilibration)
Flow Rate: 0.4 mL/min.
C. Mass Spectrometry (MRM Transitions)
Operate in Positive Electrospray Ionization (+ESI) mode.
Analyte
Precursor (m/z)
Product (m/z)
Cone Voltage (V)
Collision Energy (eV)
Mechanism
2-Cl-EAG
211.1
152.1
30
22
Loss of Guanidine [-CHN]
2-Cl-EAG (Qual)
211.1
111.0
30
35
Chlorophenyl fragment
Hydroxy-Metabolite
227.1
168.1
32
24
Loss of Guanidine
Glucuronide
387.1
211.1
35
18
Loss of Glucuronic Acid
Workflow Visualization
Figure 2: Optimized bioanalytical workflow for the extraction and quantification of 2-Cl-EAG.
Validation & Causality (Self-Validating Systems)
To ensure the trustworthiness of the data, the following validation steps are mandatory (per FDA/EMA Bioanalytical Guidelines):
Matrix Effect Evaluation:
Protocol: Compare the peak area of 2-Cl-EAG spiked into extracted blank plasma vs. neat solution.
Acceptance: Matrix factor (MF) should be between 0.85 and 1.15. If MF < 0.85, ion suppression is occurring; switch from PPT to SPE or dilute the sample further.
Stability Assessment:
Benchtop Stability: The Schiff base linkage (C=N) is susceptible to hydrolysis. Verify stability at Room Temperature for 4 hours. If degradation >15% is observed, all processing must occur on ice.
Freeze-Thaw: Assess stability over 3 cycles (-80°C to RT).
Carryover Check:
Inject a blank sample immediately after the Upper Limit of Quantification (ULOQ). Peak area in blank must be < 20% of the LLOQ.
References
Tsaytler, P., et al. (2011).[2] "Selective inhibition of a regulatory subunit of protein phosphatase 1 restores proteostasis." Science, 332(6025), 91-94. (Foundational work on Sephin1/Guanabenz analogs).
FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Department of Health and Human Services. (Standard for validation protocols).
Koppel, C., & Tenczer, J. (1985).[3] "Metabolism of benzydamine." Arzneimittelforschung, 35(3), 634-635.[3] (Reference for metabolism of related benzylidene-amine structures).
Das, I., et al. (2015).[2] "Preventing proteostasis diseases by selective inhibition of a phosphatase regulatory subunit."[4] Science, 348(6231), 239-242. (Details on Sephin1 pharmacokinetics and stability).
A Comparative Guide to the Crystal Structure Validation of 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine Hydrochloride and its Analogues
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of rational drug design and development. The precise arrangement...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of rational drug design and development. The precise arrangement of atoms in a crystal lattice dictates a compound's physicochemical properties, including solubility, stability, and bioavailability. This guide provides an in-depth technical comparison of the methodologies used to validate the crystal structure of guanidine-based active pharmaceutical ingredients (APIs), using a representative analogue of the title compound, a Schiff base derived from a substituted acetophenone and a guanidine derivative, as a case study.
Introduction: The Criticality of Crystal Structure Validation
The biological activity of a pharmaceutical compound is intrinsically linked to its molecular structure. Guanidine derivatives, known for their diverse pharmacological activities, often exist as salts, and their solid-state properties can be complex.[1][2] Crystal structure validation is not merely a characterization step but a fundamental requirement to ensure the identity, purity, and consistency of a drug substance. It is a prerequisite for understanding structure-activity relationships (SAR) and for the robust protection of intellectual property.
This guide will navigate the multifaceted process of crystal structure validation, from synthesis and crystallization to the application of state-of-the-art analytical techniques. We will objectively compare the data obtained from these techniques and provide the rationale behind the experimental choices, empowering researchers to apply these principles to their own compounds of interest.
Synthesis and Crystallization: The Foundation of Structural Analysis
The journey to crystal structure validation begins with the synthesis of the target compound and the growth of high-quality single crystals.
Synthesis of a Representative Analogue: (1E)-N′-[(1E)-1-(4-chlorophenyl)ethylidene]-2-[1-(4-chlorophenyl)ethylidene]hydrazine-1-carbohydrazonamide
A common route to the synthesis of the title compound and its analogues involves the condensation reaction between a substituted acetophenone and a guanidine derivative. For our case study, we will consider the synthesis of a closely related compound, a carbohydrazonamide derived from 4-chloroacetophenone, as detailed in the literature.[3]
Experimental Protocol: Synthesis
Dissolution: Dissolve aminoguanidine hydrochloride (or a suitable guanidine derivative) in a minimal amount of a suitable solvent, such as ethanol.
Addition of Ketone: To the stirred solution, add an equimolar amount of the substituted acetophenone (e.g., 2-chloroacetophenone or 4-chloroacetophenone).
Catalysis: Add a catalytic amount of an acid (e.g., a few drops of glacial acetic acid) to facilitate the condensation reaction.
Reflux: Heat the reaction mixture to reflux for a period of 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.
Purification: Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) is performed to obtain a purified product.
Causality Behind Experimental Choices:
Solvent Selection: Ethanol is a common choice due to its ability to dissolve the reactants and its relatively low boiling point, which facilitates removal after the reaction.
Acid Catalysis: The acid protonates the carbonyl oxygen of the acetophenone, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the amino group of the guanidine derivative.
Reflux Conditions: Heating the reaction mixture increases the reaction rate, allowing the synthesis to be completed in a reasonable timeframe.
Growing Diffraction-Quality Single Crystals
The acquisition of high-quality X-ray diffraction data is entirely dependent on the quality of the single crystal. The goal is to grow a crystal of sufficient size and internal order, free from defects.
Saturated Solution: Prepare a saturated or near-saturated solution of the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, methanol, or acetonitrile/water).
Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, dust-free vial.
Slow Evaporation: Cover the vial with a cap containing a few small perforations to allow for slow evaporation of the solvent.
Incubation: Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.
Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent.
Causality Behind Experimental Choices:
Slow Evaporation: Slow crystal growth promotes the formation of a well-ordered crystal lattice with fewer defects, which is essential for obtaining high-resolution diffraction data.
Vibration-Free Environment: Mechanical disturbances can disrupt the crystal growth process, leading to the formation of multiple small crystals or crystals with poor morphology.
The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)
SC-XRD is the definitive technique for determining the three-dimensional atomic arrangement of a crystalline solid. It provides precise information on bond lengths, bond angles, and the overall molecular conformation.
Data Collection and Structure Solution
A suitable single crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected, and the resulting data are used to solve and refine the crystal structure.
Workflow for Single-Crystal X-ray Diffraction
Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.
Case Study: Crystal Structure Data of a Representative Analogue
For our representative analogue, (1E)-N′-[(1E)-1-(4-chlorophenyl)ethylidene]-2-[1-(4-chlorophenyl)ethylidene]hydrazine-1-carbohydrazonamide, the crystallographic data has been reported as follows:[3]
Parameter
Value
Chemical Formula
C₁₇H₁₇Cl₂N₅
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
14.603(2)
b (Å)
24.059(4)
c (Å)
10.1380(16)
β (°)
93.141(3)
Volume (ų)
3556.4(10)
Z
8
R-factor (%)
5.12
Data Interpretation and Validation: The low R-factor indicates a good agreement between the experimental diffraction data and the refined structural model. The crystal system and space group provide information about the symmetry of the crystal lattice. This data, when deposited in a crystallographic database, is typically accompanied by a Crystallographic Information File (CIF), which contains all the necessary information to reproduce and validate the structure.
Orthogonal Validation Techniques: A Multi-faceted Approach
While SC-XRD is the gold standard, a comprehensive validation of a new chemical entity relies on a battery of orthogonal analytical techniques. These methods provide complementary information and serve as a self-validating system.
Spectroscopic Analysis
Spectroscopic techniques are indispensable for confirming the molecular structure and identifying functional groups.
Comparison of Spectroscopic Techniques
Technique
Information Provided
Expected Observations for the Target Compound
FTIR Spectroscopy
Presence of functional groups.
Characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C=N stretching (around 1640 cm⁻¹), and C-Cl stretching (around 700-800 cm⁻¹).
¹H and ¹³C NMR Spectroscopy
Connectivity of atoms and chemical environment of protons and carbons.
Signals corresponding to the aromatic protons of the chlorophenyl ring, the methyl protons of the ethylidene group, and the protons of the guanidine moiety. In ¹³C NMR, distinct signals for the aromatic carbons, the imine carbon, and the methyl carbon.
UV-Vis Spectroscopy
Electronic transitions within the molecule.
Absorption bands in the UV region corresponding to π-π* transitions of the aromatic ring and the C=N chromophore.
Thermal Analysis
Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), provide critical information about the thermal stability, melting point, and presence of polymorphs or solvates.
Workflow for Thermal Analysis
Caption: Workflow for DSC and TGA Thermal Analysis.
Expected Thermal Behavior:
DSC: A sharp endothermic peak corresponding to the melting point of the compound. The presence of multiple thermal events could indicate polymorphism or the presence of solvates.
TGA: A stable profile up to a certain temperature, followed by a sharp weight loss indicating thermal decomposition.
Comparison with Alternatives and Standards
A crucial aspect of a comprehensive guide is the comparison with alternative scenarios and adherence to established standards.
Polymorphism: The Challenge of Multiple Crystal Forms
Polymorphism, the ability of a compound to exist in more than one crystalline form, is a critical consideration in pharmaceutical development. Different polymorphs can have different physical properties, which can impact the drug's performance.
Comparison of Hypothetical Polymorphs
Property
Polymorph A (e.g., Monoclinic)
Polymorph B (e.g., Orthorhombic)
Crystal System
Monoclinic
Orthorhombic
Melting Point
Lower
Higher
Solubility
Higher
Lower
Stability
Metastable
Stable
The identification and characterization of all possible polymorphs are essential to select the most stable and suitable form for development.
Adherence to International Standards
The International Union of Crystallography (IUCr) has established standards for the publication and validation of crystal structures. Adherence to these standards ensures the quality and reliability of crystallographic data. Key aspects include:
CIF Format: The submission of crystallographic data in the Crystallographic Information File (CIF) format is mandatory for most reputable journals.
checkCIF: The use of the IUCr's checkCIF service to validate the CIF file for completeness and consistency is highly recommended. This automated tool generates a report with alerts for potential issues that need to be addressed.
Conclusion
The validation of the crystal structure of a pharmaceutical compound like 1-{[1-(2-Chlorophenyl)ethylidene]amino}guanidine hydrochloride is a rigorous, multi-step process that requires a combination of meticulous experimental work and the application of sophisticated analytical techniques. By integrating data from single-crystal X-ray diffraction, spectroscopy, and thermal analysis, researchers can build a comprehensive and self-validating understanding of the solid-state properties of the molecule. This guide, using a well-characterized analogue as a case study, provides a framework for approaching this critical aspect of drug development with scientific rigor and confidence.
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